Technical Documentation Center

4-Chloro-8-fluoro-5-methylquinazoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-8-fluoro-5-methylquinazoline

Core Science & Biosynthesis

Foundational

4-Chloro-8-fluoro-5-methylquinazoline: A Technical Guide to Structure and Reactivity

Topic: 4-Chloro-8-fluoro-5-methylquinazoline: Chemical Structure, Properties, and Synthetic Utility Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 4-Chloro-8-fluoro-5-methylquinazoline: Chemical Structure, Properties, and Synthetic Utility Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

[1]

Executive Summary

4-Chloro-8-fluoro-5-methylquinazoline is a trisubstituted heterocyclic building block critical in the synthesis of tyrosine kinase inhibitors (TKIs).[1] Belonging to the 4-chloroquinazoline class, it serves as a high-reactivity electrophile for Nucleophilic Aromatic Substitution (


) reactions, primarily to install anilino- or amino- side chains found in EGFR and VEGFR inhibitors.[1] This guide details its physicochemical properties, synthetic routes, and handling protocols, emphasizing its role as a scaffold for modulating steric and electronic properties in the ATP-binding pocket of kinases.

Chemical Identity & Physicochemical Properties[1][2][3][4]

Nomenclature and Identification
  • IUPAC Name: 4-Chloro-8-fluoro-5-methylquinazoline[1][2][3][4][5]

  • Molecular Formula:

    
    [1][6]
    
  • Molecular Weight: 196.61 g/mol [1]

  • Core Scaffold: Quinazoline (1,3-diazanaphthalene)[1]

  • Key Functional Groups:

    • C4-Chloro: Highly reactive leaving group (electrophilic center).[1]

    • C8-Fluoro: Electron-withdrawing group; modulates pKa and metabolic stability.[1]

    • C5-Methyl: Steric handle; influences atropisomerism and hydrophobic interactions.[1]

Predicted Physical Properties

Note: As a specialized intermediate, specific experimental values may vary by batch/polymorph. The following are calculated consensus values based on structural analogs.

PropertyValue / DescriptionNote
Physical State Off-white to pale yellow solidCrystalline powder
Melting Point 115°C – 125°C (Predicted)Typical for trisubstituted 4-chloroquinazolines
Boiling Point ~310°C (at 760 mmHg)Decomposes before boiling at atm pressure
Solubility Soluble in DCM, EtOAc, DMSOHydrolyzes in water/protic solvents
LogP ~2.8 – 3.2Lipophilic due to halogenation
pKa (Conjugate Acid) ~1.5 – 2.0N1 nitrogen is weakly basic; reduced by 8-F

Structural Analysis & SAR Implications

The specific substitution pattern (8-F, 5-Me) is not arbitrary; it is designed to exploit specific interactions within the kinase ATP-binding pocket.[1]

Structure-Activity Relationship (SAR) Logic[1]
  • The 4-Cl "Warhead": The carbon at position 4 is electron-deficient, activated by the N3 nitrogen.[1] It is the site of attachment for the "hinge-binding" motif (usually an aniline).[1]

  • The 5-Methyl Group: Located in the "solvent-accessible" region or near the gatekeeper residue, this group introduces steric bulk that can improve selectivity against homologous kinases.[1]

  • The 8-Fluoro Group: This substituent lowers the electron density of the ring, increasing the acidity of the NH in the final inhibitor (after reaction). It also blocks metabolic oxidation at the C8 position.

SAR_Logic Core Quinazoline Core Cl 4-Chloro (Leaving Group) Enables SNAr coupling Core->Cl Pos 4 Me 5-Methyl (Steric) Selectivity & Hydrophobicity Core->Me Pos 5 F 8-Fluoro (Electronic) Metabolic Block & pKa Modulation Core->F Pos 8 Target Kinase Inhibitor (EGFR/VEGFR) Cl->Target Precursor to Me->Target Modulates F->Target Stabilizes

Figure 1: Functional role of substituents in the 4-Chloro-8-fluoro-5-methylquinazoline scaffold.

Synthetic Routes[4][11][13][14][15][16][17][18][19][20][21]

The synthesis generally proceeds via the construction of the quinazolinone core followed by aromatization/chlorination.

Retrosynthetic Analysis[1]
  • Target: 4-Chloro-8-fluoro-5-methylquinazoline.[1][2][3][4][5]

  • Precursor: 8-Fluoro-5-methylquinazolin-4(3H)-one.[1]

  • Starting Materials: 2-Amino-3-fluoro-6-methylbenzoic acid (or corresponding nitrile/amide).[1]

Step-by-Step Protocol
Step 1: Cyclization to Quinazolin-4(3H)-one

Reaction: Condensation of the substituted anthranilic acid with formamidine acetate or formamide.[1]

  • Reagents: Formamidine acetate (1.5 eq), 2-Methoxyethanol (Solvent).

  • Conditions: Reflux (120–130°C) for 12–18 hours.

  • Workup: Cool to RT. The product usually precipitates. Filter, wash with water and cold ethanol. Dry under vacuum.[1]

  • Checkpoint: Confirm formation of the amide carbonyl (IR: ~1680 cm⁻¹) and disappearance of aniline peaks.

Step 2: Chlorination (The Critical Step)

Reaction: Deoxychlorination of the tautomeric enol.

  • Reagents: Phosphorus Oxychloride (

    
    , excess) or Thionyl Chloride (
    
    
    
    ) with catalytic DMF.
  • Base:

    
    -Diisopropylethylamine (DIEA) or Triethylamine (TEA) can be added to scavenge HCl.
    
  • Protocol:

    • Suspend 8-fluoro-5-methylquinazolin-4(3H)-one (1.0 eq) in dry toluene (optional) or neat

      
       (5–10 eq).
      
    • Add catalytic DMF (2–3 drops).

    • Heat to reflux (105°C) under

      
       atmosphere for 2–4 hours. Caution: HCl gas evolution.[1]
      
    • Monitor by TLC (Product is less polar than starting material).

    • Quench: Evaporate excess

      
       under reduced pressure. Pour residue slowly onto crushed ice/sat. 
      
      
      
      with vigorous stirring (Exothermic!).
    • Isolation: Extract with DCM or EtOAc. Dry over

      
      , filter, and concentrate.
      
    • Purification: Flash chromatography (Hexane/EtOAc) if necessary, though crude is often pure enough for the next step.

Synthesis_Flow SM 2-Amino-3-fluoro-6-methylbenzoic acid Cyclization Cyclization (Formamidine acetate, Reflux) SM->Cyclization Intermediate 8-Fluoro-5-methylquinazolin-4(3H)-one Cyclization->Intermediate Chlorination Chlorination (POCl3, cat. DMF, Reflux) Intermediate->Chlorination Product 4-Chloro-8-fluoro-5-methylquinazoline Chlorination->Product

Figure 2: Synthetic pathway from substituted benzoic acid to the 4-chloroquinazoline target.[1]

Reactivity & Applications

The primary utility of this compound is as an electrophile in


 reactions to generate 4-anilinoquinazolines.[1]
Nucleophilic Aromatic Substitution ( )

Mechanism: Addition-Elimination.[1]

  • Nucleophile: Anilines, phenols, or aliphatic amines.

  • Conditions: Isopropanol (iPrOH) or Acetonitrile (MeCN), reflux.

  • Catalyst: No external catalyst is usually required; the HCl generated catalyzes the reaction (autocatalysis).

  • Outcome: The chlorine is displaced, forming a C-N bond. The product often precipitates as the hydrochloride salt.

Example Protocol:

  • Dissolve 4-chloro-8-fluoro-5-methylquinazoline (1 eq) in iPrOH.

  • Add substituted aniline (1.1 eq).

  • Reflux for 2–6 hours.

  • Cool to RT. Filter the precipitate (Product·HCl salt).[7]

Hydrolytic Instability
  • Warning: The C4-Cl bond is sensitive to moisture.[1]

  • Degradation: In the presence of water/acid, it reverts to the quinazolinone precursor (8-fluoro-5-methylquinazolin-4(3H)-one).[1]

  • Storage: Store under inert gas (

    
    /Ar) at -20°C.
    

Safety & Handling (MSDS Summary)

This compound is a potent alkylating agent and corrosive.[1]

Hazard ClassDescriptionPrecaution
Skin Corr.[1] 1B Causes severe skin burns and eye damage.[1]Wear nitrile gloves, lab coat, and safety goggles.
Acute Tox. 4 Harmful if swallowed or inhaled.[1]Work in a fume hood. Avoid dust formation.[1]
Water Reactive Reacts violently with water (if residual

present) or degrades.
Keep dry.[1] Quench reaction mixtures carefully.

First Aid:

  • Eye Contact: Rinse immediately with plenty of water for 15+ minutes.[1] Consult a physician.

  • Skin Contact: Wash off immediately with soap and plenty of water.[1] Remove contaminated clothing.[1]

References

  • Synthesis of 4-Anilinoquinazolines

    • Title: "Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents."[1][8][9]

    • Source: Beilstein Journal of Organic Chemistry (2021).
    • URL:[Link]

  • General Quinazoline Chlorination Protocol

    • Title: "Chlorination of 4(3H)-quinazolinone derivatives."[1][8][10]

    • Source: Journal of Heterocyclic Chemistry (via ResearchG
    • URL:[Link]

  • Safety Data for 4-Chloroquinazolines

    • Title: "Safety Data Sheet: 4-Chloroquinazoline."[1]

    • Source: Thermo Fisher Scientific.[1]

  • Analogous Compound Properties (4-Chloro-8-methylquinazoline)

    • Title: "4-Chloro-8-methylquinazoline Product Inform
    • Source: Sigma-Aldrich.[1][11][12]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 4-Chloro-8-fluoro-5-methylquinazoline

Executive Summary 4-Chloro-8-fluoro-5-methylquinazoline (C₉H₆ClFN₂) represents a high-value heterocyclic scaffold in medicinal chemistry, specifically within the design of tyrosine kinase inhibitors (TKIs). As a tri-subs...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Chloro-8-fluoro-5-methylquinazoline (C₉H₆ClFN₂) represents a high-value heterocyclic scaffold in medicinal chemistry, specifically within the design of tyrosine kinase inhibitors (TKIs). As a tri-substituted quinazoline, its structural rigidity and electronic profile make it a critical electrophile for Nucleophilic Aromatic Substitution (SₙAr) reactions, a gateway to synthesizing 4-anilinoquinazoline pharmacophores (e.g., analogues of Gefitinib or Afatinib).

This technical guide provides a definitive analysis of its molecular weight, formulaic derivation, synthetic architecture, and analytical validation protocols. It is designed to serve as a self-validating reference for researchers requiring high-purity intermediate characterization.

Physicochemical Identity

Molecular Formula & Weight Calculation

The precise molecular weight is derived from the standard atomic weights of the constituent elements. For high-resolution mass spectrometry (HRMS) applications, the monoisotopic mass is the critical parameter.

Molecular Formula: C₉H₆ClFN₂

ElementCountStandard Atomic Weight ( g/mol )Contribution ( g/mol )Monoisotopic Mass (Da)Contribution (Da)
Carbon (¹²C) 912.011108.09912.00000108.00000
Hydrogen (¹H) 61.0086.0481.007836.04700
Chlorine (³⁵Cl) 135.45035.45034.9688534.96885
Fluorine (¹⁹F) 118.99818.99818.9984018.99840
Nitrogen (¹⁴N) 214.00728.01414.0030728.00614
TOTAL Average MW 196.61 g/mol Exact Mass 196.0204 Da
Isotopic Signature

Due to the presence of a single Chlorine atom, the mass spectrum will exhibit a characteristic 3:1 intensity ratio between the molecular ion [M]⁺ and the [M+2]⁺ isotope peak.

  • [M]⁺ (m/z 196.02): 100% Relative Abundance (³⁵Cl)

  • [M+2]⁺ (m/z 198.02): ~32% Relative Abundance (³⁷Cl)

Synthetic Architecture

The synthesis of 4-Chloro-8-fluoro-5-methylquinazoline typically proceeds via the Niementowski quinazoline synthesis or a modification thereof, starting from a substituted anthranilic acid derivative. The critical step is the chlorodehydroxylation of the quinazolinone intermediate.

Reaction Pathway Visualization

SynthesisPathway Start 2-Amino-3-fluoro- 6-methylbenzoic acid Cyclization Cyclization (Formamide/Reflux) Start->Cyclization 140°C, 12h Intermediate 8-Fluoro-5-methyl- quinazolin-4(3H)-one Cyclization->Intermediate Ring Closure Chlorination Chlorination (POCl3 / DIPEA) Intermediate->Chlorination Activation Product 4-Chloro-8-fluoro- 5-methylquinazoline Chlorination->Product Substitution

Figure 1: Synthetic workflow from anthranilic acid precursor to the final chlorinated electrophile.

Detailed Protocol: Chlorination of 8-Fluoro-5-methylquinazolin-4(3H)-one

Rationale: The C4-hydroxyl group (tautomeric with the carbonyl) is a poor leaving group. Conversion to the chloride creates a highly reactive species suitable for subsequent nucleophilic attacks.

Reagents:

  • Substrate: 8-Fluoro-5-methylquinazolin-4(3H)-one (1.0 eq)

  • Reagent: Phosphorus Oxychloride (POCl₃) (5.0 - 10.0 eq)

  • Catalyst: N,N-Dimethylaniline or DMF (cat.)

  • Solvent: Neat or Toluene (if temperature control is required)[1]

Step-by-Step Methodology:

  • Setup: In a dry round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂), suspend the quinazolinone intermediate in POCl₃.

  • Activation: Add catalytic DMF (2-3 drops). This forms the Vilsmeier-Haack reagent in situ, significantly accelerating the reaction.

  • Reflux: Heat the mixture to reflux (approx. 105°C) for 3–5 hours.

    • Checkpoint: Monitor reaction progress via TLC (Eluent: 30% Ethyl Acetate/Hexane). The starting material (polar) should disappear, replaced by a less polar UV-active spot.

  • Workup (Critical Safety Step):

    • Cool the reaction mixture to room temperature.

    • Remove excess POCl₃ under reduced pressure (rotary evaporator with a base trap).

    • Quenching: Slowly pour the residue onto crushed ice/water with vigorous stirring. Maintain temperature <10°C to prevent hydrolysis of the product back to the quinazolinone.

    • Neutralize with saturated NaHCO₃ solution to pH 8.

  • Extraction: Extract with Dichloromethane (DCM) (3x). Dry combined organics over anhydrous Na₂SO₄ and concentrate.

  • Purification: Flash column chromatography (SiO₂, 0-20% EtOAc/Hexanes) yields the product as an off-white solid.

Analytical Validation (Self-Validating Systems)

To ensure the compound is 4-Chloro-8-fluoro-5-methylquinazoline and not a regioisomer (e.g., 6-fluoro or 7-methyl variants), a multi-modal analytical approach is required.

Structural Logic & NMR Assignment

The substitution pattern is verified by the coupling patterns in ¹H and ¹⁹F NMR.

  • ¹H NMR (CDCl₃, 400 MHz):

    • H2 (Pyrimidine ring): Singlet, highly deshielded (~9.0 ppm). This confirms the quinazoline core is intact.

    • H6 & H7 (Benzene ring): The 5,8-substitution pattern leaves two aromatic protons (H6 and H7).

      • Look for an AB system (two doublets or multiplets) with ortho-coupling (~8-9 Hz).

      • H7 will show additional coupling to the ¹⁹F nucleus (³J_H-F).

    • 5-Methyl Group: Singlet (~2.6-2.8 ppm). If it were at position 6 or 7, the splitting of aromatic protons would differ significantly.

  • ¹⁹F NMR:

    • Single signal (~ -110 to -130 ppm).

    • Multiplicity helps confirm position: If it is at position 8, it should couple primarily with H7.

Analytical Workflow Diagram

AnalyticalWorkflow cluster_purity Purity Check cluster_id Structural Confirmation Sample Isolated Solid (Candidate Compound) HPLC HPLC-UV (254 nm) >98% Area Sample->HPLC MS LC-MS (ESI+) Target: 197/199 m/z (3:1) HPLC->MS If Pure NMR 1H NMR & 19F NMR Verify 5,8-substitution MS->NMR If Mass Correct Release Release for Biological Assay NMR->Release Validated

Figure 2: Sequential validation logic ensuring purity and structural integrity before application.

Therapeutic Potential & Applications[3]

This molecule is a "privileged scaffold" intermediate. The 4-chloro position is highly susceptible to nucleophilic displacement by anilines, a reaction used to synthesize EGFR (Epidermal Growth Factor Receptor) inhibitors.

Reaction: SₙAr (Nucleophilic Aromatic Substitution) Nucleophile: 3-Chloro-4-fluoroaniline (common in Gefitinib) or 3-ethynylaniline (common in Erlotinib). Mechanism: The Nitrogen of the aniline attacks C4, displacing the Chloride ion. The 8-fluoro and 5-methyl groups modulate the binding affinity and metabolic stability of the final drug candidate.

References

  • BLD Pharm. (2023). Product Analysis: 4-Chloro-8-fluoro-5-methylquinazoline (CAS 1565594-15-1).[2][3][4][5] Retrieved from

  • Gabriel, S. (1903).[1] Synthesis of Quinazoline Derivatives. Berichte der deutschen chemischen Gesellschaft. (Foundational Chemistry).

  • Chandrasekhar, M., et al. (2021).[1][6] A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc, ix, 150-176.[1] Retrieved from

  • PubChem. (2023). Compound Summary: 4-Chloro-8-fluoroquinazoline Analogues. Retrieved from

  • BenchChem. (2025).[7] Synthetic Protocols for Halogenated Quinazolines. Retrieved from

Sources

Foundational

4-Chloro-8-fluoro-5-methylquinazoline CAS number and identifiers

Part 1: Executive Summary & Core Utility 4-Chloro-8-fluoro-5-methylquinazoline is a specialized heterocyclic building block used primarily in the synthesis of high-value pharmaceutical candidates. As a trisubstituted qui...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Core Utility

4-Chloro-8-fluoro-5-methylquinazoline is a specialized heterocyclic building block used primarily in the synthesis of high-value pharmaceutical candidates. As a trisubstituted quinazoline, it serves as a critical scaffold for developing inhibitors of tyrosine kinases (e.g., EGFR, PI3K) and Toll-like receptor (TLR7/8) agonists.

Its structural uniqueness lies in the 5-methyl, 8-fluoro substitution pattern . The 8-fluoro group modulates the electronic properties of the pyrimidine ring, enhancing metabolic stability and altering the pKa of the N1 nitrogen. The 5-methyl group provides steric bulk that can enforce specific binding conformations in protein active sites, often improving selectivity over off-target kinases. The C4-chloro substituent is a highly reactive "warhead" for Nucleophilic Aromatic Substitution (


), allowing the rapid installation of diverse amine pharmacophores.
Part 2: Chemical Identity & Physicochemical Properties[1]

The following data aggregates confirmed identifiers and predicted physicochemical parameters essential for analytical characterization.

PropertySpecification
CAS Registry Number 1565594-15-1
IUPAC Name 4-Chloro-8-fluoro-5-methylquinazoline
Molecular Formula C

H

ClFN

Molecular Weight 196.61 g/mol
SMILES Cc1c(F)cccc1c2ncqc2Cl (Canonical: CC1=C(C=CC=C1F)C2=NC=NC2(Cl))
Appearance Off-white to pale yellow solid
Solubility Soluble in DCM, DMSO, DMF; Hydrolytically unstable in water
Storage 2-8°C, under inert atmosphere (Argon/Nitrogen); Moisture sensitive
Part 3: Synthetic Methodology

The synthesis of 4-Chloro-8-fluoro-5-methylquinazoline is a two-stage workflow starting from the anthranilic acid derivative. This protocol prioritizes yield and purity, minimizing the formation of hydrolysis byproducts.

Stage 1: Cyclization to the Quinazolinone Core

The formation of the pyrimidine ring is achieved by condensing the anthranilic acid precursor with a C1 synthon (Formamidine acetate).

  • Precursor: 2-Amino-3-fluoro-6-methylbenzoic acid (CAS 1565594-15-1 precursor).

  • Reagents: Formamidine acetate (1.5 eq), Ethanol or 2-Methoxyethanol.

  • Conditions: Reflux (80–100°C) for 12–16 hours.

Protocol Insight: The 5-methyl group creates steric hindrance near the carboxylic acid. Using formamidine acetate is often superior to formamide/ammonium formate because it acts as a more potent electrophile, driving the cyclization to completion despite the steric crowding.

Stage 2: Chlorination (Deoxychlorination)

Conversion of the tautomeric lactam (quinazolinone) to the chloro-imidate (chloroquinazoline).

  • Substrate: 8-Fluoro-5-methylquinazolin-4(3H)-one.

  • Reagent: Phosphorus Oxychloride (POCl

    
    , excess).
    
  • Catalyst: N,N-Diethylaniline or DMF (catalytic).

  • Conditions: Reflux (105°C) for 2–4 hours.

Critical Control Point: The 8-fluoro substituent withdraws electron density, making the C4-carbonyl slightly less nucleophilic towards the phosphorous center. A catalytic amount of DMF is essential; it forms the Vilsmeier-Haack reagent in situ, significantly accelerating the activation of the carbonyl oxygen.

Visualization: Synthetic Workflow

SynthesisWorkflow cluster_0 Key Transformation Logic Precursor 2-Amino-3-fluoro- 6-methylbenzoic acid Intermediate 8-Fluoro-5-methyl- quinazolin-4(3H)-one Precursor->Intermediate Formamidine Acetate EtOH, Reflux, 16h Product 4-Chloro-8-fluoro- 5-methylquinazoline Intermediate->Product POCl3, cat. DMF Reflux, 3h (-HCl, -PO2Cl)

Figure 1: Step-wise synthesis from the anthranilic acid precursor to the reactive chloro-quinazoline core.

Part 4: Reactivity & Functionalization

The utility of 4-Chloro-8-fluoro-5-methylquinazoline is defined by its reactivity in Nucleophilic Aromatic Substitution (


) .
Mechanism & Regioselectivity

The C4 position is highly electrophilic due to the inductive effect of the adjacent nitrogens (N3 and N1). While the C8-position bears a fluorine (a potential leaving group),


 occurs exclusively at C4  under standard conditions.
  • Why C4? The intermediate Meisenheimer complex formed at C4 is stabilized by the N3 nitrogen. Displacement of the C8-fluorine is energetically unfavorable due to the lack of para/ortho electron-withdrawing resonance stabilization relative to the C4 position.

  • Steric Factors: The 5-methyl group exerts steric pressure on the C4 position. Nucleophiles with high steric bulk (e.g., tert-butyl amines) may require elevated temperatures or palladium catalysis (Buchwald-Hartwig) rather than standard

    
     conditions.
    
Standard Functionalization Protocol (

)
  • Solvent: Isopropanol (IPA) or Acetonitrile (MeCN).

  • Base: Diisopropylethylamine (DIPEA) or K

    
    CO
    
    
    
    (2-3 eq).
  • Nucleophile: Primary or secondary amine (1.1 eq).

  • Conditions: 60–80°C, 2–6 hours.

Self-Validating Check: The reaction progress can be monitored by TLC (DCM:MeOH 95:5). The product usually fluoresces intensely under UV (254/365 nm) compared to the non-fluorescent starting chloride.

Visualization: Reactivity Profile

ReactivityProfile Core 4-Chloro-8-fluoro- 5-methylquinazoline Transition Meisenheimer Complex (Tetrahedral Intermediate) Core->Transition Nucleophilic Attack (C4) Fluorine C8-Fluorine (Stable, Retained) Core->Fluorine No Reaction Nucleophile R-NH2 (Amine) Nucleophile->Transition Product 4-Amino-8-fluoro- 5-methylquinazoline Transition->Product Elimination of Cl-

Figure 2: Mechanism of S_NAr functionalization. Note the retention of the C8-fluorine atom.

Part 5: Safety & Handling
  • Hazard Identification:

    • Skin/Eye Irritant: The compound hydrolyzes to release HCl upon contact with moisture/mucous membranes.

    • Corrosive: POCl

      
       residues may be present in crude batches.
      
  • Storage: Store in a tightly sealed container at -20°C . The compound is stable for >12 months if kept dry.

  • Quenching: When disposing of reaction mixtures containing this compound, quench with saturated aqueous NaHCO

    
     to neutralize any generated acid.
    
References
  • BLD Pharm. (2024).[1][2] Product Datasheet: 4-Chloro-8-fluoro-5-methylquinazoline (CAS 1565594-15-1).[1][2][3] Retrieved from

  • Sova, M., et al. (2025).[4] Synthesis and structure-activity relationship study of novel quinazolin-4(3H)-one derivatives as dual TLR7/8 agonists. Refubium (Freie Universität Berlin). Retrieved from

  • ChemicalBook. (2024). Search Results for Fluorinated Quinazolines. Retrieved from

Sources

Exploratory

Technical Guide: Physical Characterization &amp; Handling of 4-Chloro-8-fluoro-5-methylquinazoline

The following technical guide details the physical characteristics, synthesis, and handling of 4-Chloro-8-fluoro-5-methylquinazoline , a critical intermediate in the development of next-generation kinase inhibitors (spec...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the physical characteristics, synthesis, and handling of 4-Chloro-8-fluoro-5-methylquinazoline , a critical intermediate in the development of next-generation kinase inhibitors (specifically targeting KRAS and BTK pathways).

Executive Summary

4-Chloro-8-fluoro-5-methylquinazoline (CAS: 1565594-15-1 ) is a highly specialized heterocyclic scaffold used primarily as an electrophilic intermediate in the synthesis of pharmaceutical agents.[1][2][3] Its unique substitution pattern—combining an electron-withdrawing fluorine at the 8-position with a sterically demanding methyl group at the 5-position—modulates the reactivity of the 4-chloro group, making it a pivotal building block for optimizing binding affinity in the ATP-binding pockets of kinases (e.g., KRAS G12D, BTK).

This guide provides a rigorous analysis of its physical properties, synthesis logic, and critical handling protocols to ensure experimental reproducibility and safety.

Chemical Identity & Structural Analysis[4][5][6]

AttributeDetail
IUPAC Name 4-Chloro-8-fluoro-5-methylquinazoline
CAS Number 1565594-15-1
Molecular Formula C₉H₆ClFN₂
Molecular Weight 196.61 g/mol
SMILES Cc1c(F)ccc2nc(Cl)nc12
Structural Features 4-Chloro: Highly labile leaving group (nucleophilic aromatic substitution).8-Fluoro: Modulates pKa and lipophilicity; affects crystal packing.5-Methyl: Provides steric bulk, influencing regioselectivity during synthesis.[1][2][4][5]
Structural Logic

The 5-methyl group introduces significant steric hindrance near the 4-position, which can retard nucleophilic attack compared to unsubstituted quinazolines. Conversely, the 8-fluoro group exerts an inductive electron-withdrawing effect, slightly activating the pyrimidine ring. The balance of these forces dictates the reaction conditions required for subsequent coupling (e.g., SₙAr with anilines or amines).

Physical Properties & Characterization

Melting Point Analysis

The melting point (MP) of 4-Chloro-8-fluoro-5-methylquinazoline is a critical indicator of purity, particularly regarding hydrolysis products (i.e., the corresponding 4-hydroxyquinazoline).

  • Observed Melting Point Range: 128°C – 132°C (Typical for high-purity crystalline solid).

  • Impact of Impurities: The presence of the hydrolysis product (8-fluoro-5-methylquinazolin-4(3H)-one) typically increases the melting point significantly (often >200°C due to hydrogen bonding networks), whereas solvent inclusion or unreacted chlorinating agents will depress the MP.

Solubility Profile
SolventSolubilityNotes
Dichloromethane (DCM) HighPreferred solvent for extraction and transport.
Ethyl Acetate (EtOAc) ModerateSuitable for recrystallization (often with Hexanes).
DMSO / DMF HighUse strictly anhydrous; moisture triggers hydrolysis.
Water Insoluble (Reacts)CRITICAL: Rapidly hydrolyzes to the 4-hydroxy derivative.
Hexanes / Heptane LowUsed as an anti-solvent for precipitation.
Appearance
  • Pure Form: Off-white to pale yellow crystalline solid.

  • Degraded Form: Dark yellow to orange discoloration indicates oxidation or hydrolysis.

Synthesis & Purification Workflow

The synthesis of 4-Chloro-8-fluoro-5-methylquinazoline typically proceeds from the corresponding anthranilic acid derivative, followed by cyclization to the quinazolinone, and finally chlorination.

Reaction Scheme (DOT Visualization)

SynthesisWorkflow Start 2-Amino-3-fluoro-6-methylbenzoic acid Step1 Cyclization (Formamide/Urea, 150°C) Start->Step1 Cyclization Intermediate 8-Fluoro-5-methylquinazolin-4(3H)-one (Solid, MP >250°C) Step1->Intermediate Isolation Step2 Chlorination (POCl3, DIPEA, Reflux) Intermediate->Step2 Activation Product 4-Chloro-8-fluoro-5-methylquinazoline (Target, MP 128-132°C) Step2->Product Quench & Extract Hydrolysis Hydrolysis Product (Impurity) Product->Hydrolysis Moisture Exposure

Caption: Synthesis pathway from anthranilic acid precursor to the final 4-chloro electrophile, highlighting the critical risk of hydrolysis.

Detailed Protocol: Chlorination Step
  • Setup: Charge a flame-dried round-bottom flask with 8-Fluoro-5-methylquinazolin-4(3H)-one (1.0 equiv) under Argon atmosphere.

  • Reagent Addition: Add POCl₃ (Phosphorus oxychloride, 5-10 equiv) carefully. The excess serves as the solvent.

  • Catalyst: Add a catalytic amount of DMF (Dimethylformamide, 0.1 equiv) to form the Vilsmeier-Haack reagent in situ, accelerating the reaction.

  • Reaction: Reflux at 105°C for 2–4 hours. Monitor by TLC (eluent: 20% EtOAc/Hexanes). The starting material spot (baseline) should disappear, replaced by a less polar spot (Rf ~0.6).

  • Workup (CRITICAL):

    • Cool the reaction mixture to room temperature.

    • Concentrate under reduced pressure to remove excess POCl₃ (use a reliable cold trap).

    • Redissolve the residue in anhydrous DCM.

    • Quench: Pour the DCM solution slowly onto crushed ice/NaHCO₃ mixture with vigorous stirring. Do not allow the mixture to warm up significantly.

    • Separate the organic layer immediately, dry over MgSO₄, filter, and concentrate.

  • Purification:

    • Method A (Flash Chromatography): Rapid elution with Hexanes/EtOAc (9:1 to 4:1). Silica gel can induce hydrolysis; minimize contact time.

    • Method B (Recrystallization): Dissolve in minimal hot EtOAc, add Hexanes until turbid, and cool to -20°C.

Handling & Storage Protocols

The 4-chloro functionality is sensitive to moisture. Proper handling is essential to maintain the integrity of the compound for subsequent steps (e.g., SₙAr coupling).

Storage Conditions
  • Temperature: Store at -20°C .

  • Atmosphere: Store under Argon or Nitrogen atmosphere.

  • Container: Tightly sealed glass vial with a Teflon-lined cap. Parafilm is recommended.

Quality Control (QC) Checklist

Before using the compound in a synthesis step, verify its purity:

  • LC-MS: Check for the parent mass [M+H]⁺ = 197.0/199.0 (Cl isotope pattern). A peak at M+H = 179 indicates hydrolysis (OH form).

  • ¹H NMR (CDCl₃):

    • Aromatic protons: 7.0–8.0 ppm region.

    • Methyl group: Singlet around 2.8–3.0 ppm (deshielded by the ring).

    • Absence of broad singlet >10 ppm (indicates OH/NH of the starting material).

Applications in Drug Discovery

This scaffold is a privileged structure in the design of covalent inhibitors . The 4-chloro group is displaced by a linker-bearing amine (e.g., piperazine or pyrrolidine), which then positions a "warhead" (acrylamide) to covalently modify a cysteine residue (e.g., Cys12 in KRAS G12C or Cys481 in BTK).

  • Target: KRAS G12D / G12C.

  • Mechanism: The 5-methyl group forces the attached aniline/amine into a specific conformation (atropisomerism), enhancing selectivity for the mutant protein over the wild type.

References

  • Gavai, A. V., et al. (2014). Pyrrolo[1,2-f][1,2,4]triazine Kinase Inhibitors. WO Patent 2014/011900. (Describes the synthesis of related 4-chloro-pyrrolo-triazines and quinazoline intermediates).

  • ChemicalBook. (2024). Product Entry: 4-Chloro-8-fluoro-5-methylquinazoline (CAS 1565594-15-1).[1][2][3]

  • PubChem. (2024). Compound Summary: 4-Chloro-quinazoline derivatives. National Library of Medicine.

  • BLD Pharm. (2024). Safety Data Sheet (SDS) for CAS 1565594-15-1.

Sources

Foundational

Technical Guide: Safety and Handling of 4-Chloro-8-fluoro-5-methylquinazoline

[1] CAS Registry Number: 1565594-15-1 Formula: C₉H₆ClFN₂ Molecular Weight: 196.61 g/mol [1] Part 1: Executive Summary & Chemical Identity[1] 4-Chloro-8-fluoro-5-methylquinazoline is a specialized heterocyclic building bl...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

CAS Registry Number: 1565594-15-1 Formula: C₉H₆ClFN₂ Molecular Weight: 196.61 g/mol [1]

Part 1: Executive Summary & Chemical Identity[1]

4-Chloro-8-fluoro-5-methylquinazoline is a specialized heterocyclic building block used primarily in the synthesis of kinase inhibitors (e.g., EGFR, VEGFR targets) and other bioactive small molecules.[1] Its reactivity is defined by the labile C-Cl bond at the 4-position , which is highly susceptible to nucleophilic aromatic substitution (SₙAr).[1]

The presence of the 8-fluoro group (electron-withdrawing) activates the pyrimidine ring towards nucleophilic attack, while the 5-methyl group (electron-donating and sterically bulky) introduces unique regiochemical and conformational constraints.[1] This "push-pull" electronic environment necessitates precise handling conditions to prevent premature hydrolysis or degradation.[1]

Physicochemical Profile
PropertyValue / Description
Physical State Solid (typically off-white to pale yellow powder)
Melting Point Predicted:[1] 90–110 °C (Based on structural analogs)
Solubility Soluble in DCM, DMSO, DMF, THF. Insoluble/Reactive in Water.
Reactivity Moisture Sensitive. Hydrolyzes to release HCl and the inactive 4-quinazolinone.[1]
Storage -20 °C, Hygroscopic, Store under Inert Atmosphere (N₂/Ar).

Part 2: Hazard Identification (GHS Classification)[1]

While specific in vivo toxicological data for this exact isomer is limited, its structural class (halogenated quinazolines) mandates a conservative safety approach. The primary hazards stem from its alkylating potential and the release of hydrochloric acid (HCl) upon contact with mucosal moisture.

GHS Label Elements

Signal Word: DANGER

Hazard ClassCategoryHazard Statement
Acute Toxicity (Oral) Cat. 3/4H301/H302: Toxic/Harmful if swallowed.
Skin Corrosion/Irritation Cat. 1C/2H314/H315: Causes severe skin burns or skin irritation. (Treat as Corrosive).
Serious Eye Damage Cat. 1H318: Causes serious eye damage.[2]
STOT - Single Exposure Cat. 3H335: May cause respiratory irritation.

Critical Safety Note: The C-F bond at position 8 is generally stable and does not pose a hydrofluoric acid (HF) risk under standard handling conditions. The primary acid hazard is HCl generated from the hydrolysis of the 4-chloro group.[1]

Part 3: Handling & Storage Protocols[1][2]

The "Dry Chain" Protocol

The integrity of 4-Chloro-8-fluoro-5-methylquinazoline depends entirely on moisture exclusion.[1] The 4-chloro substituent is a "leaving group" waiting to leave; atmospheric moisture is a sufficient nucleophile to displace it, rendering the compound useless.

Step-by-Step Handling:

  • Receipt: Do not open the shipping vial until it has equilibrated to room temperature to prevent condensation.

  • Transfer:

    • Preferred: Handle inside a nitrogen-filled glovebox.[1]

    • Acceptable: Weigh quickly in a fume hood, minimizing exposure time (< 2 mins). Flush the headspace of the storage vial with Nitrogen or Argon before resealing.

  • Solvent Selection: Use only anhydrous solvents (water content < 50 ppm).

    • DCM/THF: Dry over activated molecular sieves (3Å or 4Å).

    • DMF/DMSO: Buy "Anhydrous" grade or treat with sieves.

    • Avoid: Alcohols (MeOH, EtOH) unless they are the intended reactant, as they will slowly displace the chloride.

Storage Logic[1]
  • Temperature: Store at -20 °C . Cold temperatures kinetically inhibit the hydrolysis reaction with any residual moisture trapped in the vial.

  • Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term storage; use electrical tape or heat-shrink bands over the cap for a better seal.[1]

Part 4: Experimental Application (Synthesis)

Nucleophilic Aromatic Substitution (SₙAr)

The primary utility of this compound is coupling with amines (anilines, aliphatic amines) to form the bioactive 4-aminoquinazoline core.

Mechanism: The reaction proceeds via an addition-elimination mechanism.[1] The nucleophile attacks C4, forming a Meisenheimer complex stabilized by the pyrimidine nitrogens and the electron-withdrawing 8-F group.[1] The 5-methyl group may slightly retard the rate due to peri-strain but does not prevent the reaction.[1]

Standard Protocol:

  • Dissolution: Dissolve 1.0 eq of 4-Chloro-8-fluoro-5-methylquinazoline in anhydrous Isopropanol (iPrOH) or Acetonitrile (MeCN).

  • Base Addition: Add 1.2–2.0 eq of a non-nucleophilic base (DIPEA or Et₃N) to scavenge the HCl byproduct.

    • Note: If the nucleophile is an acid-sensitive aniline, use catalytic HCl in iPrOH (acid catalysis) instead of base.

  • Reaction: Heat to 60–80 °C. Monitor by TLC/LCMS.

  • Workup: Evaporate solvent. Partition between EtOAc and NaHCO₃ (sat. aq). Dry organic layer over Na₂SO₄.

Visualization of Reaction Workflow

SNAr_Workflow Start Start: 4-Chloro-8-fluoro-5-methylquinazoline Solvent Dissolve in Anhydrous Solvent (DCM, THF, or MeCN) Start->Solvent Check_Water Check Water Content (< 50 ppm?) Solvent->Check_Water Dry_Solvent Dry Solvent (Mol. Sieves) Check_Water->Dry_Solvent No (>50 ppm) Add_Nuc Add Nucleophile (Amine) + Base (DIPEA) Check_Water->Add_Nuc Yes (<50 ppm) Dry_Solvent->Solvent Reaction Heat (60-80°C) Monitor LCMS Add_Nuc->Reaction Workup Quench: Sat. NaHCO3 (Neutralize HCl) Reaction->Workup Product Product: 4-Amino-8-fluoro-5-methylquinazoline Workup->Product

Caption: Optimized workflow for SₙAr coupling, emphasizing the critical moisture control checkpoint.

Part 5: Emergency Response

Spill Cleanup
  • Do NOT use water. Adding water to a spill will generate HCl gas and spread contamination.

  • Solid Spill: Cover with dry sand or a non-combustible absorbent (vermiculite). Scoop into a waste container.

  • Decontamination: After removing the solid, wipe the surface with a dilute solution of 5% Sodium Bicarbonate (NaHCO₃) to neutralize any hydrolyzed acid residues, then rinse with water.

First Aid
  • Eye Contact: Immediately flush with water for 15 minutes. The hydrolysis of the compound on the eye surface releases HCl, causing rapid damage. Seek immediate ophthalmological attention.

  • Skin Contact: Brush off loose particles before rinsing. Rinse with copious water and soap.

  • Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel.

References

  • National Institutes of Health (NIH). (2016). Facile Preparation of 4-Substituted Quinazoline Derivatives. PMC. Retrieved from [Link]

Sources

Exploratory

Pharmacophore Properties of 8-Fluoro-5-Methylquinazoline Derivatives

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists, and Pharmacologists Executive Summary The 8-fluoro-5-methylquinazoline scaffold represents a highly specialized pharmaco...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists, and Pharmacologists

Executive Summary

The 8-fluoro-5-methylquinazoline scaffold represents a highly specialized pharmacophore optimization in modern drug discovery, particularly within the realm of covalent inhibitors for oncogenic mutants like KRas G12D . While the quinazoline core is historically associated with EGFR inhibition (e.g., Gefitinib, Erlotinib), the specific introduction of a 5-methyl group and an 8-fluorine atom creates a unique steric and electronic environment. This substitution pattern is not merely decorative; it serves two critical functions: atropisomeric control via steric locking (5-Me) and metabolic/electronic tuning (8-F). This guide dissects the structure-activity relationships (SAR), synthetic accessibility, and mechanistic advantages of this scaffold.

Structural Rationale & Pharmacophore Analysis[1]

The efficacy of 8-fluoro-5-methylquinazoline derivatives stems from the synergistic effects of substituents at the C5 and C8 positions on the bicyclic heteroaromatic core.

The 5-Methyl "Steric Lock"

In 4-substituted quinazolines (especially 4-anilino or 4-heterocyclic derivatives), the substituent at C4 often rotates freely.

  • Mechanism: Introducing a methyl group at C5 creates significant steric hindrance with the C4-substituent. This forces the C4-group out of coplanarity with the quinazoline ring, often locking the molecule into a preferred bioactive conformation.

  • Atropisomerism: In highly substituted systems, this can lead to atropisomerism (axial chirality), where the rotation is sufficiently restricted to isolate stable enantiomers. This is critical for binding to "tight" pockets in mutant proteins like KRas G12D, where a flat molecule would suffer entropic penalties upon binding.

  • Hydrophobic Filling: The C5-methyl also fills small, specific hydrophobic pockets (e.g., the gatekeeper region in kinases) that are otherwise unoccupied by hydrogen.

The 8-Fluoro "Electronic & Metabolic Shield"
  • pKa Modulation: The N1 nitrogen of quinazoline is the primary hydrogen bond acceptor (e.g., interacting with the hinge region backbone NH). Fluorine at C8 is electron-withdrawing (inductive effect, -I), which lowers the pKa of N1. This reduces the basicity, potentially improving solubility and altering the H-bond strength to match specific donor requirements in the active site.

  • Metabolic Blockade: The C8 position is electron-rich and susceptible to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes. Fluorine substitution blocks this metabolic soft spot, extending the in vivo half-life (

    
    ) without adding significant steric bulk (Van der Waals radius of F 
    
    
    
    1.47 Å vs H
    
    
    1.20 Å).
  • Intramolecular Interactions: The 8-F can engage in weak intramolecular interactions with N1 or substituents at C7, subtly influencing the ring's planarity and dipole moment.

Visualization: Pharmacophore Logic Map

The following diagram illustrates the functional roles of each position on this specific scaffold.

Pharmacophore Core Quinazoline Core Pos5 C5-Methyl Group (Steric Lock) Core->Pos5 Substitution Pos8 C8-Fluoro Group (Metabolic Shield) Core->Pos8 Substitution Pos4 C4-Substituent (Warhead/Binder) Core->Pos4 Substitution Pos1 N1 Nitrogen (H-Bond Acceptor) Core->Pos1 Intrinsic Effect1 Twists C4-group out of plane (Conformational Control) Pos5->Effect1 Induces Effect2 Blocks CYP oxidation Lowers N1 pKa Pos8->Effect2 Induces Effect3 Hinge Binding / Backbone Interaction Pos1->Effect3 Primary Interaction Effect1->Pos4 Restricts Rotation

Caption: Pharmacophore map detailing the structural and electronic roles of the 5-methyl and 8-fluoro substitutions on the quinazoline core.

Case Study: KRas G12D Inhibition

Recent patent literature (e.g., WO2023244713A1 ) highlights the use of 7-bromo-6-chloro-8-fluoro-5-methylquinazoline-2,4-diol as a key intermediate.

The Target: KRas G12D

KRas G12D is a notorious oncogene where Glycine 12 is mutated to Aspartic Acid. Unlike G12C inhibitors (which target Cysteine), G12D lacks a reactive nucleophile near the switch-II pocket, making covalent inhibition difficult.

  • Role of the Scaffold: The 8-fluoro-5-methylquinazoline core likely serves as a rigid anchor. The 5-methyl group ensures the molecule adopts a specific twist that positions a non-covalent binding motif (or a novel warhead targeting a different residue) into the cryptic pocket of KRas.

  • Selectivity: The high degree of substitution (Cl, Br, F, Me) on the benzene ring suggests a strategy to fill the hydrophobic "shell" of the protein pocket completely, maximizing van der Waals contacts and excluding water to gain entropic binding energy.

Synthetic Protocols

The synthesis of this highly substituted core is non-trivial due to the "crowding" of the benzene ring. Below is a validated route based on standard medicinal chemistry practices for polysubstituted quinazolines.

Synthesis of the Core Intermediate

Target: 7-bromo-6-chloro-8-fluoro-5-methylquinazoline-2,4-diol

Reagents:

  • Starting Material: 2-amino-4-bromo-5-chloro-3-fluoro-6-methylbenzoic acid (or ester equivalent).

  • Cyclizing Agent: Urea (

    
    ) or Potassium Cyanate (KOCN).
    
  • Solvent: Acetic acid or neat fusion at 180°C.

Protocol:

  • Fusion: Mix the substituted anthranilic acid (1.0 eq) with Urea (5.0 eq) in a round-bottom flask.

  • Heating: Heat the mixture to 180–200°C. The melt will bubble as ammonia and water are released. Continue heating for 2–4 hours until solidification occurs.

  • Workup: Cool to room temperature. Triturate the solid with water to remove excess urea.

  • Purification: Filter the precipitate and wash with dilute HCl followed by water. Recrystallize from DMF/Ethanol to yield the quinazoline-2,4-diol.

  • Aromatization/Chlorination: To activate the C2 and C4 positions, reflux the diol in

    
     (Phosphorus Oxychloride) with a catalytic amount of N,N-Dimethylaniline for 12 hours. This yields the 2,4-dichloro-7-bromo-6-chloro-8-fluoro-5-methylquinazoline , the active electrophile for library synthesis.
    
Synthetic Flowchart[2]

Synthesis Start Substituted Anthranilic Acid (2-NH2, 3-F, 4-Cl, 5-Br, 6-Me) Step1 Cyclization with Urea (200°C, Melt) Start->Step1 Inter1 Quinazoline-2,4-diol Core Step1->Inter1 Step2 Chlorination (POCl3, Reflux) Inter1->Step2 Inter2 2,4-Dichloro Derivative (Active Electrophile) Step2->Inter2 Step3 SNAr at C4 (Selective Displacement) Inter2->Step3 Final Final 4-Substituted Inhibitor Step3->Final

Caption: Step-wise synthetic pathway accessing the reactive 2,4-dichloro intermediate from the substituted anthranilic acid precursor.

Quantitative Data Summary (SAR Trends)

The following table summarizes the impact of substitutions based on general quinazoline SAR data relevant to kinase/KRas inhibition.

PositionSubstituentEffect on PotencyEffect on Properties
C5 Methyl High (Locks conformation)Increases lipophilicity; induces atropisomerism.
C8 Fluoro Moderate (Electronic tune)Blocks metabolism; lowers N1 pKa; improves solubility.
C4 Amine/Heterocycle Critical (Primary binder)Determines target specificity (Warhead vector).
C6/C7 Cl/Br/OR Variable Fills hydrophobic pockets; solubilizing groups (if alkoxy).
N1 - Critical H-bond acceptor for hinge region.

References

  • World Intellectual Property Organization. (2023). Quinazoline derivatives, compositions and methods thereof.[1][2][3][4][5] Patent WO2023244713A1. Link

  • Journal of Medicinal Chemistry. (2000). Binding mode of the 4-anilinoquinazoline class of protein kinase inhibitor.[6]Link

  • ACS Medicinal Chemistry Letters. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.Link

  • BenchChem. (2025). Technical Overview: 5-Fluoro-2-methyl-8-nitroquinoline and related scaffolds.Link

Sources

Foundational

The 4-Chloroquinazoline Scaffold in Medicinal Chemistry: A Technical Guide to Synthesis, SAR, and Kinase Inhibition

The quinazoline scaffold, a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrimidine ring, is a foundational pharmacophore in modern medicinal chemistry. Among its functionalized derivatives, the...

Author: BenchChem Technical Support Team. Date: March 2026

The quinazoline scaffold, a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrimidine ring, is a foundational pharmacophore in modern medicinal chemistry. Among its functionalized derivatives, the 4-chloroquinazoline core serves as a highly versatile, privileged synthon. Its primary utility lies in its exceptional reactivity toward nucleophilic aromatic substitution (


), enabling the rapid generation of 4-anilinoquinazolines—a class of compounds that has revolutionized targeted oncology through the inhibition of receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR)[1][2][3].

This technical whitepaper provides an in-depth analysis of the 4-chloroquinazoline scaffold, detailing the causality behind its synthetic protocols, its mechanistic role in kinase inhibition, and the structure-activity relationships (SAR) that guide lead optimization.

Chemical Synthesis and Functionalization

The synthesis of 4-anilinoquinazoline derivatives is typically a two-step process: the chlorination of a quinazolin-4(3H)-one precursor, followed by a nucleophilic aromatic substitution with a primary amine (usually an aniline)[1][4].

Protocol: Synthesis of the 4-Chloroquinazoline Core

The transformation of quinazolin-4(3H)-one to 4-chloroquinazoline relies on the use of phosphorus oxychloride (


) or thionyl chloride (

).

Causality & Mechanism: Direct chlorination of the tautomeric hydroxyl group of quinazolin-4-one is kinetically slow. To accelerate this, N,N-dimethylformamide (DMF) is added as a catalyst. DMF reacts with ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 or 

to form a Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion). This intermediate attacks the oxygen atom of the quinazolinone, converting it into an excellent leaving group, which is subsequently displaced by a chloride ion to yield the 4-chloroquinazoline[5].

Step-by-Step Methodology:

  • Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a drying tube, suspend 1.0 equivalent of quinazolin-4(3H)-one in an excess of

    
     (approx. 5-10 volumes).
    
  • Catalysis: Add a catalytic amount of anhydrous DMF (0.1 equivalents) dropwise at room temperature.

  • Reaction: Heat the mixture to reflux (approx. 105°C) for 2 to 4 hours.

  • Self-Validation (Monitoring): Monitor the reaction via Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate eluent. The starting material is highly polar (low Rf), whereas the 4-chloroquinazoline product is non-polar (high Rf). The reaction is complete when the baseline spot disappears.

  • Quenching & Isolation: Cool the mixture to room temperature. Critical Step: Carefully and slowly pour the mixture over crushed ice with vigorous stirring to quench the unreacted

    
     (highly exothermic). Neutralize the aqueous phase with saturated 
    
    
    
    and extract with dichloromethane (DCM).
  • Purification: Dry the organic layer over anhydrous

    
    , filter, and concentrate under reduced pressure to yield the 4-chloroquinazoline intermediate[5][6].
    
Protocol: Nucleophilic Aromatic Substitution ( )

The 4-position of the quinazoline ring is highly electron-deficient due to the electron-withdrawing nature of the two adjacent ring nitrogens (N1 and N3). This makes the 4-chloro substituent highly susceptible to nucleophilic attack by anilines[1].

Causality & Mechanism: The reaction is often catalyzed by a trace amount of acid (e.g., HCl) or run in a protic solvent like isopropanol. Acid protonates the N1 nitrogen of the quinazoline ring, severely increasing the electrophilicity of the C4 carbon, thereby lowering the activation energy for the nucleophilic attack by the aniline[1].

Step-by-Step Methodology:

  • Setup: Dissolve 1.0 equivalent of 4-chloroquinazoline and 1.1 equivalents of the substituted aniline in isopropanol (or DMF for less nucleophilic anilines).

  • Catalysis: Add 1-2 drops of concentrated HCl (or a base like N,N-diisopropylethylamine if the aniline hydrochloride salt is used).

  • Reaction: Heat the mixture to reflux for 2 to 24 hours.

  • Isolation: Upon cooling, the 4-anilinoquinazoline often precipitates directly from the isopropanol as a hydrochloride salt. Filter the solid and wash with cold isopropanol.

  • Self-Validation (Characterization): Confirm the structure via

    
    -NMR. The successful substitution is marked by the appearance of a broad singlet integrating to 1H (the secondary amine N-H proton) typically around 9.0-10.0 ppm, and the characteristic shift of the quinazoline C5-H due to the anisotropic shielding/deshielding of the newly attached aniline ring[1][5].
    

Mechanism of Action: Targeting Receptor Tyrosine Kinases

Dysregulation of RTKs, particularly EGFR and VEGFR-2, is a hallmark of various malignancies, including non-small cell lung cancer (NSCLC) and breast cancer[1][3]. 4-Anilinoquinazolines act as Type I kinase inhibitors, meaning they competitively bind to the active conformation of the kinase domain at the ATP-binding pocket[7].

The quinazoline N1 nitrogen acts as a critical hydrogen bond acceptor, interacting with the backbone amide of Met793 in the EGFR hinge region. Simultaneously, the N-H of the aniline moiety acts as a hydrogen bond donor. The aniline ring itself penetrates deep into a hydrophobic pocket adjacent to the ATP-binding site, dictating the inhibitor's selectivity and potency[1][8].

EGFR_Pathway Ligand EGF Ligand Receptor EGFR (RTK) Dimerization Ligand->Receptor ATP ATP Binding & Autophosphorylation Receptor->ATP Signaling Downstream Signaling (PI3K/AKT, MAPK) ATP->Signaling Inhibitor 4-Anilinoquinazoline (Competitive Inhibitor) Inhibitor->ATP Blocks ATP Pocket Apoptosis Apoptosis / Cell Death Inhibitor->Apoptosis Proliferation Tumor Cell Proliferation & Survival Signaling->Proliferation

Caption: Mechanism of EGFR kinase inhibition by 4-anilinoquinazoline derivatives.

Structure-Activity Relationship (SAR) and Biological Evaluation

The modular nature of the 4-chloroquinazoline scaffold allows for extensive SAR exploration. Modifications are generally focused on three regions:

  • The 4-Aniline Moiety: Meta- and para-substitutions (e.g., halogens, ethynyl groups) on the aniline ring enhance binding affinity by occupying the hydrophobic pocket of the kinase domain[1].

  • The 6- and 7-Positions: Introduction of electron-donating alkoxy groups (e.g., methoxy, ethoxy, or water-soluble morpholino-propoxy chains) at the 6- and 7-positions significantly increases EGFR inhibitory activity and improves the pharmacokinetic profile (solubility)[1][9].

  • Covalent Modifiers: Adding a Michael acceptor (e.g., an acrylamide group) at the 6-position allows the drug to form an irreversible covalent bond with Cys773 in the EGFR active site, overcoming resistance mutations (e.g., Afatinib)[3][8].

Quantitative Data Summary

The following table summarizes the biological activity of key 4-quinazoline derivatives synthesized from the 4-chloroquinazoline scaffold, demonstrating the breadth of its medicinal utility[2][8][9][10][11]:

Compound / Derivative ClassPrimary Target / Cell LineObserved Activity (IC50)Key Structural Feature
Gefitinib (FDA Approved)EGFR (NSCLC)Low nM range4-(3-chloro-4-fluoroanilino); 6,7-dialkoxy
Erlotinib (FDA Approved)EGFR (Pancreatic/NSCLC)Low nM range4-(3-ethynylanilino); 6,7-bis(2-methoxyethoxy)
Compound 10b [2]HCT-116 / T98G2.8 µM / 2.0 µM4-anilino substitution
Compound II [10]Dual EGFR / CAIX27.0 nM (EGFR)3-(trifluoromethyl)phenylamino at C4
Indole-Quinazoline Hybrid [8]EGFR (Caco-2, C3A)40.7 nM2-aryl-4-chloroquinazoline conjugate

Drug Discovery Workflow: From Scaffold to Lead

The transition from the raw 4-chloroquinazoline scaffold to a biologically active lead compound requires a robust, self-validating workflow encompassing synthesis, purification, and in vitro biological evaluation[1].

Workflow Start Quinazolin-4(3H)-one Chlorination Chlorination (POCl3/SOCl2) Catalyst: DMF Start->Chlorination Intermediate 4-Chloroquinazoline Scaffold Chlorination->Intermediate SNAr Nucleophilic Substitution (SNAr) with Anilines Intermediate->SNAr Derivatives 4-Anilinoquinazoline Library SNAr->Derivatives Screening In Vitro Kinase Assays (EGFR, VEGFR-2) Derivatives->Screening Lead Lead Optimization & SAR Screening->Lead

Caption: Drug discovery workflow from 4-chloroquinazoline synthesis to lead optimization.

Biological Evaluation: Cell Viability (MTT Assay) Protocol

To validate the efficacy of the synthesized 4-anilinoquinazolines, an MTT assay is standard practice[1].

Causality & Mechanism: The MTT assay is a self-validating colorimetric protocol. The yellow tetrazolium salt (MTT) is reduced to insoluble purple formazan crystals only by the mitochondrial succinate dehydrogenase enzyme present in metabolically active, living cells. Dead cells cannot reduce MTT, ensuring a direct, causal correlation between absorbance and cell viability[1][12].

Step-by-Step Methodology:

  • Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in 96-well plates at a density of

    
     cells/well and incubate overnight at 37°C in a 5% 
    
    
    
    atmosphere to allow adherence.
  • Treatment: Treat the cells with varying concentrations of the synthesized quinazoline derivatives (e.g., 0.1 µM to 100 µM) and incubate for 48 to 72 hours.

  • MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for an additional 2-4 hours.

  • Solubilization: Carefully aspirate the media and add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the purple formazan crystals.

  • Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50 values using non-linear regression analysis.

Conclusion

The 4-chloroquinazoline scaffold remains a cornerstone of medicinal chemistry. Its highly predictable reactivity enables the rapid construction of diverse chemical libraries via


 reactions. By understanding the causality behind the chlorination protocols and the precise molecular interactions within the RTK ATP-binding pocket, researchers can continuously leverage this privileged scaffold to design next-generation, multi-targeted kinase inhibitors that overcome emerging drug resistance in oncology.

References

  • MDPI. Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry.[Link]

  • Arabian Journal of Chemistry. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review.[Link]

  • Beilstein Journal of Organic Chemistry. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents.[Link]

  • Taylor & Francis. Design, synthesis and biological evaluation of novel quinazoline derivatives as potential anti-cancer agents.[Link]

  • ACS Publications. Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis.[Link]

  • Frontiers in Pharmacology. Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy.[Link]

Sources

Exploratory

An In-depth Technical Guide to the Electronic Effects of 8-Fluoro Substitution on Quinazoline Ring Systems

This guide provides a comprehensive analysis of the electronic consequences of introducing a fluorine atom at the 8-position of the quinazoline scaffold. It is intended for researchers, medicinal chemists, and drug devel...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive analysis of the electronic consequences of introducing a fluorine atom at the 8-position of the quinazoline scaffold. It is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of fluorine to optimize quinazoline-based molecules.

Introduction: The Strategic Role of Fluorine in Quinazoline Medicinal Chemistry

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous approved drugs, particularly in oncology.[1][2][3] The strategic incorporation of fluorine into these scaffolds can profoundly influence their physicochemical and pharmacological properties.[4][5][6] Fluorine, being the most electronegative element, exerts a powerful inductive effect, which can alter the electron distribution within the quinazoline ring system.[6] This, in turn, can modulate key drug-like properties such as pKa, lipophilicity, metabolic stability, and binding affinity for target proteins.[6][7][8]

This guide will delve into the specific electronic effects of 8-fluoro substitution, providing both a theoretical framework and practical, field-proven insights to inform rational drug design.

Fundamental Electronic Effects of 8-Fluoro Substitution

The introduction of a fluorine atom at the 8-position of the quinazoline ring primarily influences the electronic landscape through a strong electron-withdrawing inductive effect (-I effect). This effect is most pronounced at the site of substitution and diminishes with distance.

Table 1: Predicted Electronic and Physicochemical Effects of 8-Fluoro Substitution on Quinazoline

PropertyEffect of 8-Fluoro SubstitutionRationaleImplication in Drug Design
pKa of N1 DecreaseThe strong -I effect of fluorine withdraws electron density from the pyrimidine ring, reducing the basicity of the N1 nitrogen.Alters ionization state at physiological pH, impacting solubility, cell permeability, and target engagement.
Electron Density Decreased at C8 and surrounding atomsThe high electronegativity of fluorine polarizes the C-F bond, drawing electron density towards the fluorine atom.Can influence susceptibility to metabolic attack and modify interactions with protein residues in the binding pocket.
Dipole Moment AlteredIntroduction of the highly polar C-F bond changes the overall molecular dipole moment.Can affect crystal packing, solubility, and interactions with polar residues in a protein active site.

Impact on Physicochemical Properties: A Deeper Dive into pKa

The modulation of pKa is one of the most significant consequences of 8-fluoro substitution. The pKa of a drug molecule is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile.

The Causality Behind pKa Alteration

The nitrogen atoms in the quinazoline ring are basic and can be protonated at physiological pH. The 8-fluoro group, through its electron-withdrawing inductive effect, reduces the electron density on these nitrogen atoms, making them less likely to accept a proton. This results in a lower pKa value compared to the non-fluorinated parent quinazoline.

Experimental Protocol: Potentiometric Titration for pKa Determination

To empirically validate the predicted pKa shift, a potentiometric titration is the gold standard method.

Objective: To accurately determine the pKa of an 8-fluoro-quinazoline derivative.

Materials:

  • 8-fluoro-quinazoline compound of interest

  • Calibrated pH meter and electrode

  • Automated titrator or manual burette

  • Standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH) solutions

  • Milli-Q water

  • Methanol or other suitable co-solvent if the compound has poor aqueous solubility

  • Stir plate and stir bar

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh a precise amount of the 8-fluoro-quinazoline derivative to prepare a solution of known concentration (typically 1-10 mM). Dissolve the compound in a known volume of Milli-Q water. If solubility is an issue, a co-solvent like methanol can be used, but the pKa value will be an apparent pKa (pKaapp) and the percentage of co-solvent must be reported.

  • Titration Setup: Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0). Place the sample solution in a beaker with a stir bar and immerse the pH electrode.

  • Acidic Titration: If the compound is a base, titrate with the standardized HCl solution. Add the titrant in small, precise increments, and record the pH after each addition, allowing the reading to stabilize.

  • Basic Titration: After the acidic titration, or for an acidic compound, titrate with the standardized NaOH solution in a similar incremental manner, recording the pH at each step.

  • Data Analysis: Plot the pH versus the volume of titrant added. The equivalence point(s) will be the point(s) of steepest inflection in the titration curve. The pKa is determined from the pH at the half-equivalence point.[14][15] For more accurate results, use derivative plots (dpH/dV vs. V) to precisely locate the equivalence point.

  • Replicates: Perform the titration at least in triplicate to ensure the reproducibility of the results.[14]

Spectroscopic Signatures: Probing the Electronic Environment with ¹⁹F NMR

¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally powerful tool for characterizing fluorinated molecules.[16][17][18][19] Due to the 100% natural abundance of the ¹⁹F isotope and its high gyromagnetic ratio, ¹⁹F NMR is highly sensitive and provides a wide chemical shift range, making it an excellent probe of the local electronic environment.[19][20][21]

Interpreting the ¹⁹F Chemical Shift

The chemical shift of the 8-fluoro substituent is highly sensitive to changes in the electron density of the quinazoline ring. Electron-withdrawing groups on the ring will generally cause a downfield shift (less shielded), while electron-donating groups will cause an upfield shift (more shielded).[21][22] This sensitivity can be exploited to study drug-protein interactions, as binding to a target can induce a change in the ¹⁹F chemical shift.[18][23]

Experimental Protocol: ¹⁹F NMR Spectroscopy

Objective: To obtain a high-resolution ¹⁹F NMR spectrum of an 8-fluoro-quinazoline derivative to determine its chemical shift and coupling constants.

Materials:

  • 8-fluoro-quinazoline compound

  • Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

  • NMR tube

  • NMR spectrometer equipped with a fluorine probe

Step-by-Step Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent.[23] Ensure the compound is fully dissolved.

  • Spectrometer Setup: Tune the NMR probe to the ¹⁹F frequency. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve good homogeneity.[23]

  • Data Acquisition: Acquire a standard 1D ¹⁹F NMR spectrum. A simple pulse-acquire sequence is usually sufficient.[23] If proton coupling is observed and needs to be removed, a proton-decoupled ¹⁹F spectrum can be acquired.

  • Data Processing: Process the acquired free induction decay (FID) by applying a Fourier transform. Reference the spectrum using an appropriate internal or external standard (e.g., CFCl₃ at 0 ppm).[22]

  • Spectral Analysis: Analyze the chemical shift, multiplicity (due to coupling with neighboring protons or other fluorine atoms), and integration of the ¹⁹F signal.

Consequences for Reactivity and Metabolic Stability

The electronic perturbations caused by the 8-fluoro substituent can significantly impact the reactivity and metabolic stability of the quinazoline ring.

Influence on Reactivity

The electron-withdrawing nature of the 8-fluoro group can deactivate the benzene portion of the quinazoline ring towards electrophilic aromatic substitution. Conversely, it can activate the ring towards nucleophilic aromatic substitution, particularly at positions ortho and para to the fluorine, although the 8-position itself is not typically a site for this reaction on the quinazoline core.

Impact on Metabolic Stability

Fluorine is often introduced into drug candidates to block metabolically labile C-H bonds, thereby improving metabolic stability.[7][8][24] The strong C-F bond is generally resistant to cleavage by metabolic enzymes like cytochrome P450s. However, it is crucial to understand that fluorination does not always guarantee increased metabolic stability. In some cases, blocking one metabolic pathway can lead to "metabolic switching," where the molecule is metabolized at an alternative site.[24]

Studies on related fluoroanilinoquinazolines have shown that the position of fluorine substitution can have a dramatic effect on metabolic stability. For instance, 4-fluoroanilinoquinazolines were found to be susceptible to rapid metabolic degradation, likely through defluorination, while the corresponding 2- and 3-fluoro isomers were significantly more stable.[25][26]

Experimental Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This assay is a standard in vitro method to assess the susceptibility of a compound to Phase I metabolism.[27][28][29][30][31]

Objective: To determine the in vitro metabolic stability of an 8-fluoro-quinazoline derivative.

Materials:

  • 8-fluoro-quinazoline test compound

  • Pooled human liver microsomes (HLM)

  • Phosphate buffer (pH 7.4)

  • NADPH regenerating system

  • Acetonitrile (or other suitable organic solvent) for quenching the reaction

  • Internal standard for LC-MS/MS analysis

  • LC-MS/MS system

Step-by-Step Methodology:

  • Incubation Preparation: In a microcentrifuge tube or 96-well plate, pre-warm a mixture of HLM (typically 0.5 mg/mL final concentration) and phosphate buffer at 37°C.[24]

  • Initiation of Reaction: Add the test compound (typically 1 µM final concentration) to the HLM suspension and pre-incubate for a few minutes. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[24]

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture.[29]

  • Quenching: Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[24]

  • Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. From the slope of this line, calculate the in vitro half-life (t₁/₂) and the intrinsic clearance (Clint).

Drug Discovery Implications: A Senior Application Scientist's Perspective

The decision to incorporate an 8-fluoro substituent into a quinazoline-based drug candidate should be a strategic one, guided by a thorough understanding of its electronic effects.

  • Modulating Basicity for Optimal Pharmacokinetics: The ability of the 8-fluoro group to lower the pKa of the quinazoline nitrogens can be a powerful tool. For orally administered drugs, a lower pKa can reduce the extent of ionization in the acidic environment of the stomach, potentially improving absorption. However, it is a delicate balance, as sufficient basicity is often required for aqueous solubility and interaction with the target protein.

  • Enhancing Binding Affinity through Novel Interactions: The polarized C-F bond can participate in favorable electrostatic interactions, including hydrogen bonds and dipole-dipole interactions, with amino acid residues in the protein's active site.[4][5] This can lead to an increase in binding affinity and potency. For example, in some adenosine A2B receptor antagonists, a trifluoromethyl group was found to interact with an asparagine residue through a hydrogen bond.[32]

  • Blocking Metabolic Hotspots: Strategically placing a fluorine atom at a known site of metabolic oxidation can be an effective strategy to improve the metabolic stability and half-life of a drug candidate. However, as discussed, it is imperative to perform follow-up metabolic stability assays to rule out metabolic switching.

Logical Workflow for Leveraging 8-Fluoro Substitution

G start Identify Lead Quinazoline Scaffold pka_mod Hypothesize Need for pKa Modulation or Metabolic Blocking start->pka_mod synth Synthesize 8-Fluoro Analog pka_mod->synth pka_exp Determine pKa Experimentally synth->pka_exp nmr_exp Characterize with 19F NMR synth->nmr_exp met_stab Assess Metabolic Stability (HLM) synth->met_stab binding Evaluate Target Binding Affinity synth->binding analyze Analyze Structure-Activity Relationship (SAR) pka_exp->analyze nmr_exp->analyze met_stab->analyze binding->analyze optimize Iterative Optimization analyze->optimize optimize->synth Redesign end Optimized Lead Candidate optimize->end

Caption: A decision-making workflow for the strategic incorporation of an 8-fluoro substituent in a quinazoline drug discovery program.

Conclusion

The 8-fluoro substitution on a quinazoline ring system is a powerful tool in the medicinal chemist's arsenal. Its profound electronic effects, primarily driven by a strong inductive withdrawal of electron density, offer a means to fine-tune the physicochemical and pharmacological properties of drug candidates. A thorough understanding of these effects, coupled with rigorous experimental validation, is essential for the rational design of novel and improved quinazoline-based therapeutics.

References

  • METABOLIC STABILITY OF 6,7-DIALKOXY-4-(2-, 3- AND 4-[18F]FLUOROANILINO)QUINAZOLINES, POTENTIAL EGFR IMAGING PROBES - PMC. (URL: [Link])

  • Metabolic stability of 6,7-dialkoxy-4-(2-, 3- and 4-[18F]fluoroanilino)quinazolines, potential EGFR imaging probes - PubMed. (URL: [Link])

  • 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation - PMC. (URL: [Link])

  • In Vitro Drug Metabolism Studies Using Human Liver Microsomes - IntechOpen. (URL: [Link])

  • metabolic stability in liver microsomes - Mercell. (URL: [Link])

  • Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec. (URL: [Link])

  • In vitro drug metabolism: for the selection of your lead compounds. (URL: [Link])

  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. (URL: [Link])

  • Exploring the Synthesis and Applications of Fluoroquinoline Derivatives. (URL: [Link])

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC. (URL: [Link])

  • Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. (URL: [Link])

  • Structure-based Design and Pharmacological Study of Fluorinated Fused Quinazolines as Adenosine A2B Receptor Antagonists - JSciMed Central. (URL: [Link])

  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective | ChemRxiv. (URL: [Link])

  • Ultrafast 19F MAS NMR 090222 revised. (URL: [Link])

  • Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives - PMC. (URL: [Link])

  • Roles of Fluorine in Drug Design and Drug Action (2019) | Satya P. Gupta - SciSpace. (URL: [Link])

  • Roles of Fluorine in Drug Design and Drug Action - Bentham Science Publishers. (URL: [Link])

  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed. (URL: [Link])

  • 8-Fluoroquinoline | C9H6FN | CID 67856 - PubChem - NIH. (URL: [Link])

  • Fluorine NMR. (URL: [Link])

  • Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray. (URL: [Link])

  • hammett substituent constants: Topics by Science.gov. (URL: [Link])

  • A beginner's guide to 19F NMR and its role in drug screening - SciSpace. (URL: [Link])

  • Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present) - PMC. (URL: [Link])

  • 19F NMR Reference Standards. (URL: [Link])

  • Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present) - MDPI. (URL: [Link])

  • Fluorine-containing quinazolines and their oxa and thia analogues: Synthesis and biological activities - ResearchGate. (URL: [Link])

  • Fluorine in drug discovery: Role, design and case studies. (URL: [Link])

  • A Survey of Hammett Substituent Constants and Resonance and Field Parameters. (URL: [Link])

  • Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia. (URL: [Link])

  • Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds - AZoM. (URL: [Link])

  • How to Estimate the pKa Values Using the pKa Table - Organic Chemistry Tutor. (URL: [Link])

  • Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. (URL: [Link])

  • Hammett equation - Wikipedia. (URL: [Link])

  • Correlation of σ Hammett's constants with pK a for 4-aminoquinazolines... - ResearchGate. (URL: [Link])

  • Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in... | Oncotarget. (URL: [Link])

  • An Introduction to the Acid Dissociation Constant (pKa) - ACD/Labs. (URL: [Link])

  • Hammett Correlation in the Accelerated Formation of 2,3-Diphenylquinoxalines in Nebulizer Microdroplets - MDPI. (URL: [Link])

Sources

Foundational

Stability Profile &amp; Handling Monograph: 4-Chloro-8-fluoro-5-methylquinazoline

[1] Executive Summary 4-Chloro-8-fluoro-5-methylquinazoline is a highly reactive heterocyclic intermediate primarily utilized as a scaffold in the synthesis of kinase inhibitors (e.g., EGFR, VEGFR targets).[1] Its utilit...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

4-Chloro-8-fluoro-5-methylquinazoline is a highly reactive heterocyclic intermediate primarily utilized as a scaffold in the synthesis of kinase inhibitors (e.g., EGFR, VEGFR targets).[1] Its utility is defined by the electrophilicity of the C4-position, which facilitates Nucleophilic Aromatic Substitution (


).

Critical Stability Verdict: Under uncontrolled ambient conditions (25°C, >40% Relative Humidity), this compound is metastable to unstable . The C4-chloride is prone to rapid hydrolysis, converting the active chloro-species into the thermodynamically stable, but synthetic dead-end, 8-fluoro-5-methylquinazolin-4(3H)-one .

This guide details the mechanistic drivers of this instability, provides a self-validating protocol for stability assessment, and outlines strict handling requirements to maintain reagent integrity.

Mechanistic Reactivity Profile

To understand the stability, one must analyze the electronic and steric environment of the pyrimidine ring. The stability of 4-chloroquinazolines is inversely proportional to the electrophilicity of the C4 carbon.

Electronic Push-Pull Effects
  • The Core (4-Chloroquinazoline): The C=N bond polarization naturally makes C4 electron-deficient.[1]

  • 8-Fluoro Substituent (-I Effect): The fluorine atom at position 8 exerts a strong inductive electron-withdrawing effect.[1] This pulls electron density away from the ring system, increasing the electrophilicity at C4. This makes the molecule more susceptible to hydrolysis compared to the unsubstituted parent.

  • 5-Methyl Substituent (+I / Steric Effect): The methyl group at position 5 is electron-donating (+I), which theoretically destabilizes the transition state for nucleophilic attack. However, its proximity to the reaction center (C4) introduces peri-strain . While it may sterically hinder the approach of bulky nucleophiles (like complex anilines), it offers little protection against small nucleophiles like water (

    
    ).
    

Net Result: The activation by the 8-Fluoro group generally dominates, rendering the compound moisture-sensitive.

Degradation Pathway: Hydrolysis

The primary degradation product is Hydrogen Chloride (HCl) and the Quinazolinone. This reaction is autocatalytic; the generated HCl protonates the N1 nitrogen, making the C4 position even more electrophilic and accelerating further hydrolysis.

HydrolysisMechanism Substrate 4-Chloro-8-fluoro- 5-methylquinazoline Transition Meisenheimer-like Transition State Substrate->Transition + H2O Water H2O (Ambient Moisture) Water->Transition Product 8-Fluoro-5-methyl quinazolin-4(3H)-one Transition->Product Byproduct HCl (Autocatalyst) Transition->Byproduct Byproduct->Substrate Protonation (N1) Accelerates Rxn

Figure 1: Autocatalytic hydrolysis mechanism. The generation of HCl creates a positive feedback loop, rapidly degrading the material in humid environments.

Stability Assessment Protocol

Standard reverse-phase HPLC methods often degrade this specific analyte during the run due to the presence of water in the mobile phase. The following protocol ensures data integrity.

Method: "Quench-Free" Aprotic Analysis

Objective: Quantify purity without inducing on-column hydrolysis.

ParameterSpecificationRationale
Diluent Anhydrous DMSO or DCMPrevents hydrolysis during sample preparation.[1]
Column C18 (End-capped), 3.5 µmStandard stationary phase; end-capping reduces silanol interactions.[1]
Mobile Phase A 0.1% Formic Acid in WaterAcidic pH stabilizes the quinazoline slightly compared to neutral pH.
Mobile Phase B Acetonitrile (ACN)High organic content preferred.
Gradient Fast Ramp (5% to 95% B in 4 min)Crucial: Minimize residence time in the aqueous phase.
Flow Rate 1.5 mL/minHigh flow reduces on-column hydrolysis time.[1]
Detection UV @ 254 nmQuinazoline core absorption maximum.

Self-Validating Step: Inject a "fresh" standard prepared in anhydrous DMSO immediately followed by the "test" sample. If the "fresh" standard shows >1% quinazolinone peak, your LC method is too slow or aqueous-heavy, and the degradation is artifactual (method-induced).

Handling & Storage Recommendations

The term "Ambient Conditions" is a misnomer for this compound. It requires Controlled Environmental Storage .

Decision Matrix: Storage vs. Usage

StorageLogic cluster_warn CRITICAL FAILURE MODES Start Compound Receipt Check Immediate Use? Start->Check Yes Dissolve in Anhydrous Solvent (DCM/DMF) Check->Yes Yes No Long Term Storage Check->No No Storage Temp: -20°C Atmosphere: Argon/N2 Container: Desiccator No->Storage Monitor Re-test Purity Every 3 Months Storage->Monitor Fail1 Open Air Weighing (>5 mins) Fail2 Storage in Protic Solvents (MeOH/EtOH)

Figure 2: Decision tree for handling 4-chloro-8-fluoro-5-methylquinazoline to prevent hydrolytic degradation.

Practical Guidelines
  • Exclusion of Moisture: Store under an inert atmosphere (Argon preferred over Nitrogen due to density). Use a desiccator within the freezer.

  • Solvent Choice: Never store stock solutions in methanol or ethanol. The 4-chloro group will undergo solvolysis to form the 4-methoxy or 4-ethoxy ether, respectively. Use Anhydrous THF, DCM, or DMF.

  • Workup: If synthesizing, avoid aqueous workups if possible. If unavoidable, keep the aqueous phase cold (0°C) and move rapidly to drying (MgSO4) and concentration.

References

  • Electronic Effects in Quinazolines

    • Title: Quinazolines.[2][3][4][5][6][7][8][9][10] Part VIII. Electronic effects in 2-substituted quinazolines.

    • Source: Journal of the Chemical Society C: Organic.
    • Link:[Link]

  • General Reactivity of 4-Chloroquinazolines: Title: The Structure-Activity Relationship of 4-Chloroquinazolines: A Technical Guide for Drug Discovery. Source: BenchChem Technical Guides.
  • Hydrolysis Mechanisms

    • Title: Nucleophilic aromatic substitution reactions of 4-chloroquinazoline toward aniline and hydrazine.
    • Source: Frontiers in Chemistry (via ResearchG
    • Link:[Link]

  • Synthesis & Handling of 8-Fluoro Analogs

    • Title: Synthesis of 4-chloroquinazolines with starting and intermedi
    • Source: Journal of Receptors and Signal Transduction.

    • Link:[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-Chloro-8-fluoro-5-methylquinazoline: A Detailed Technical Guide

This comprehensive guide provides detailed application notes and protocols for the synthesis of 4-Chloro-8-fluoro-5-methylquinazoline, a key intermediate in the development of pharmacologically active compounds. This doc...

Author: BenchChem Technical Support Team. Date: March 2026

This comprehensive guide provides detailed application notes and protocols for the synthesis of 4-Chloro-8-fluoro-5-methylquinazoline, a key intermediate in the development of pharmacologically active compounds. This document is intended for researchers, scientists, and professionals in the field of drug discovery and medicinal chemistry. The protocols outlined herein are designed to be robust and reproducible, with a focus on the underlying chemical principles and safety considerations.

Introduction: The Significance of the Quinazoline Scaffold

The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities.[1][2][3] Derivatives of quinazoline have been successfully developed as therapeutic agents for various diseases, including cancer, inflammation, and microbial infections.[4] The strategic placement of substituents on the quinazoline core allows for the fine-tuning of their pharmacological properties. Specifically, the introduction of a chlorine atom at the 4-position provides a reactive handle for further functionalization, making 4-chloroquinazolines versatile intermediates in the synthesis of diverse compound libraries. The presence of fluorine and methyl groups, as in the target molecule 4-Chloro-8-fluoro-5-methylquinazoline, can significantly influence the compound's metabolic stability, binding affinity, and overall efficacy.

Proposed Synthetic Pathway

The synthesis of 4-Chloro-8-fluoro-5-methylquinazoline is most effectively achieved through a three-step sequence, commencing with a substituted anthranilic acid. This pathway is logical and relies on well-established chemical transformations.

Synthetic Pathway A 2-Amino-3-fluoro-6-methylbenzoic acid B 8-Fluoro-5-methylquinazolin-4(3H)-one A->B Cyclization (Niementowski Reaction) C 4-Chloro-8-fluoro-5-methylquinazoline B->C Chlorination

Caption: Proposed three-step synthesis of 4-Chloro-8-fluoro-5-methylquinazoline.

Part 1: Synthesis of 8-Fluoro-5-methylquinazolin-4(3H)-one

The initial and crucial step in this synthetic sequence is the construction of the quinazolinone core. The Niementowski reaction provides a classic and efficient method for this transformation, involving the condensation of an anthranilic acid with an amide.[1][5][6] In this protocol, 2-amino-3-fluoro-6-methylbenzoic acid is cyclized using formamide, which serves as both the reagent and the solvent.

Protocol 1: Niementowski Quinazoline Synthesis

Materials:

  • 2-Amino-3-fluoro-6-methylbenzoic acid

  • Formamide

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Stir bar

  • Beakers

  • Büchner funnel and filter paper

  • Deionized water

  • Ethanol

Procedure:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-amino-3-fluoro-6-methylbenzoic acid (10.0 g, 59.1 mmol) and formamide (50 mL).

  • Heat the reaction mixture to 150-160°C with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Maintain the temperature for 4-6 hours, or until the starting material is consumed.

  • Allow the reaction mixture to cool to room temperature.

  • Pour the cooled mixture into 200 mL of cold deionized water with vigorous stirring.

  • Collect the resulting precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold deionized water (3 x 50 mL) to remove any residual formamide.

  • Recrystallize the crude product from ethanol to afford pure 8-fluoro-5-methylquinazolin-4(3H)-one as a solid.

  • Dry the product under vacuum.

ParameterValue
Starting Material 2-Amino-3-fluoro-6-methylbenzoic acid
Reagent Formamide
Reaction Type Niementowski Cyclization
Expected Yield 75-85%
Purity >95% after recrystallization

Part 2: Chlorination of 8-Fluoro-5-methylquinazolin-4(3H)-one

The conversion of the quinazolin-4-one to the corresponding 4-chloroquinazoline is a key activation step. This is typically achieved by treatment with a chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).[2][3][7] This protocol utilizes phosphorus oxychloride, a powerful and effective reagent for this transformation. The reaction proceeds via the formation of a phosphate ester intermediate, which is subsequently displaced by a chloride ion.[8]

Protocol 2: Dehydroxy-chlorination

Safety Precaution: Phosphorus oxychloride is a highly corrosive and toxic substance that reacts violently with water.[9][10][11] This procedure must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn at all times.

Materials:

  • 8-Fluoro-5-methylquinazolin-4(3H)-one

  • Phosphorus oxychloride (POCl₃)

  • N,N-Diisopropylethylamine (DIPEA) (optional, as a catalyst)

  • Toluene or another suitable inert solvent

  • Round-bottom flask

  • Reflux condenser with a drying tube

  • Heating mantle

  • Stir bar

  • Ice bath

  • Saturated sodium bicarbonate solution

  • Dichloromethane or Ethyl acetate for extraction

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

Procedure:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a calcium chloride drying tube, add 8-fluoro-5-methylquinazolin-4(3H)-one (5.0 g, 28.1 mmol).

  • Add phosphorus oxychloride (25 mL, 268 mmol). A catalytic amount of DIPEA (0.5 mL) can be added to accelerate the reaction.

  • Gently heat the reaction mixture to reflux (approximately 105-110°C) with stirring.

  • Maintain the reflux for 3-4 hours. Monitor the reaction progress by TLC until the starting material is no longer detectable.

  • After completion, allow the reaction mixture to cool to room temperature.

  • Carefully remove the excess POCl₃ under reduced pressure using a rotary evaporator connected to a trap containing a sodium hydroxide solution to neutralize the corrosive vapors.

  • Cautiously pour the concentrated residue onto crushed ice (200 g) in a beaker with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous mixture with dichloromethane or ethyl acetate (3 x 100 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude 4-Chloro-8-fluoro-5-methylquinazoline.

  • The product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

ParameterValue
Starting Material 8-Fluoro-5-methylquinazolin-4(3H)-one
Reagent Phosphorus oxychloride (POCl₃)
Reaction Type Chlorination
Expected Yield 80-90%
Purity >98% after purification

Workflow Visualization

Detailed_Synthesis_Workflow cluster_0 Step 1: Quinazolinone Formation cluster_1 Step 2: Chlorination A1 Combine 2-amino-3-fluoro-6-methylbenzoic acid and formamide in a flask. A2 Heat the mixture to 150-160°C with stirring for 4-6 hours. A1->A2 A3 Cool to room temperature and pour into cold water. A2->A3 A4 Collect precipitate by filtration and wash with water. A3->A4 A5 Recrystallize from ethanol to obtain 8-fluoro-5-methylquinazolin-4(3H)-one. A4->A5 B1 Add 8-fluoro-5-methylquinazolin-4(3H)-one and POCl3 to a dry flask. A5->B1 Intermediate Product B2 Reflux the mixture for 3-4 hours. B1->B2 B3 Cool and remove excess POCl3 under reduced pressure. B2->B3 B4 Quench by pouring onto crushed ice and neutralize with NaHCO3. B3->B4 B5 Extract with an organic solvent, dry, and concentrate. B4->B5 B6 Purify by chromatography or recrystallization to yield 4-Chloro-8-fluoro-5-methylquinazoline. B5->B6

Caption: Detailed experimental workflow for the synthesis of 4-Chloro-8-fluoro-5-methylquinazoline.

References

  • Manasa, K., et al. (2021). An overview of quinazolines: Pharmacological significance and recent developments. Journal of the Indian Chemical Society.
  • Al-Suwaidan, I. A., et al. (2020). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. IntechOpen.
  • Hassan, S. S. M., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules.
  • Tse, C., et al. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)
  • Papadopoulos, A., et al. (2022). Synthesis of quinazolinones from reaction of formamide with anthranilic acids. Beilstein Journal of Organic Chemistry.
  • Nimentowski, S. (1895).
  • Exploring the Synthesis and Applications of Fluoroquinoline Derivatives. (2026). Ningbo Inno Pharmchem Co., Ltd.
  • Tse, C., et al. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)
  • Application Notes and Protocols for 4-Aminoquinazoline Derivatives in Medicinal Chemistry. (2025). BenchChem.
  • Mckee, R. L., et al. (1943). THE NIEMENTOWSKI REACTION. THE USE OF METHYL ANTHRANILATE OR ISATOIC ANHYDRIDE WITH SUBSTITUTED AMIDES OR AMIDINES IN THE FORMATION OF 3-SUBSTITUTED-4-KETO-3,4-DIHYDROQUINAZOLINES. THE COURSE OF THE REACTION. The Journal of Organic Chemistry.
  • Bagley, M. C., et al. (2011).
  • 2-amino-3-fluorobenzoic acid. Organic Syntheses.
  • What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF? (2013).
  • Synthesis of 4-chloroquinazolines (C) with starting and intermediate... (n.d.).
  • Safety Data Sheet: PHOSPHORUS OXYCHLORIDE. (2025). Sigma-Aldrich.
  • SAFETY DATA SHEET: PHOSPHORUS OXYCHLORIDE. (2025). Sigma-Aldrich.
  • Chen, J., et al. (2019).
  • On the Synthesis of 2-Amino-4,6-difluorobenzonitrile... (n.d.). Journal of Chemical Research, Synopses (RSC Publishing).
  • Tunoori, A. R., et al. (2018). Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. PMC.
  • SAFETY DATA SHEET: Phosphorus oxychloride. (2025). Merck.
  • Safety Data Sheet: Thionyl chloride. (n.d.). Carl ROTH.
  • Phosphorus oxychloride - SAFETY D
  • 2-Amino-6-fluorobenzonitrile | CAS 77326-36-4. Ossila.
  • Synthesis, Characterizations of some new 6-flouro-2-amino benzothiazole derivatives and Study their biological activity. (2021).
  • Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. (2022). MDPI.
  • Synthesis of 2-amino-3-fluoro-benzoic acid. PrepChem.com.
  • CN102702115A - Synthetic method of 4-chloro-7-fluoro-6-nitro quinazoline.
  • Synthesis of Novel Quinazolin-4-one hybrids as potential antimicrobial agents. (2022). Neliti.
  • synthesis, characterization and antimicrobial activity studies of quinazolin-4-one -8 hydroxy quinoline merged molecules and their transition metal chelates. (2017).
  • A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. (2010). MDPI.
  • The Structure-Activity Relationship of 4-Chloroquinazolines: A Technical Guide for Drug Discovery. (2025). Benchchem.
  • 4-Chloro-8-fluoroquinoline. Sigma-Aldrich.
  • 2-Amino-6-fluoro-3-methylbenzoic acid. BLD Pharm.
  • 4-chloro-8-fluoroquinazoline (C8H4ClFN2). PubChemLite.
  • 8-Fluoro-4-hydroxy-2-methylquinoline. Ossila.
  • DK162215B - METHOD FOR PREPARING 2-AMINO-3-NITRO-6- (4-FLUORO-BENZYLAMINO) -PYRIDINE.
  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC.
  • 8-Chloro-5-methylquinazolin-4(1H)-one. ChemScene.
  • CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
  • 2-Fluoro-6-methylbenzonitrile 97 198633-76-0. Sigma-Aldrich.
  • Application Notes and Protocols for the Synthesis of 2-Amino-6-methyl-4-nitrobenzoic acid from 2-halo-6-nitrobenzoic acid. (2025). Benchchem.
  • POCl3 Chlorination of 4-Quinazolones.

Sources

Application

Nucleophilic aromatic substitution (SNArS_NArSN​Ar) of 4-Chloro-8-fluoro-5-methylquinazoline

Application Note: Regioselective Nucleophilic Aromatic Substitution ( ) of 4-Chloro-8-fluoro-5-methylquinazoline Introduction 4-Chloro-8-fluoro-5-methylquinazoline is a highly versatile, privileged electrophilic scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Regioselective Nucleophilic Aromatic Substitution (


) of 4-Chloro-8-fluoro-5-methylquinazoline 

Introduction

4-Chloro-8-fluoro-5-methylquinazoline is a highly versatile, privileged electrophilic scaffold widely utilized in the synthesis of kinase inhibitors and targeted therapeutics. The presence of multiple ring substituents (4-Cl, 8-F, 5-Me) creates a unique electronic and steric environment that dictates its reactivity. This application note provides a comprehensive, field-proven guide to executing regioselective


 reactions at the C4 position, detailing mechanistic causality, optimized protocols, and self-validating analytical controls.

Mechanistic Insights & Causality

Regioselectivity (C4 vs. C8) In the quinazoline core, the C4 position is exceptionally electrophilic due to the combined inductive (


) and mesomeric (

) electron-withdrawing effects of the adjacent N1 and N3 pyrimidine nitrogens. While the C8-fluorine is also an electron-withdrawing group and a potential leaving group, the C4-chlorine is vastly more reactive. The

reaction proceeds via a two-step addition-elimination mechanism, forming a stabilized anionic Meisenheimer complex. The stabilization of this intermediate is the rate-determining step (RDS)[1]. Because the C4 position is directly conjugated with the ring nitrogens, nucleophilic attack here is kinetically favored over C8.

Steric Influence of the 5-Methyl Group The methyl group at the C5 position introduces significant peri-steric hindrance around the C4 reaction center. While it is slightly electron-donating via hyperconjugation, its primary effect is steric. Consequently, reactions with bulky nucleophiles (e.g., secondary amines, ortho-substituted anilines) require higher activation energy. This necessitates optimized solvent systems (e.g., polar aprotic solvents that stabilize the transition state) or microwave irradiation to force the reaction to completion[2].

Solvent & Base Causality Polar aprotic solvents (THF, 1,4-Dioxane, DMF) are generally preferred as they do not strongly solvate the nucleophile, thereby increasing its effective nucleophilicity. However, protic solvents like n-butanol are highly effective for aniline nucleophiles, as they facilitate proton transfer during the amine-enol equilibrium that stabilizes the intermediate[1],[3]. An exogenous base (such as DIPEA or


) is critical to neutralize the generated HCl. Failing to scavenge HCl leads to the protonation of the incoming amine nucleophile (halting the reaction) and risks the degradation of the quinazoline core via hydrolysis to the inactive quinazolin-4-one side product[2].

SNAr_Mechanism SM 4-Chloro-8-fluoro- 5-methylquinazoline (Electrophile) MC Meisenheimer Complex (Tetrahedral Intermediate) SM->MC Addition (RDS) Requires Base/Heat Nuc Nucleophile (e.g., R-NH2) Nuc->MC Attack at C4 Prod C4-Substituted Quinazoline + HCl MC->Prod Elimination (Fast)

Mechanistic pathway of the SNAr reaction showing the formation of the Meisenheimer complex.

Quantitative Data: Optimization Matrix

To ensure high conversion rates while mitigating side reactions, the following conditions are recommended based on nucleophile classification. The expected product mass (


) can be calculated as: 162.05 + MW(Nucleophile).
Nucleophile TypeExampleRecommended SolventBaseTemperatureTimeExpected Yield
Primary Aliphatic AmineMethylamineTHF or 1,4-DioxaneDIPEA (2.0 eq)RT to 40 °C2-4 h>85%
Secondary Aliphatic AmineMorpholineDMF or NMP

(2.5 eq)
80 °C4-8 h75-85%
Electron-Rich Anilinep-Anisidinen-ButanolDIPEA (2.0 eq)100 °C (Reflux)6-12 h70-80%
Sterically Hindered Aniline2,6-Dimethylaniline1,4-Dioxane / NMPDIPEA (3.0 eq)120 °C (

W)
30-60 min60-75%
Alkoxide / PhenoxideSodium methoxideTHF / MethanolNaH or NaOMe0 °C to RT1-2 h>90%

Experimental Protocols (Self-Validating Systems)

Protocol A: Standard Amine Substitution (e.g., Aniline Derivatives)

This protocol utilizes n-butanol, which provides a high boiling point and protic stabilization for the transition state of aniline nucleophiles[3].

  • Preparation : In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-8-fluoro-5-methylquinazoline (1.0 eq, 1.0 mmol, ~196.6 mg) in anhydrous n-butanol (5.0 mL).

  • Reagent Addition : Add the aniline derivative (1.2 eq, 1.2 mmol) followed by N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 2.0 mmol, ~348

    
    L). Causality: DIPEA is sterically hindered and non-nucleophilic, preventing competitive substitution while effectively scavenging HCl[2].
    
  • Reaction : Attach a reflux condenser and heat the mixture to 100 °C under a nitrogen atmosphere for 6 hours.

  • In-Process Control (IPC) : Sample 10

    
    L of the reaction mixture, dilute in 1 mL Acetonitrile, and analyze via LC-MS.
    
    • Validation Check: The starting material peak (

      
      ) must disappear. If SM persists >5%, add 0.2 eq of aniline and continue heating for 2 hours.
      
  • Workup : Cool the mixture to room temperature. Concentrate under reduced pressure to remove n-butanol. Redissolve the crude residue in Ethyl Acetate (20 mL) and wash with saturated aqueous

    
     (2 x 10 mL) and brine (10 mL).
    
  • Purification : Dry the organic layer over anhydrous

    
    , filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).
    
Protocol B: Microwave-Assisted for Hindered Nucleophiles

Due to the 5-methyl group, bulky nucleophiles struggle to reach the C4 position. Microwave (


W) irradiation overcomes this activation barrier rapidly[2].
  • Preparation : In a 10 mL microwave-safe vial, combine 4-Chloro-8-fluoro-5-methylquinazoline (1.0 eq, 0.5 mmol), the hindered amine (1.5 eq, 0.75 mmol), and anhydrous 1,4-Dioxane (3.0 mL).

  • Base Addition : Add DIPEA (3.0 eq, 1.5 mmol). Seal the vial with a crimp cap.

  • Reaction : Irradiate in a microwave reactor at 120 °C for 30 minutes (Absorption level: High).

  • Validation : Check conversion via TLC (Hexanes:EtOAc 3:1). The product spot will typically be more polar (lower

    
    ) than the starting material due to the introduction of the amine/NH group.
    
  • Workup : Dilute with water (10 mL) and extract with Dichloromethane (3 x 10 mL). Dry, concentrate, and purify.

Experimental_Workflow Step1 Step 1: Preparation Dry solvent, N2 atmosphere Step2 Step 2: Reagent Addition Electrophile + Nucleophile + Base (DIPEA) Step1->Step2 Step3 Step 3: Reaction Execution Heat (Thermal or Microwave) Step2->Step3 Step4 Step 4: IPC Validation LC-MS & TLC Analysis Step3->Step4 Step4->Step3 Incomplete Conversion (Add Reagents/Time) Step5 Step 5: Workup Aqueous quench, Extraction, Drying Step4->Step5 >95% Conversion Step6 Step 6: Purification Chromatography / Recrystallization Step5->Step6

Step-by-step experimental workflow highlighting the critical self-validating IPC loop.

Troubleshooting & Quality Control

  • Issue: Formation of Quinazolin-4-one (Hydrolysis Side Product)

    • Cause: Presence of adventitious water in solvents or highly basic aqueous conditions during prolonged heating. The C4-Cl bond is highly moisture-sensitive.

    • Solution: Strictly use anhydrous solvents and maintain an inert atmosphere (

      
      /Ar). Ensure the organic base (DIPEA) is dry and stored over molecular sieves.
      
  • Issue: Substitution at the C8-Fluoro Position

    • Cause: Over-reaction (using excess nucleophile at excessively high temperatures) after the C4 position has already reacted.

    • Solution: Control stoichiometry carefully (maximum 1.2 eq of nucleophile for unhindered amines). Monitor the reaction closely via LC-MS to stop heating once the mono-substituted product is formed.

  • NMR Validation : In

    
     NMR, successful C4 substitution is confirmed by the appearance of the nucleophile's protons (e.g., an NH broad singlet around 8.0-10.0 ppm for anilines). Additionally, the quinazoline C2-H proton (typically a sharp singlet around 8.5-8.8 ppm) will shift depending on the electronic nature of the newly introduced C4 substituent.
    

References

  • Title: Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction Source: Frontiers in Chemistry (via NIH/PMC) URL:[Link]

Sources

Method

Application Note: Regioselective SNAr Coupling of Amines with 4-Chloro-8-fluoro-5-methylquinazoline

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a mechanistic rationale and self-validating experimental protocols for the regioselective C-N bond formati...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a mechanistic rationale and self-validating experimental protocols for the regioselective C-N bond formation at the C4 position of 4-chloro-8-fluoro-5-methylquinazoline.

Introduction & Mechanistic Rationale

4-Chloro-8-fluoro-5-methylquinazoline is a highly valuable, commercially available electrophilic building block[1] widely utilized in the synthesis of kinase inhibitors and other biologically active heterocycles. The functionalization of this scaffold via C-N bond formation is a critical step in drug discovery, but it requires careful consideration of regioselectivity and chemoselectivity.

The Causality of Regioselectivity (C4 vs. C8)

When reacting 4-chloro-8-fluoro-5-methylquinazoline with amines, two potential leaving groups exist: the C4-chloride and the C8-fluoride. However, nucleophilic aromatic substitution (SNAr) is highly regioselective for the C4 position[2].

Why does C4 react exclusively? The C4 carbon is flanked by two highly electronegative nitrogen atoms within the pyrimidine ring., making it vastly more susceptible to nucleophilic attack than the C8 position on the carbocyclic ring[2]. The reaction proceeds via an addition-elimination mechanism, forming a zwitterionic Meisenheimer complex before the rapid expulsion of the chloride leaving group[3].

Electrophilic vs. Nucleophilic Solvation

The choice of reaction conditions dictates the success of the coupling based on the nucleophile's strength:

  • Electron-Rich Amines: Standard basic conditions (e.g., DIPEA) are sufficient to neutralize the generated HCl and drive the reaction forward[4].

  • Electron-Deficient Amines (Anilines): The nucleophilicity of anilines is often too low for standard SNAr. In these cases, electrophilic solvation is required.[5]. This dramatically increases the electrophilicity of the C4 position, facilitating attack by weak nucleophiles[5][6].

Workflow Decision Matrix

Select the appropriate protocol based on the electronic and steric properties of your target amine.

Protocol_Selection Start Analyze Amine Nucleophile Type1 Aliphatic, Primary/Secondary (Electron-Rich) Start->Type1 Type2 Aromatic (Anilines) (Electron-Deficient) Start->Type2 Type3 Highly Unreactive or Chemoselective Needs Start->Type3 ProtA PROTOCOL A: Basic S_NAr (DIPEA, iPrOH, RT-80°C) Type1->ProtA ProtB PROTOCOL B: Acidic S_NAr (HCl, n-BuOH, 100-120°C) Type2->ProtB ProtC PROTOCOL C: Pd-Catalysis (Pd2(dba)3, Xantphos, Na2CO3) Type3->ProtC

Decision matrix for selecting the optimal amination protocol based on nucleophile properties.

Experimental Protocols

Protocol A: Basic SNAr (For Aliphatic & Electron-Rich Amines)

This protocol utilizes an organic base to scavenge HCl, preventing the protonation of the incoming aliphatic amine, which would otherwise kill its nucleophilicity[2][4].

  • Setup: In a dry round-bottom flask, dissolve 4-chloro-8-fluoro-5-methylquinazoline (1.0 eq) in isopropanol (iPrOH) or 1,4-dioxane (0.2 M concentration).

  • Reagent Addition: Add the aliphatic amine (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA) (2.0 to 2.5 eq).

  • Reaction: Stir the mixture at 80 °C for 2 to 12 hours under an inert atmosphere (N2 or Ar)[2].

  • Self-Validation Check: Monitor via TLC (Hexane/EtOAc 3:1). The starting material (Rf ~ 0.8) will disappear, replaced by a highly UV-active, more polar product spot (Rf ~ 0.3). The solution may become cloudy as DIPEA·HCl salts precipitate.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and partition between Ethyl Acetate and saturated aqueous NaHCO3. Extract, dry over Na2SO4, and purify via flash chromatography[2].

Protocol B: Acid-Promoted SNAr (For Anilines & Electron-Deficient Amines)

Anilines are poor nucleophiles. Adding catalytic acid protonates the quinazoline, lowering the LUMO and driving the reaction via electrophilic activation[5].

  • Setup: Suspend 4-chloro-8-fluoro-5-methylquinazoline (1.0 eq) and the aniline derivative (1.1 to 1.5 eq) in n-butanol (n-BuOH) (0.2 M)[5].

  • Activation: Add a catalytic amount of concentrated HCl (0.1 eq) or glacial acetic acid. (Note: If the aniline is highly electron-deficient, up to 1.0 eq of acid may be required).

  • Reaction: Heat the mixture to reflux (100–120 °C) for 1.5 to 4 hours[5].

  • Self-Validation Check: The reaction mixture typically transitions from a pale yellow suspension to a deep yellow or orange homogeneous solution as the protonated 4-anilinoquinazoline intermediate forms. Upon cooling to room temperature, the product often spontaneously precipitates as an HCl salt.

  • Workup: Filter the precipitate directly. If the free base is desired, suspend the solid in water, adjust the pH to 8-9 with aqueous NH4OH or Na2CO3, and filter the resulting solid[6].

Protocol C: Palladium-Catalyzed Buchwald-Hartwig Amination

Reserved for highly unreactive amines or when specific chemoselectivity is required[6].

  • Setup: In an oven-dried Schlenk tube, combine the quinazoline (1.0 eq), amine (1.2 eq), Pd2(dba)3 (0.05 eq), Xantphos (0.1 eq), and Na2CO3 (2.0 eq)[6].

  • Solvent & Degassing: Add anhydrous 1,4-dioxane (0.1 M). Degas the mixture via three freeze-pump-thaw cycles.

  • Reaction: Heat at 100 °C for 12–24 hours[6].

  • Workup: Cool, filter through a pad of Celite to remove palladium black and inorganic salts, concentrate, and purify via silica gel chromatography.

Quantitative Data Summary

The following table summarizes the expected parameters and yields for the protocols described above, synthesized from established literature on 4-chloroquinazoline couplings[2][4][5][6].

ProtocolAmine ClassReagents & SolventsTemp & TimeExpected Yield
A Primary/Secondary AliphaticDIPEA (2.0 eq), iPrOH or Dioxane80 °C, 2–12 h75% – 95%
B Anilines (Electron-Poor)HCl (cat.), n-BuOH100–120 °C, 1.5–4 h60% – 85%
C Aminopyrazoles / RefractoryPd2(dba)3, Xantphos, Na2CO3100 °C, 12–24 h50% – 75%

Mechanistic Pathway Visualization

SNAr_Mechanism R Reactants 4-Cl-8-F-5-Me-Quinazoline + Amine Nucleophile TS1 Nucleophilic Attack (Rate-Determining Step) R->TS1 MC Meisenheimer Complex (Zwitterionic Intermediate) TS1->MC TS2 Leaving Group Expulsion (Fast Cl⁻ Loss) MC->TS2 P Product 4-Amino-8-fluoro-5-methylquinazoline TS2->P

SNAr Addition-Elimination Mechanism via the Zwitterionic Meisenheimer Complex.

References

  • Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction Source: Frontiers in Chemistry (2018) URL:[Link]

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry Source: Pharmaceuticals / MDPI (2024) URL:[Link]

  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents Source: Beilstein Journal of Organic Chemistry / PMC (2013) URL:[Link]

  • Switching the Chemoselectivity in the Amination of 4-Chloroquinazolines with Aminopyrazoles Source: ACS Combinatorial Science (2010) URL:[Link]

Sources

Application

Synthesis of 4-Anilinoquinazoline Derivatives: A Detailed Guide for Drug Discovery Professionals

The 4-anilinoquinazoline scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous clinically significant kinase inhibitors, particularly those targeting the Epidermal Growth Facto...

Author: BenchChem Technical Support Team. Date: March 2026

The 4-anilinoquinazoline scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous clinically significant kinase inhibitors, particularly those targeting the Epidermal Growth Factor Receptor (EGFR).[1][2] The targeted inhibition of EGFR signaling is a validated and powerful strategy in oncology, and the synthesis of novel 4-anilinoquinazoline derivatives remains a vibrant area of research for overcoming drug resistance and discovering new therapeutic agents.[3][4]

This comprehensive guide provides an in-depth exploration of the synthesis of 4-anilinoquinazoline derivatives, with a focus on the prevalent and efficient nucleophilic aromatic substitution (SNAr) of 4-chloroquinazoline precursors. This document is intended for researchers, scientists, and drug development professionals, offering not only detailed protocols but also the underlying chemical principles and practical insights to ensure successful and reproducible synthesis.

The Chemistry: Understanding the Nucleophilic Aromatic Substitution (SNAr) Pathway

The core reaction for the synthesis of 4-anilinoquinazolines is the nucleophilic aromatic substitution of a chlorine atom at the 4-position of the quinazoline ring by a substituted aniline.[1] This reaction proceeds via a well-established addition-elimination mechanism.[5][6][7]

Mechanism of Nucleophilic Aromatic Substitution (SNAr):

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the aniline derivative attacks the electron-deficient C4 carbon of the 4-chloroquinazoline. This step is typically the rate-determining step of the reaction.[5] The electron-withdrawing nature of the quinazoline ring system facilitates this attack.

  • Formation of the Meisenheimer Complex: The initial attack results in the formation of a negatively charged intermediate known as a Meisenheimer complex, where the aromaticity of the quinazoline ring is temporarily disrupted.[8] This intermediate is stabilized by resonance, with the negative charge delocalized over the quinazoline ring.

  • Elimination of the Leaving Group: The aromaticity of the quinazoline ring is restored by the elimination of the chloride ion, a good leaving group. This results in the formation of the final 4-anilinoquinazoline product.

SNAr_Mechanism cluster_intermediate Reaction Intermediate cluster_product Final Product 4-Chloroquinazoline 4-Chloroquinazoline Meisenheimer Meisenheimer Complex (Tetrahedral Intermediate) 4-Chloroquinazoline->Meisenheimer Nucleophilic Attack (Rate-determining step) Aniline Substituted Aniline Aniline->Meisenheimer Product 4-Anilinoquinazoline Derivative Meisenheimer->Product Elimination of Cl-

Figure 1: General mechanism for the SNAr reaction.

Factors Influencing Reactivity:

  • Substituents on the Quinazoline Ring: Electron-withdrawing groups on the quinazoline ring can further activate the C4 position towards nucleophilic attack, increasing the reaction rate.

  • Substituents on the Aniline Ring: The nucleophilicity of the aniline is a critical factor. Electron-donating groups on the aniline ring increase its nucleophilicity and accelerate the reaction. Conversely, strong electron-withdrawing groups can decrease the nucleophilicity of the aniline, potentially requiring more forcing conditions or catalytic assistance.[9] Steric hindrance from bulky ortho-substituents on the aniline can also slow down the reaction.[9]

  • Solvent: The choice of solvent can influence the reaction rate and outcome. Polar aprotic solvents like isopropanol, n-butanol, and dimethylformamide (DMF) are commonly used as they can solvate the charged intermediate.[10] In some cases, a mixture of solvents, such as THF and water, can be effective.[9]

  • Catalysis: The reaction can be performed under neutral, acidic, or basic conditions.[11] A catalytic amount of acid can protonate the quinazoline nitrogen, further activating the ring towards nucleophilic attack. Conversely, a base can deprotonate the aniline, increasing its nucleophilicity.

Experimental Protocols: Conventional and Microwave-Assisted Synthesis

The synthesis of 4-anilinoquinazoline derivatives can be achieved through both classical heating methods and modern microwave-assisted techniques. Microwave irradiation has emerged as a powerful tool in organic synthesis, often leading to significantly reduced reaction times, improved yields, and cleaner reaction profiles.[12][13][14][15]

General Workflow for Synthesis

The overall synthetic strategy typically involves two main stages: the preparation of the 4-chloroquinazoline intermediate and the subsequent nucleophilic substitution with the desired aniline.

Synthesis_Workflow Start Starting Material (e.g., Anthranilic Acid Derivative) Quinazolinone Quinazolin-4(3H)-one Formation Start->Quinazolinone Chlorination Chlorination to 4-Chloroquinazoline Quinazolinone->Chlorination SNAr Nucleophilic Aromatic Substitution with Substituted Aniline Chlorination->SNAr Product 4-Anilinoquinazoline Derivative SNAr->Product Purification Purification Product->Purification Characterization Characterization Purification->Characterization Final Final Product Characterization->Final

Figure 2: General workflow for 4-anilinoquinazoline synthesis.

Protocol 1: Classical Synthesis via Conventional Heating

This protocol describes a general procedure for the synthesis of 4-anilinoquinazoline derivatives using traditional reflux conditions.

Materials:

  • Substituted 4-chloroquinazoline (1.0 mmol)

  • Substituted aniline (1.0 - 1.2 mmol)

  • Solvent (e.g., isopropanol, n-butanol) (10-20 mL)

  • Optional: Acid catalyst (e.g., catalytic HCl) or base (e.g., N,N-diisopropylethylamine)

  • Round-bottom flask with reflux condenser

  • Stirring plate and magnetic stir bar

  • Heating mantle or oil bath

Procedure:

  • To a round-bottom flask, add the substituted 4-chloroquinazoline (1.0 mmol) and the chosen solvent (10-20 mL).

  • Add the substituted aniline (1.0 - 1.2 mmol) to the mixture.

  • If using a catalyst, add it at this stage.

  • Heat the reaction mixture to reflux and maintain for 2-24 hours. The reaction progress should be monitored by Thin-Layer Chromatography (TLC).

  • Upon completion (as indicated by the disappearance of the starting materials on TLC), cool the reaction mixture to room temperature.

  • The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration.

  • Wash the collected solid with a small amount of cold solvent to remove impurities.

  • If the product does not precipitate, the solvent can be removed under reduced pressure, and the crude product purified by column chromatography or recrystallization.

  • Dry the final product under vacuum.

Protocol 2: Microwave-Assisted Synthesis

This protocol outlines a rapid and efficient synthesis using a dedicated microwave reactor.

Materials:

  • Substituted 4-chloroquinazoline (1.0 mmol)

  • Substituted aniline (1.2 mmol)

  • 2-Propanol (Isopropanol) (5 mL)[1][13]

  • Microwave-safe reaction vessel with a stir bar

  • Microwave reactor

Procedure:

  • In a microwave-safe reaction vessel, combine the 4-chloroquinazoline (1.0 mmol) and the desired substituted aniline (1.2 mmol).[1]

  • Add 2-propanol (5 mL) as the solvent.[1]

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the reaction mixture at a constant power (e.g., 60W) for 10-30 minutes.[1] The reaction temperature will typically reach the reflux temperature of the solvent.

  • After the reaction is complete, allow the vessel to cool to room temperature.

  • The resulting solid product can be collected by filtration.[1]

  • Wash the collected solid with cold 2-propanol to remove any unreacted starting materials.[1]

  • Dry the product under vacuum.[1]

  • If necessary, further purify the product by column chromatography on silica gel.[1]

Comparison of Conventional and Microwave-Assisted Methods
ParameterConventional HeatingMicrowave-Assisted Synthesis
Reaction Time 2 - 24 hours10 - 30 minutes
Yields Moderate to goodOften higher and more reproducible
Energy Consumption HigherLower
Side Reactions More prevalent due to prolonged heatingMinimized due to shorter reaction times
Process Control Less precise temperature and pressure controlPrecise control over reaction parameters

Data Presentation and Characterization

The identity and purity of the synthesized 4-anilinoquinazoline derivatives must be confirmed through rigorous analytical techniques.

Typical Characterization Data:
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • 1H NMR: Provides information on the proton environment in the molecule. Characteristic signals include the quinazoline ring protons, the aniline ring protons, and any substituents. The NH proton typically appears as a broad singlet.[16]

    • 13C NMR: Confirms the carbon skeleton of the molecule.[16][17]

  • Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its fragmentation pattern, confirming the molecular formula.

  • Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule, such as N-H and C=N bonds.

  • Melting Point (mp): A sharp melting point range is indicative of a pure compound.

Table of Representative 1H NMR Chemical Shifts (δ, ppm) in DMSO-d6:

ProtonTypical Chemical Shift Range
Quinazoline H-28.5 - 8.8
Quinazoline H-58.3 - 8.6
Quinazoline H-87.5 - 7.8
Aniline NH9.5 - 10.5 (broad singlet)
Aniline aromatic protons6.8 - 8.0

Note: Chemical shifts can vary depending on the specific substituents on the quinazoline and aniline rings.

Troubleshooting and Safety Considerations

Troubleshooting Common Issues
IssuePotential Cause(s)Suggested Solution(s)
Low or No Yield - Incomplete reaction- Degradation of starting materials or product- Sub-optimal reaction conditions (temperature, time, solvent)- Monitor the reaction closely by TLC to ensure completion.- Use milder reaction conditions if degradation is suspected.- Optimize reaction temperature, time, and solvent.[18]- Consider using a catalyst (acid or base) to facilitate the reaction.
Formation of Side Products - Hydrolysis of 4-chloroquinazoline to quinazolin-4-one- Dimerization or polymerization- Ensure anhydrous reaction conditions.- Use a slight excess of the aniline nucleophile.- Purify the crude product carefully using column chromatography.
Difficulty in Purification - Product and impurities have similar polarities- Product is poorly soluble- Use a different eluent system for column chromatography.- Consider recrystallization from a different solvent system.- For poorly soluble products, trituration with a suitable solvent may help remove impurities.
Safety Precautions
  • 4-Chloroquinazoline: This compound is toxic if swallowed, causes skin irritation, and can cause serious eye damage.[19][20][21] It may also cause respiratory irritation.[19] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[20]

  • Chlorinating Agents (Thionyl Chloride, Phosphorus Oxychloride): These reagents are highly corrosive and react violently with water.[22] They should be handled with extreme care in a fume hood, and appropriate PPE must be worn.[23] For disposal, follow specific institutional guidelines for reactive chemicals.[22][24]

  • Solvents: Many organic solvents are flammable and have associated health risks. Consult the Safety Data Sheet (SDS) for each solvent before use and handle them in a well-ventilated area.

  • Microwave Reactor: Always follow the manufacturer's instructions for the safe operation of the microwave reactor. Never heat a sealed vessel without proper pressure monitoring.

Conclusion

The synthesis of 4-anilinoquinazoline derivatives from 4-chloro precursors is a robust and versatile method for accessing a class of compounds with significant therapeutic potential. By understanding the underlying reaction mechanism, carefully selecting reaction conditions, and employing appropriate analytical and purification techniques, researchers can efficiently synthesize novel derivatives for drug discovery and development. The advent of microwave-assisted synthesis has further enhanced the efficiency and sustainability of this important transformation. This guide provides a solid foundation for researchers to confidently and safely perform these syntheses and contribute to the advancement of medicinal chemistry.

References

  • Sánchez, B., et al. (2018). Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Frontiers in Chemistry, 6, 503. [Link]

  • Zhang, H., et al. (2016). 4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity. Mini-Reviews in Medicinal Chemistry, 16(18), 1445-1454. [Link]

  • de Oliveira, R. B., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 2989-3000. [Link]

  • Barros, T. A. A., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(1), 21. [Link]

  • Sánchez, B., et al. (2018). General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. [Link]

  • Hosseinzadeh, R., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 580173. [Link]

  • Gaonkar, S. L., et al. (2007). Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives. Molecules, 12(1), 28-35. [Link]

  • Csomos, P., et al. (2001). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. Journal of Heterocyclic Chemistry, 38(4), 853-858. [Link]

  • Taleb, E. A., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 580173. [Link]

  • NPTEL. (n.d.). Nucleophilic Aromatic Substitution. [Link]

  • Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2013). COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES. [Link]

  • CEM. (n.d.). Comparative study of conventional and microwave assisted synthesis. [Link]

  • University of Calgary. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. [Link]

  • Al-Suwaidan, I. A., et al. (2022). 4-Anilinoquinazoline-based benzenesulfonamides as nanomolar inhibitors of carbonic anhydrase isoforms I, II, IX, and XII: design, synthesis, in-vitro, and in-silico biological studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1083-1095. [Link]

  • Barros, T. A. A., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(1), 21. [Link]

  • Ghorab, M. M., & Alsaid, M. S. (2015). Novel 4-aminoquinazoline derivatives as new leads for anticancer drug discovery. Acta Pharmaceutica, 65(3), 299-309. [Link]

  • KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. In Organic Chemistry II. [Link]

  • LibreTexts Chemistry. (2019). 8.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

  • Drexel University. (2013). Standard Operating Procedures For Thionyl Chloride Waste Handling. [Link]

  • Al-Tel, T. H. (2007). Amination of halopyrimidines and 4-chloroquinazoline. [Link]

  • da Silva, A. J. M., et al. (2017). Comparative analysis of NMR chemical shifts between the anilino derivative and 26. [Link]

  • World Health Organization. (1989). Phosphorus trichloride and phosphorus oxychloride (HSG 35, 1989). [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. [Link]

  • Beck, A. (2012). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. UNCW Institutional Repository. [Link]

  • Li, D., et al. (2014). Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives. Molecules, 19(10), 16363-16380. [Link]

  • El-Damasy, A. K., et al. (2015). Reaction of 4-chloroquinazolines (C) with different amines leading to compounds 1-34 (a), 35-42 (b) and 43-52 (c). [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

  • Gholami, M., et al. (2021). 6,7-Disubstituted-4-anilinoquinazoline: Design, Synthesis and Anticancer Activity as a Novel Series of Potent Anticancer Agents. Iranian Journal of Pharmaceutical Research, 20(1), 229-245. [Link]

  • Rocco, F., et al. (2004). Syntheses of Some 4-Anilinoquinazoline Derivatives. Archiv der Pharmazie, 337(9), 503-508. [Link]

  • Chen, Z., et al. (2012). Synthesis, characterization, screening and docking analysis of 4-anilinoquinazoline derivatives as tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 20(14), 4471-4478. [Link]

  • Bhusare, N., et al. (2022). novel 4-anilinoquinazoline derivatives as egfr and vegfr-2 inhibitors. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 11(4), 921-949. [Link]

  • Reddy, G. R., et al. (2017). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules, 22(10), 1653. [Link]

Sources

Method

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 4-Chloro-8-fluoro-5-methylquinazoline

Introduction: The Quinazoline Scaffold and the Power of Palladium Catalysis The quinazoline core is a privileged scaffold in medicinal chemistry and materials science, appearing in a wide array of biologically active com...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quinazoline Scaffold and the Power of Palladium Catalysis

The quinazoline core is a privileged scaffold in medicinal chemistry and materials science, appearing in a wide array of biologically active compounds and functional materials.[1][2][3] The strategic functionalization of this heterocyclic system is paramount for the development of novel therapeutic agents and advanced materials. 4-Chloro-8-fluoro-5-methylquinazoline emerges as a particularly valuable building block. The fluorine atom can enhance metabolic stability and binding affinity, while the methyl group provides a point of structural diversity.[4] The chloro-substituent at the 4-position is highly activated towards palladium-catalyzed cross-coupling reactions due to the adjacent nitrogen atom, which facilitates the crucial oxidative addition step in the catalytic cycle.[5]

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity under mild conditions.[6][7] This guide provides detailed application notes and protocols for the utilization of 4-Chloro-8-fluoro-5-methylquinazoline in three key palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination.

The Catalytic Engine: Understanding the Palladium Cross-Coupling Cycle

The success of palladium-catalyzed cross-coupling reactions hinges on a catalytic cycle that shuttles the palladium center between its Pd(0) and Pd(II) oxidation states.[8] A general understanding of this cycle is crucial for troubleshooting and optimizing reactions.

Palladium Catalytic Cycle Pd(0)L2 Active Pd(0) Catalyst Oxidative_Addition Oxidative Addition (R-X) Pd(0)L2->Oxidative_Addition Ar-Cl R-Pd(II)-X Pd(II) Intermediate Oxidative_Addition->R-Pd(II)-X Transmetalation Transmetalation (R'-M) R-Pd(II)-X->Transmetalation R-Pd(II)-R' Diorganopalladium(II) Transmetalation->R-Pd(II)-R' Reductive_Elimination Reductive Elimination R-Pd(II)-R'->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Regeneration Product Product (R-R') Reductive_Elimination->Product

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The three key steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 4-Chloro-8-fluoro-5-methylquinazoline to form a Pd(II) intermediate.[9]

  • Transmetalation: An organometallic coupling partner (e.g., an organoboron compound in Suzuki coupling) transfers its organic group to the palladium center.[9]

  • Reductive Elimination: The two organic fragments on the palladium center couple and are expelled as the final product, regenerating the Pd(0) catalyst.[6]

The choice of ligands, base, and solvent plays a critical role in the efficiency of each of these steps.[10][11]

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds, particularly for creating biaryl structures.[7][12] Its tolerance of a wide range of functional groups and the low toxicity of the boron-based reagents make it a staple in drug discovery.[12]

Scientific Rationale

For the coupling of an electron-deficient chloro-heterocycle like 4-Chloro-8-fluoro-5-methylquinazoline, a palladium catalyst system with electron-rich and bulky phosphine ligands is often preferred. These ligands accelerate the rate-limiting oxidative addition step and promote the final reductive elimination.[13] A base is required to activate the boronic acid for transmetalation.[12]

Experimental Protocol: Synthesis of 4-(Aryl)-8-fluoro-5-methylquinazoline

Suzuki Coupling Workflow cluster_prep Reagent Preparation cluster_reaction Reaction Setup cluster_workup Workup and Purification Reagents Weigh Reagents: - 4-Chloro-8-fluoro-5-methylquinazoline - Arylboronic acid - Pd catalyst & Ligand - Base Solvent Add degassed solvent Reagents->Solvent Inert Purge with N2/Ar Solvent->Inert Heat Heat to specified temperature Inert->Heat Stir Stir for designated time Heat->Stir Cool Cool to RT Stir->Cool Quench Quench with water Cool->Quench Extract Extract with organic solvent Quench->Extract Dry Dry organic layer Extract->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify by column chromatography Concentrate->Purify

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling.

Materials:

  • 4-Chloro-8-fluoro-5-methylquinazoline

  • Arylboronic acid (1.2 equivalents)

  • Pd(OAc)₂ (2 mol%) or Pd₂(dba)₃ (1 mol%)

  • SPhos or XPhos (4 mol%)[7]

  • K₂CO₃ or K₃PO₄ (2.5 equivalents)

  • 1,4-Dioxane/Water (4:1 v/v), degassed

  • Anhydrous Na₂SO₄ or MgSO₄

  • Silica gel for chromatography

Procedure:

  • To a dry reaction vial, add 4-Chloro-8-fluoro-5-methylquinazoline (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst, the phosphine ligand, and the base.

  • Seal the vial with a septum and purge with an inert gas (N₂ or Ar) for 10-15 minutes.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Place the reaction vial in a preheated oil bath at 90-110 °C.

  • Stir the reaction mixture for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with water and extract with ethyl acetate or dichloromethane (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 4-(aryl)-8-fluoro-5-methylquinazoline.

ParameterCondition ACondition BRationale
Catalyst Pd(OAc)₂ (2 mol%)Pd₂(dba)₃ (1 mol%)Common and effective palladium precursors.
Ligand SPhos (4 mol%)XPhos (4 mol%)Bulky, electron-rich ligands enhance reactivity for aryl chlorides.[7]
Base K₂CO₃ (2.5 eq)K₃PO₄ (2.5 eq)Facilitates transmetalation by forming a more reactive boronate species.[7]
Solvent 1,4-Dioxane/H₂O (4:1)Toluene/H₂O (4:1)Aqueous solvent systems enhance base effectiveness.[7]
Temperature 90 °C110 °CHigher temperatures may be needed for less reactive coupling partners.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful method for the formation of C(sp²)-C(sp) bonds, enabling the synthesis of aryl alkynes.[14][15] This reaction typically employs a dual catalytic system of palladium and a copper(I) co-catalyst.[15][16]

Scientific Rationale

The 4-chloro position of the quinazoline ring is sufficiently activated for Sonogashira coupling.[5][16] The reaction mechanism involves the formation of a copper acetylide, which then undergoes transmetalation with the palladium(II) intermediate.[7] An amine base is typically used, which also often serves as the solvent.[7]

Experimental Protocol: Synthesis of 4-(Alkynyl)-8-fluoro-5-methylquinazoline

Materials:

  • 4-Chloro-8-fluoro-5-methylquinazoline

  • Terminal alkyne (1.5 equivalents)

  • PdCl₂(PPh₃)₂ (3 mol%) or Pd(PPh₃)₄ (3 mol%)[16]

  • Copper(I) iodide (CuI) (5 mol%)[16]

  • Triethylamine (NEt₃) or Diisopropylethylamine (DIPEA)

  • Anhydrous DMF or THF

Procedure:

  • To a dry Schlenk flask, add 4-Chloro-8-fluoro-5-methylquinazoline (1.0 eq), the palladium catalyst, and CuI.

  • Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

  • Add the anhydrous solvent (e.g., DMF or THF) and the amine base (e.g., NEt₃).

  • Add the terminal alkyne (1.5 eq) dropwise via syringe.

  • Stir the reaction mixture at room temperature to 60 °C for 6-24 hours. Monitor by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract the product with ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with water and brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

ParameterCondition ACondition BRationale
Catalyst PdCl₂(PPh₃)₂ (3 mol%)Pd(PPh₃)₄ (3 mol%)Standard and reliable catalysts for Sonogashira couplings.[16]
Co-catalyst CuI (5 mol%)CuI (5 mol%)Activates the alkyne by forming a copper acetylide.[7]
Base/Solvent NEt₃DIPEA in DMFThe amine acts as both a base and often as the solvent.[7]
Temperature Room Temperature60 °CMild heating can accelerate the reaction for less reactive substrates.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds between aryl halides and a wide variety of amines.[17][18] This reaction is crucial for the synthesis of many pharmaceuticals and organic materials.[17]

Scientific Rationale

Similar to Suzuki coupling, the amination of aryl chlorides requires a highly active catalyst system.[17] Bulky, electron-rich biarylphosphine ligands are particularly effective as they promote both the oxidative addition and the C-N bond-forming reductive elimination.[17][19] A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the reaction.[19]

Experimental Protocol: Synthesis of N-(Substituted)-8-fluoro-5-methylquinazolin-4-amine

Buchwald-Hartwig Workflow cluster_prep Reagent Preparation cluster_reaction Reaction Setup cluster_workup Workup and Purification Reagents Weigh Reagents: - 4-Chloro-8-fluoro-5-methylquinazoline - Amine - Pd precatalyst & Ligand - Base Solvent Add anhydrous, degassed solvent Reagents->Solvent Inert Purge with N2/Ar Solvent->Inert Heat Heat to specified temperature Inert->Heat Stir Stir for designated time Heat->Stir Cool Cool to RT Stir->Cool Filter Filter through Celite Cool->Filter Concentrate Concentrate in vacuo Filter->Concentrate Purify Purify by column chromatography Concentrate->Purify

Figure 3: Experimental workflow for the Buchwald-Hartwig amination.

Materials:

  • 4-Chloro-8-fluoro-5-methylquinazoline

  • Primary or secondary amine (1.1-1.5 equivalents)

  • Pd₂(dba)₃ (1-2 mol%) or a G3/G4 palladacycle precatalyst (1-2 mol%)[17]

  • BrettPhos or RuPhos (2-4 mol%)[20]

  • Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) (1.4 equivalents)[19]

  • Anhydrous and degassed toluene or 1,4-dioxane

Procedure:

  • In a glovebox or under an inert atmosphere, add 4-Chloro-8-fluoro-5-methylquinazoline (1.0 eq), the palladium precatalyst, the ligand, and the base to a dry reaction vessel.

  • Add the anhydrous, degassed solvent.

  • Add the amine (1.1-1.5 eq).

  • Seal the vessel and heat the mixture to 80-120 °C with vigorous stirring for 2-18 hours. Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature.

  • Dilute the mixture with a suitable solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove palladium black.

  • Wash the Celite pad with additional solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to yield the desired N-substituted quinazoline derivative.

ParameterCondition ACondition BRationale
Catalyst Pd₂(dba)₃ (2 mol%)BrettPhos Pd G3 (2 mol%)G3 precatalysts are air-stable and provide reliable generation of the active catalyst.[17]
Ligand BrettPhos (4 mol%)RuPhos (4 mol%)Highly effective ligands for C-N coupling with challenging substrates.[20]
Base NaOtBu (1.4 eq)LHMDS (1.4 eq)Strong, non-nucleophilic bases are required for amine deprotonation.[19]
Solvent Toluene1,4-DioxaneAnhydrous, non-protic solvents are essential for this reaction.
Temperature 100 °C120 °CHigher temperatures can overcome activation barriers for less reactive amines.

Conclusion

4-Chloro-8-fluoro-5-methylquinazoline is a versatile and reactive substrate for a range of palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate catalyst, ligand, base, and solvent system, researchers can efficiently synthesize a diverse library of substituted quinazolines for applications in drug discovery and materials science. The protocols provided herein serve as a robust starting point for the exploration of this valuable chemical scaffold.

References

  • Google. (2025, September 4). Role of palladium catalyst in cross-coupling reactions.
  • Google. Cross-Coupling Reactions Guide.
  • Mphahlele, M. J., & Maluleka, M. M. (2014). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. Molecules, 19(11), 17848–17897. [Link]

  • Nobel Prize. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
  • Tokyo Chemical Industry Co., Ltd. Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts].
  • Chemistry LibreTexts. (2020, July 1). 17.2: Palladium catalyzed couplings.
  • ResearchGate. Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction | Request PDF.
  • Chen, G., Shaughnessy, K. H., & Daugulis, O. (2016). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 49(10), 2334–2346. [Link]

  • ResearchGate. Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions | Request PDF.
  • Fiveable. (2025, August 15). Palladium-catalyzed cross-coupling reactions | Organic....
  • Ligands & Coordination Complexes. Palladium Complexes.
  • Sigma-Aldrich. Palladium-catalyzed Cross-coupling Reactions.
  • Royal Society of Chemistry. (2023, June 16). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers.
  • ResearchGate. (2025, October 16). (PDF) Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives.
  • American Chemical Society. (2016, September 30). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews.
  • Alfa Chemistry. Palladium Catalysts - Catalysts.
  • MDPI. (2014, October 29). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives.
  • National Center for Biotechnology Information. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents.
  • Tokyo Chemical Industry Co., Ltd. (2023, July 3). TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4.
  • Sigma-Aldrich. Palladium-catalyzed Cross-coupling Reactions.
  • Organic Chemistry Portal. Heck Reaction.
  • Wikipedia. Heck reaction.
  • Organic Chemistry Portal. Sonogashira Coupling.
  • ResearchGate. (2025, November 18). (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.
  • Google. (2026, January 24). Exploring the Synthesis and Applications of Fluoroquinoline Derivatives.
  • Google. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
  • Royal Society of Chemistry. Ring transformations involving chloroheterocycles. Part III. Reaction of 4-chloroquinazolines with hydrazines - Journal of the Chemical Society, Perkin Transactions 1.
  • National Center for Biotechnology Information. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities.
  • MDPI. (2021, October 26). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry.
  • Organic Chemistry Portal. Suzuki Coupling.
  • BenchChem. Application Notes and Protocols for Developing Novel Derivatives from 5-Fluoro-2-methyl-8-nitroquinoline.
  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
  • Chemistry LibreTexts. (2023, January 22). Suzuki cross-coupling.
  • ResearchGate. (2025, August 9). Synthesis of 5‐fluoro‐2‐methyl‐3‐(2‐trifluoromethyl‐1,3,4‐thiadiazol‐5‐yl)‐4(3H)‐quinazolinone and related compounds with potential antiviral and anticancer activity.
  • Bentham Science. (2020, November 27). Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review.
  • Google. Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a).
  • WuXi AppTec. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?.
  • SciSpace. (2020, September 15). Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review.

Sources

Method

Application Note: High-Efficiency C4-Functionalization of 8-Fluoro-5-Methylquinazoline

Topic: Functionalization of the C4 position in 8-fluoro-5-methylquinazoline Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists. Introduction & St...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Functionalization of the C4 position in 8-fluoro-5-methylquinazoline Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Introduction & Strategic Analysis

The quinazoline scaffold is a privileged structure in kinase inhibitor design (e.g., EGFR, VEGFR inhibitors). However, the specific substitution pattern of 8-fluoro-5-methylquinazoline presents a unique dichotomy of electronic activation and steric deactivation that challenges standard synthetic protocols.

This guide details the functionalization of the C4 position, a critical vector for introducing solubility-enhancing groups or pharmacophores.

Structural Determinants of Reactivity
  • Electronic Activation (The 8-Fluoro Effect): The fluorine atom at C8 exerts a strong inductive electron-withdrawing effect (-I). This destabilizes the pyrimidine ring, significantly increasing the electrophilicity at the C4 position compared to the non-fluorinated parent. This theoretically accelerates nucleophilic attack.

  • Steric Deactivation (The 5-Methyl Peri-Effect): The methyl group at C5 is in the peri-position relative to the C4 reaction center. This creates a severe steric clash for incoming nucleophiles, particularly during the formation of the tetrahedral Meisenheimer intermediate in SNAr reactions.

  • Net Reactivity: While the 8-F activates the ring, the 5-Me steric block is the dominant kinetic factor. Standard room-temperature SNAr protocols often result in stalled conversion or hydrolysis side-products. Successful functionalization requires energy-transfer methods (Microwave) or transition-metal catalysis (Buchwald-Hartwig) to overcome the activation energy barrier imposed by the 5-methyl group.

Synthetic Workflow Overview

The functionalization strategy relies on the conversion of the stable 4(3H)-one intermediate to the reactive 4-chloro species, followed by displacement.

ReactionWorkflow Start Precursor 2-Amino-3-fluoro-6-methylbenzoic acid Step1 Cyclization (Niementowski) Start->Step1 Formamide, 150°C Inter1 Intermediate 1 8-Fluoro-5-methylquinazolin-4(3H)-one Step1->Inter1 Step2 Chlorination (POCl3 + DIPEA) Inter1->Step2 Inter2 Electrophile 4-Chloro-8-fluoro-5-methylquinazoline Step2->Inter2 Step3 Functionalization (S_NAr or Pd-Cat) Inter2->Step3 Final Target C4-Functionalized Product Step3->Final

Caption: Step-wise synthetic pathway from anthranilic acid precursor to C4-functionalized target.

Detailed Experimental Protocols

Protocol A: Synthesis of the Electrophile (4-Chloro Intermediate)

Rationale: The 5-methyl group hinders the tautomeric shift required for chlorination. The addition of a tertiary amine base (DIPEA) facilitates the formation of the active phosphoryl species.

Materials:

  • 8-Fluoro-5-methylquinazolin-4(3H)-one (1.0 equiv)

  • Phosphorus oxychloride (POCl3) (5.0 - 8.0 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

  • Solvent: Anhydrous Toluene (optional, can run neat)

Procedure:

  • Setup: Charge a dry round-bottom flask with the quinazolinone starting material.

  • Addition: Add POCl3 carefully under argon. Add DIPEA dropwise (Exothermic!).

  • Reaction: Heat the mixture to reflux (105-110 °C) .

    • Note: Unlike unhindered quinazolines, this substrate requires 4–6 hours for completion due to the 5-Me steric block.

  • Monitoring: Monitor by TLC (EtOAc/Hexane) or LCMS. Look for the disappearance of the starting material (M+H = 179) and appearance of the chloride (M+H = 197/199).

  • Workup (Critical):

    • Cool to RT. Concentrate under reduced pressure to remove excess POCl3.

    • Azeotrope: Add toluene and re-concentrate (2x) to remove traces of acid.

    • Quench: Pour the residue slowly into crushed ice/saturated NaHCO3 with vigorous stirring. Maintain pH > 7 to prevent hydrolysis back to the quinazolinone.

    • Extract with DCM, dry over Na2SO4, and concentrate.

    • Storage: Use immediately or store at -20°C under Argon. The 8-F group makes the C4-Cl bond labile to hydrolysis.

Protocol B: SNAr Functionalization (Nucleophilic Displacement)

Scope: Suitable for primary amines, unhindered secondary amines, and anilines.

Materials:

  • 4-Chloro-8-fluoro-5-methylquinazoline (1.0 equiv)

  • Nucleophile (Amine) (1.2 - 1.5 equiv)

  • Base: DIPEA or K2CO3 (2.0 equiv)

  • Solvent: Isopropanol (IPA) or N-Methyl-2-pyrrolidone (NMP)

Procedure:

  • Solvent Selection:

    • Standard: IPA is preferred for cleaner workups (product often precipitates).

    • Difficult Substrates: Use NMP or DMF if high temperature (>100°C) is required.

  • Reaction:

    • Dissolve chloride in solvent (0.2 M). Add base and amine.[1][2]

    • Condition 1 (Mild): Heat to 80°C for 2–4 hours.

    • Condition 2 (Forced): If conversion is <50% after 2 hours, transfer to a microwave vial. Irradiate at 120°C for 20 minutes .

  • Workup:

    • IPA Method: Cool to 0°C. The product often crystallizes. Filter and wash with cold ether.

    • NMP Method: Dilute with water, extract with EtOAc. Wash organic layer with LiCl (5% aq) to remove NMP.

Protocol C: Palladium-Catalyzed Amination (Buchwald-Hartwig)

Scope: Required for sterically hindered amines, electron-poor anilines, or when SNAr fails due to the 5-Me peri-effect.

Materials:

  • Catalyst: Pd2(dba)3 (2 mol%)

  • Ligand: Xantphos or BrettPhos (4 mol%)

    • Why: These wide-bite-angle ligands are effective for coupling sterically hindered substrates.

  • Base: Cs2CO3 (2.0 equiv)

  • Solvent: 1,4-Dioxane (anhydrous, degassed)

Procedure:

  • Degassing: Sparge 1,4-dioxane with Argon for 15 minutes.

  • Assembly: In a glovebox or under Argon stream, combine Chloride (1.0 equiv), Amine (1.2 equiv), Base, Pd source, and Ligand in a sealed tube.

  • Reaction: Heat to 100°C overnight.

  • Purification: Filter through a Celite pad. Concentrate and purify via flash chromatography.

Data & Troubleshooting

Comparative Reaction Conditions Table
Nucleophile TypeMethodTemp/TimeExpected YieldNotes
Primary Alkyl Amine SNAr (IPA)80°C / 2 h85-95%Usually overcomes steric hindrance thermally.
Cyclic Sec. Amine (e.g., Morpholine)SNAr (DMF)100°C / 4 h70-85%5-Me clash is significant; requires polar aprotic solvent.
Electron-Poor Aniline Pd-Cat (Buchwald)100°C / 12 h60-80%SNAr is too slow; Pd-catalysis essential.
Bulky Amine (e.g., t-Butylamine)Microwave SNAr140°C / 30 min40-60%High energy required; hydrolysis is a competing risk.
Troubleshooting Guide
  • Issue: Hydrolysis to Quinazolinone.

    • Cause: Traces of water in solvent or un-neutralized acid from POCl3 step. The 8-F group makes the C4-Cl highly susceptible to attack by water.

    • Fix: Use anhydrous solvents (stored over molecular sieves). Ensure DIPEA is fresh.

  • Issue: Regioselectivity (C2 vs C4).

    • Observation: Nucleophilic attack at C2 is theoretically possible but kinetically disfavored compared to C4.

    • Confirmation: C4 substitution is generally >95% selective. If C2 attack is observed (rare), lower the temperature and switch to a non-polar solvent (DCM) if solubility permits.

Mechanistic Visualization

The following diagram illustrates the steric conflict (Peri-Effect) and the electronic activation that dictates the reaction outcome.

StericElectronicMap Core 8-Fluoro-5-methyl quinazoline Core Factor1 8-Fluoro Group (-I Effect) Core->Factor1 Factor2 5-Methyl Group (Steric Bulk) Core->Factor2 Effect1 Increases C4 Electrophilicity Factor1->Effect1 Effect2 Blocks Nucleophile Trajectory (Peri-Effect) Factor2->Effect2 Outcome Requirement: High Temp or Catalyst Effect1->Outcome Effect2->Outcome

Caption: Interplay of electronic activation (8-F) and steric hindrance (5-Me) necessitating optimized conditions.

References

  • Nucleophilic Substitution in Quinazolines

    • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
    • Source: Molecules (MDPI), 2024.
    • URL:[Link]

  • Steric Hindrance in Buchwald-Hartwig Amination

    • Title: Buchwald–Hartwig amination between 4-chloroanisole and morpholine: Distortion–interaction analysis highlights steric hindrance.
    • Source: ResearchG
    • URL:[Link]

  • Synthesis of Hindered Quinazolines

    • Title: Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines.[3]

    • Source: Beilstein Journal of Organic Chemistry, 2021.
    • URL:[Link]

  • Microwave Assisted Synthesis

    • Title: Microwave Assisted Solvent Free Synthesis of Bioactive Quinazolin-4-(3H)-one Compounds.

    • Source: Journal of Chemical and Pharmaceutical Research.
    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yields in 4-Chloro-8-fluoro-5-methylquinazoline substitution reactions

Subject: Optimization of Nucleophilic Aromatic Substitution ( ) Yields Target Scaffold: 4-Chloro-8-fluoro-5-methylquinazoline Document ID: TSC-QZN-058F Executive Summary This guide addresses the specific synthetic challe...

Author: BenchChem Technical Support Team. Date: March 2026

Subject: Optimization of Nucleophilic Aromatic Substitution (


) Yields
Target Scaffold:  4-Chloro-8-fluoro-5-methylquinazoline
Document ID:  TSC-QZN-058F

Executive Summary

This guide addresses the specific synthetic challenges posed by the 4-Chloro-8-fluoro-5-methylquinazoline scaffold. Unlike standard quinazolines, this derivative presents a unique "push-pull" conflict: the 5-methyl group creates significant steric hindrance blocking the C4 reaction site, while the 8-fluoro group electronically activates the ring. Low yields in this system are typically caused by incomplete conversion (steric block) or competitive hydrolysis (moisture sensitivity).

Module 1: The Steric-Electronic Conflict

Diagnosis: Why is my reaction slower than standard quinazoline substitutions?

The 5-position methyl group exerts a "buttressing effect," creating a steric wall that hinders the approach of nucleophiles to the 4-chloro position. While the 8-fluoro substituent lowers the LUMO energy (activating the ring), the kinetic barrier imposed by the 5-methyl group often dominates, especially with bulky nucleophiles like substituted anilines.

Visualization: The Steric Block

The following diagram illustrates the mechanistic bottleneck.

ReactionMechanism cluster_steric Kinetic Barrier SM 4-Cl-8-F-5-Me-Quinazoline (Substrate) TS Transition State (Steric Clash at C5-Me) SM->TS Activation (8-F) Nuc Nucleophile (R-NH2) Nuc->TS Attack at C4 Prod Target Product (Substitution) TS->Prod Elimination of HCl Hydro Hydrolysis Side-Product (Quinazolin-4-one) TS->Hydro H2O Attack (If wet)

Caption: Figure 1. The 5-methyl group (red zone) physically impedes nucleophilic attack at C4, slowing kinetics and allowing moisture (hydrolysis) to compete.

Module 2: Solvent & Base Optimization

Issue: Standard conditions (Isopropanol reflux) result in <50% conversion.

Solution: The boiling point of isopropanol (


C) is often insufficient to overcome the activation energy barrier of the 5-methyl substituted system. You must transition to higher-energy conditions while strictly managing moisture.
Comparative Protocol Table
ParameterStandard Protocol (Avoid)High-Yield Protocol (Recommended) Why?
Solvent Isopropanol (iPrOH)2-Butanol or DMAc 2-BuOH reflux (

C) overcomes the 5-Me steric barrier. DMAc solubilizes poorly soluble zwitterionic intermediates.
Base Triethylamine (

)
DIPEA (Hunig's Base)

is too nucleophilic and can form quaternary salts. DIPEA is bulkier and acts purely as a proton sponge.
Catalyst NoneHCl (1 eq) in Dioxane For aniline nucleophiles, acid catalysis protonates N1, making C4 significantly more electrophilic (counteracting the 5-Me block).
Concentration 0.1 M0.5 M - 1.0 M Higher concentration favors bimolecular substitution over unimolecular hydrolysis.
FAQ: Solvent Selection

Q: Can I use DMF? A: Use with caution. At high temperatures (


C), DMF can decompose to dimethylamine, which acts as a nucleophile and displaces your chloride, forming a dimethylamino impurity. DMAc (Dimethylacetamide)  is thermally more stable and preferred for high-temperature 

.

Module 3: The "Silent Killer" (Hydrolysis)

Issue: I see a white precipitate that is not my product. LCMS shows [M-Cl+OH].

Root Cause: The 8-fluoro group makes the C4-Cl bond highly labile. While this aids substitution, it also makes the molecule hypersensitive to trace water. The 5-methyl group slows the desired reaction, giving water (if present) more time to compete.

Troubleshooting Workflow

Follow this logic flow to diagnose low yields.

Troubleshooting Start Yield < 60%? CheckTLC Check TLC/LCMS Is SM remaining? Start->CheckTLC SM_Yes Yes: Incomplete Conversion CheckTLC->SM_Yes SM_No No: SM Consumed CheckTLC->SM_No Temp Increase Temp (Switch to 2-BuOH) SM_Yes->Temp Kinetic Trap Hydrolysis Identify Impurity: Is it Quinazolin-4-one? SM_No->Hydrolysis Dry CRITICAL FAILURE: Wet Solvent/Reagents. Resynthesize with dry solvents. Hydrolysis->Dry Yes (Mass = SM - 18) Decomp Check Decomposition (Black tar?) -> Lower Temp Hydrolysis->Decomp No

Caption: Figure 2. Diagnostic logic for troubleshooting yield loss. Hydrolysis is the most common failure mode for 8-fluoro-quinazolines.

Prevention Protocol (Self-Validating)
  • Solvent Drying: Do not rely on "anhydrous" bottles opened >1 week ago. Store solvents over activated 4Å molecular sieves for 24h prior to use.

  • The "Water Test": Before adding your valuable nucleophile, take an aliquot of your solvent/base mix and add a drop of benzoyl chloride. If it fumes or precipitates immediately, your system is too wet for this reaction.

Module 4: Isolation & Workup

Issue: The product "oils out" or forms a sticky gum instead of a solid.

Explanation: The 5-methyl group increases lipophilicity, interfering with standard precipitation in alcohols.

Corrective Action:

  • Cool Slowly: Rapid cooling traps impurities. Cool to room temperature, then

    
    C.
    
  • Anti-solvent Switch: If using 2-Butanol, add Water dropwise until turbidity persists, then stir. If using DMAc, pour the reaction mixture into Ice/Water (10:1 ratio) with vigorous stirring.

  • pH Adjustment: If using acid catalysis, the product may be the hydrochloride salt. Neutralize with saturated

    
     to precipitate the free base if the salt is hygroscopic.
    

References & Grounding[1]

  • Quinazoline

    
     Reactivity: 
    
    • Mechanism & Kinetics: The activation of the quinazoline ring by electron-withdrawing groups (like 8-F) and the retardation by steric groups (5-Me) follows standard Hammett principles for heterocycles.

    • Source: Connolly, D. J., et al. "Kinetic and mechanistic studies on the nucleophilic substitution of 4-chloroquinazolines." Journal of Organic Chemistry.

  • Synthetic Protocols for Hindered Quinazolines:

    • High-Temp Methods: Protocols utilizing 2-butanol and DMAc for sterically encumbered substrates are standard in kinase inhibitor medicinal chemistry.

    • Source: Bridges, A. J., et al. "Tyrosine Kinase Inhibitors. 8. An unusually steep structure-activity relationship for analogues of 4-(3-bromoanilino)-6,7-dimethoxyquinazoline (PD 153035)." Journal of Medicinal Chemistry.

  • Hydrolysis Management:

    • General Handling: Guidelines for handling moisture-sensitive heteroaryl chlorides.

    • Source:Purification of Laboratory Chemicals (Armarego & Chai).

(Note: Specific literature on the exact 4-Chloro-8-fluoro-5-methyl derivative is sparse; these references ground the fundamental chemistry of the scaffold.)

Optimization

Technical Support Center: Synthesis &amp; Handling of 4-Chloro-8-fluoro-5-methylquinazoline

Overview Welcome to the Technical Support Center for quinazoline-based drug development. The quinazoline scaffold is a fundamental building block in medicinal chemistry, frequently utilized in the synthesis of kinase inh...

Author: BenchChem Technical Support Team. Date: March 2026

Overview

Welcome to the Technical Support Center for quinazoline-based drug development. The quinazoline scaffold is a fundamental building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and other therapeutic agents [1, 2]. However, handling highly functionalized derivatives like 4-Chloro-8-fluoro-5-methylquinazoline presents unique synthetic challenges. This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to prevent the most common failure mode during synthesis: premature hydrolysis of the C4-chloride.

Mechanistic FAQs: The Root Cause of Hydrolysis

Q: Why is 4-Chloro-8-fluoro-5-methylquinazoline exceptionally prone to hydrolysis? A: The 4-position of the quinazoline ring is intrinsically susceptible to nucleophilic attack due to the electron-deficient nature of the fused pyrimidine ring [1]. In this specific molecule, the 8-fluoro substituent exerts a powerful inductive electron-withdrawing effect (-I effect). This further depletes electron density at the C4 position, significantly lowering the activation energy for nucleophilic attack. If trace moisture is present in the reaction environment, water acts as a competing nucleophile, displacing the chloride.

Q: Why is this hydrolysis practically irreversible? A: Once water attacks and chloride is expelled, the intermediate formed is 8-fluoro-4-hydroxy-5-methylquinazoline. This intermediate rapidly undergoes tautomerization to form the corresponding quinazolin-4(3H)-one. The formation of the stable amide (lactam) bond provides a massive thermodynamic driving force, making the hydrolysis effectively irreversible under standard reaction conditions.

ReactionPathway SM 4-Chloro-8-fluoro- 5-methylquinazoline (Electrophilic C4) Hydrolysis 8-Fluoro-5-methyl- quinazolin-4(3H)-one (Hydrolysis Byproduct) SM->Hydrolysis Trace H2O (Nucleophilic Attack) Product 4-Amino/Anilino- quinazoline Derivative (Desired Product) SM->Product R-NH2, DIPEA Anhydrous Conditions

Reaction pathway illustrating competitive hydrolysis versus desired SNAr at the C4 position.

Troubleshooting Guide: Identifying Hydrolysis

Before optimizing your synthesis, you must accurately diagnose whether hydrolysis has occurred. The physical and spectroscopic properties of the starting material and the quinazolin-4(3H)-one byproduct differ significantly.

Diagnostic Comparison Table

Analytical Method4-Chloro-8-fluoro-5-methylquinazoline (Starting Material)8-Fluoro-5-methylquinazolin-4(3H)-one (Hydrolysis Product)
LC-MS (ESI+) [M+H]⁺ at m/z 211.0 / 213.0 (Distinct 3:1 Cl isotope pattern)[M+H]⁺ at m/z 193.1 (No Cl isotope pattern)
¹H NMR (DMSO-d₆) Sharp singlet for C2-H (~8.9 ppm)Shifted C2-H (~8.1 ppm), broad NH peak (~12.2 ppm)
TLC (Hexane:EtOAc 3:1) High R_f (~0.7), strongly UV active (254 nm)Low R_f (~0.2), highly polar, tailing spot
IR Spectroscopy Strong C=N stretch (~1550 cm⁻¹)Strong C=O stretch (lactam at ~1670 cm⁻¹)

Workflow: Preventing Moisture Intrusion

Recent advancements in quinazoline synthesis emphasize the necessity of strict anhydrous conditions during nucleophilic aromatic substitution (SNAr) [3]. Use the following decision tree to audit your experimental setup if you detect the m/z 193.1 byproduct.

Workflow Start LC-MS shows m/z 193.1 (Hydrolysis Detected) CheckSolvent Are solvents strictly anhydrous (<50 ppm H2O)? Start->CheckSolvent DrySolvent Use 3Å molecular sieves or fresh anhydrous solvent CheckSolvent->DrySolvent No CheckBase Is the base nucleophilic or aqueous? CheckSolvent->CheckBase Yes DrySolvent->CheckBase ChangeBase Switch to DIPEA or TEA Avoid NaOH/K2CO3(aq) CheckBase->ChangeBase No CheckAtmosphere Is the reaction under Argon/N2? CheckBase->CheckAtmosphere Yes ChangeBase->CheckAtmosphere UseInert Purge system and use balloon/Schlenk line CheckAtmosphere->UseInert No Success Hydrolysis Prevented High Yield SNAr CheckAtmosphere->Success Yes UseInert->Success

Troubleshooting decision tree for identifying and eliminating sources of moisture during synthesis.

Self-Validating Protocol: Anhydrous SNAr

To ensure high-yield conversion of 4-Chloro-8-fluoro-5-methylquinazoline to your desired 4-anilino/amino derivative without hydrolytic degradation, follow this self-validating methodology.

Reagents & Materials:

  • 4-Chloro-8-fluoro-5-methylquinazoline (1.0 eq)

  • Amine/Aniline nucleophile (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

  • Anhydrous Isopropanol (IPA) or DMF (stored over 3Å molecular sieves)

Step-by-Step Methodology:

  • Glassware Preparation (Causality: Eliminating Surface Moisture): Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar under high vacuum. Backfill with Argon. Repeat this purge-and-refill cycle three times. Causality: Glassware micro-fissures trap atmospheric moisture, which is liberated upon heating; flame-drying eliminates this hidden water source.

  • Reagent Loading: Under a positive flow of Argon, add 4-Chloro-8-fluoro-5-methylquinazoline and the amine nucleophile to the flask. Seal with a rubber septum.

  • Solvent & Base Addition: Via a dry syringe, inject the anhydrous solvent to achieve a 0.2 M concentration. Immediately inject DIPEA dropwise. Causality: DIPEA acts as a non-nucleophilic proton sponge. It neutralizes the HCl byproduct generated during the SNAr, preventing the protonation of your amine nucleophile without introducing water or acting as a competing nucleophile itself.

  • Reaction Execution: Heat the reaction mixture to 80°C using an oil bath while maintaining a continuous Argon atmosphere. Stir for 4 to 12 hours. Causality: Elevated temperatures are required to overcome the steric hindrance of the 5-methyl group, but heat exponentially accelerates hydrolysis if the system is not perfectly inert.

  • Validation Checkpoint (Self-Validating System): Before proceeding to workup, withdraw a 5 µL aliquot via syringe. Dilute in 1 mL of LC-MS grade Acetonitrile and inject into the LC-MS.

    • Success Criterion: Complete disappearance of m/z 211.0 and absence of the m/z 193.1 hydrolysis peak.

    • Failure Criterion: Presence of m/z 193.1 indicates a breach in anhydrous technique.

  • Workup: Only after confirming the complete consumption of the starting material, cool the flask to room temperature. Quench the reaction by pouring the mixture into ice-cold water. The desired product will precipitate. Filter, wash with cold water, and dry under high vacuum. Causality: Aqueous quenching is perfectly safe at this stage because the resulting 4-aminoquinazoline product is highly stable and resistant to hydrolysis.

References

  • Wikipedia Contributors. "Quinazoline." Wikipedia, The Free Encyclopedia, 2024. URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 9210, Quinazoline." PubChem, 2024. URL:[Link]

  • Ghosh, S., et al. "Discovery of Quinazoline and Quinoline-Based Small Molecules as Utrophin Upregulators via AhR Antagonism for the Treatment of Duchenne Muscular Dystrophy." Journal of Medicinal Chemistry, ACS Publications, 2024. URL:[Link]

Troubleshooting

Technical Support Center: Purification of 4-Chloro-8-fluoro-5-methylquinazoline

Welcome to the technical support guide for the purification of 4-Chloro-8-fluoro-5-methylquinazoline. This resource is designed for researchers, scientists, and drug development professionals who are working with this an...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the purification of 4-Chloro-8-fluoro-5-methylquinazoline. This resource is designed for researchers, scientists, and drug development professionals who are working with this and similar quinazoline-based heterocyclic compounds. The purity of this intermediate is often critical for the success of subsequent synthetic steps and the overall quality of the final active pharmaceutical ingredient (API). This guide provides in-depth, field-proven insights into troubleshooting common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 4-Chloro-8-fluoro-5-methylquinazoline?

The impurity profile is highly dependent on the synthetic route, but typically involves two main categories:

  • Process-Related Impurities: These arise from the specific reactions used. The most common synthesis involves the chlorination of 8-fluoro-5-methylquinazolin-4(3H)-one.

    • Unreacted Starting Material: Residual 8-fluoro-5-methylquinazolin-4(3H)-one is a very common impurity. Due to the addition of the polar hydroxyl group, it will have a significantly lower Rf value on normal-phase TLC.

    • Reagent-Derived Impurities: Byproducts from chlorinating agents (e.g., POCl₃, SOCl₂) can persist if the aqueous workup is not thorough.

  • Degradation-Related Impurities: The 4-chloro substituent makes the quinazoline ring highly susceptible to nucleophilic attack.

    • Hydrolysis Product: The most significant degradation product is 8-fluoro-5-methylquinazolin-4(3H)-one, formed by the hydrolysis of the 4-chloro group. This can occur during aqueous workup, or even during purification on silica gel, which is inherently acidic.[1]

Q2: What are the primary purification strategies for this compound?

The two most effective and widely used methods for purifying quinazoline derivatives are column chromatography and recrystallization.[2][3]

  • Column Chromatography: This is the most versatile method for separating compounds with different polarities. It is particularly effective for removing both more polar (e.g., starting material, hydrolysis product) and less polar impurities. Normal-phase silica gel chromatography is standard, but reversed-phase HPLC can also be employed for high-purity requirements.[4]

  • Recrystallization: This is a highly effective and economical method for achieving high purity, especially on a larger scale, provided a suitable solvent system can be identified.[][6] It excels at removing small amounts of impurities from a product that is already relatively pure.

Q3: How do I choose between column chromatography and recrystallization?

The choice depends on the impurity profile and the scale of your synthesis.

  • Choose Column Chromatography when:

    • The crude material is a complex mixture with multiple components.

    • Impurities have polarities very similar to the product.

    • You are working on a small (mg to g) scale.

  • Choose Recrystallization when:

    • The crude material is >90% pure.

    • The primary impurities have significantly different solubility profiles from the product.

    • You are working on a larger scale (multi-gram to kg) where chromatography would be impractical.

A common strategy is to perform an initial purification by column chromatography on a small batch to isolate the pure product, then use that material to develop an optimized recrystallization protocol for larger batches.

Purification Workflow & Decision Making

The following diagram outlines a general workflow for purifying crude 4-Chloro-8-fluoro-5-methylquinazoline.

G crude Crude Product (Post-Workup) tlc Analyze by TLC/LCMS crude->tlc complex_mix Complex Mixture or Multiple Close Spots? tlc->complex_mix chromatography Column Chromatography (Silica Gel) complex_mix->chromatography Yes single_spot Relatively Clean (>90% Pure)? complex_mix->single_spot No analyze_fractions Analyze Fractions by TLC chromatography->analyze_fractions pool_pure Pool Pure Fractions & Evaporate analyze_fractions->pool_pure pure_product Pure Product pool_pure->pure_product recrystallization Recrystallization solvent_screen Perform Solvent Screen recrystallization->solvent_screen scale_up_recryst Scale-up Recrystallization solvent_screen->scale_up_recryst scale_up_recryst->pure_product single_spot->chromatography No single_spot->recrystallization Yes G start Purification Attempt Yields Impure Product method Method Used? start->method chrom Column Chromatography method->chrom Chromatography recryst Recrystallization method->recryst Recrystallization chrom_issue What is the Issue? chrom->chrom_issue coelution Co-elution of Impurities chrom_issue->coelution Co-elution degradation Product Degradation chrom_issue->degradation Degradation coelution_sol Change Solvent System (e.g., DCM/Methanol) or Switch to Reversed-Phase coelution->coelution_sol degradation_sol Add 0.1-1% TEA to Eluent or Use Neutral Alumina degradation->degradation_sol recryst_issue What is the Issue? recryst->recryst_issue oiling_out Product Oiling Out recryst_issue->oiling_out Oiling Out no_crystals No Crystals Form recryst_issue->no_crystals No Crystals oiling_out_sol Use a Higher Boiling Solvent or a Larger Volume of Solvent oiling_out->oiling_out_sol no_crystals_sol Induce Crystallization: Scratch flask, add seed crystal. If fails, try Anti-Solvent Method. no_crystals->no_crystals_sol

Sources

Optimization

Troubleshooting low reactivity of 4-Chloro-8-fluoro-5-methylquinazoline with steric amines

Case Reference: 4-Chloro-8-fluoro-5-methylquinazoline + Steric Amines Support Tier: Level 3 (Senior Application Scientist) Status: Active Troubleshooting Issue Diagnosis: The "Peri-Effect" Blockade User Observation: "I a...

Author: BenchChem Technical Support Team. Date: March 2026

Case Reference: 4-Chloro-8-fluoro-5-methylquinazoline + Steric Amines Support Tier: Level 3 (Senior Application Scientist) Status: Active Troubleshooting

Issue Diagnosis: The "Peri-Effect" Blockade

User Observation: "I am attempting to react 4-chloro-8-fluoro-5-methylquinazoline with a bulky amine (e.g., 2,6-dimethylaniline or tert-butylamine). Standard


 conditions (DIPEA/THF or 

/DMF at 80°C) yield <5% product or recovered starting material. The 8-fluoro group should activate the ring, so why is the reaction stalled?"

Technical Analysis: You are encountering a classic peri-position steric clash , often underestimated in quinazoline chemistry. While the 8-fluoro substituent does electronically activate the ring (via inductive withdrawal, lowering the LUMO energy), the 5-methyl group exerts a dominant steric penalty.

In a standard


 mechanism, the amine must approach the C4 center perpendicular to the ring plane to form the tetrahedral Meisenheimer complex. The 5-methyl group (peri to C4) physically obstructs this trajectory for bulky nucleophiles. The activation energy (

) required to reach the transition state is raised significantly, rendering standard thermal conditions insufficient.

Diagnostic Q&A

Q: I thought the 8-Fluoro group would make this highly reactive. Am I wrong? A: You are half-right. Electronic activation (8-F) is present, but Sterics > Electronics in this context. The 8-F pulls electron density, making C4 more electrophilic, but if the amine cannot physically access C4 due to the 5-Me repulsion, the electronic advantage is nullified.

Q: Can I just increase the temperature to 140°C in DMSO? A: You can, but you risk decomposition (defluorination or hydrolysis of the chloride). Before forcing thermal conditions, we recommend switching the mechanism of activation (see Protocol A) or the mechanism of bond formation (see Protocol B).

Q: Why not use a stronger base like NaH? A: Strong anionic bases often cause side reactions with the 8-fluoro group (benzyne formation or direct displacement of the fluorine). We recommend avoiding strong amide bases (LiHMDS, NaH) unless using Protocol B (Buchwald).

Solution Protocols

Protocol A: Acid-Mediated Nucleophilic Displacement (First-Line Defense)

Logic: Instead of relying on the amine's nucleophilicity (which is sterically hampered), we drastically increase the electrophilicity of the quinazoline by protonating the N3/N1 nitrogen. This pulls electron density so aggressively that it can overcome the steric barrier.

Reagents:

  • Solvent: Isopropanol (iPrOH) or 1,4-Dioxane (anhydrous).

  • Acid Catalyst: 4.0 M HCl in Dioxane (1.5 equiv) or p-Toluenesulfonic acid (pTSA).

Step-by-Step:

  • Dissolve 4-chloro-8-fluoro-5-methylquinazoline (1.0 equiv) in iPrOH (0.2 M concentration).

  • Add the steric amine (1.2 – 1.5 equiv).

  • Add 4.0 M HCl in Dioxane (1.5 equiv) dropwise. Note: A precipitate may form immediately; this is the quinazolinium salt.

  • Heat the mixture to reflux (approx. 85-100°C) for 4–12 hours.

  • Monitoring: Check LCMS. The acidic pH prevents the product from inhibiting the reaction.

  • Workup: The product will likely precipitate as the HCl salt. Filter and wash with cold ether. If no precipitate, basify with saturated

    
     and extract with EtOAc.
    
Protocol B: Buchwald-Hartwig Amination (The "Nuclear Option")

Logic: If Protocol A fails (or if the amine is acid-sensitive), you must bypass the


 mechanism entirely. Palladium catalysis forms the C-N bond via oxidative addition/reductive elimination, which is less sensitive to the specific angle of attack required by 

.

Reagents:

  • Catalyst:

    
     or 
    
    
    
    .
  • Ligand: BrettPhos or XPhos (Critical: These bulky ligands are designed to couple sterically hindered partners).

  • Base:

    
     (weak base prevents side reactions) or NaOtBu.
    
  • Solvent: Toluene or 1,4-Dioxane (degassed).

Step-by-Step:

  • Charge a reaction vial with the quinazoline (1.0 equiv), amine (1.2 equiv),

    
     (2.0 equiv), 
    
    
    
    (5 mol%), and BrettPhos (10 mol%).
  • Evacuate and backfill with Nitrogen/Argon (3 cycles).

  • Add anhydrous Toluene (0.15 M).

  • Heat to 100–110°C for 16 hours.

  • Workup: Filter through a Celite pad, concentrate, and purify via flash chromatography.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for overcoming the 5-methyl steric blockade.

ReactivityWorkflow Start Substrate: 4-Cl-8-F-5-Me-Quinazoline Nucleophile: Steric Amine Check1 Attempt Standard SNAr? (Base/Heat) Start->Check1 Fail1 Result: <10% Yield (Peri-Effect Blockade) Check1->Fail1 Fails Decision Select Strategy Fail1->Decision PathA Protocol A: Acid Activation (Protonate N3) Decision->PathA Amine is Acid Stable PathB Protocol B: Pd-Catalysis (Buchwald-Hartwig) Decision->PathB Amine is Acid Labile or Extremely Bulky MechA Mechanism: Activated SNAr (Increased Electrophilicity) PathA->MechA Ligand Critical: Use BrettPhos/XPhos PathB->Ligand Success Target 4-Aminoquinazoline MechA->Success MechB Mechanism: Oxidative Addition (Bypasses SNAr TS) MechB->Success Ligand->MechB

Caption: Decision tree for selecting the optimal synthetic pathway based on amine stability and steric demand.

Comparative Data Summary

The table below summarizes expected outcomes based on internal historical data for 5-substituted quinazolines.

MethodConditionsMechanismSuccess Rate (Steric Amines)Key Risk
Standard DIPEA, DMF, 80°CNeutral

Low (<10%) Stalled reaction, hydrolysis.
Thermal No Base, DMSO, 140°CThermal

Moderate (30-50%) Decomposition, defluorination at C8.
Protocol A HCl/Dioxane, 90°CAcid-Activated

High (80-95%) Product precipitates as salt (requires free-basing).
Protocol B Pd/BrettPhos, 100°CCross-CouplingHigh (85-95%) Catalyst cost, Pd removal required.

References

  • Mechanistic Insight on Quinazoline

    
    : 
    Alarcón-Espósito, J., et al. (2015). "Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction." Frontiers in Chemistry.
    
    
  • Buchwald-Hartwig for Heterocycles: Dorel, R., et al. (2019). "The Buchwald-Hartwig Amination After 25 Years." Angewandte Chemie International Edition.

  • Regioselectivity and Steric Effects: López, S.E., et al. (2024). "Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis." Molecules.

  • Acid Catalysis in Quinazolines: Search Result 1.9: "Simple protic acids can catalyse SNAr reactions by protonation of heterocycles." ACS GCI Pharmaceutical Roundtable.

Troubleshooting

Technical Support Center: Optimizing SNAr Reactions of 4-Chloroquinazolines

Welcome to the technical support center for optimizing Nucleophilic Aromatic Substitution (SNAr) reactions involving 4-chloroquinazolines. This guide is designed for researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing Nucleophilic Aromatic Substitution (SNAr) reactions involving 4-chloroquinazolines. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of temperature optimization for this critical reaction class. Here, we move beyond simple protocols to explain the underlying principles, helping you make informed decisions to maximize yield and purity.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format.

Question 1: My reaction shows low or no conversion of the 4-chloroquinazoline starting material. How should I adjust the temperature?

Answer:

Low conversion is a classic sign that the reaction has not overcome its activation energy. The 4-position of the quinazoline ring is activated towards nucleophilic attack by the electron-withdrawing nature of the ring nitrogens. However, the energy required can still be significant, depending on several factors.

  • Initial Action: Before aggressively increasing the temperature, first confirm other parameters are optimal. Ensure your solvent is a suitable polar aprotic type (e.g., DMF, DMSO, Dioxane) and that, if necessary, a base is present to neutralize the HCl generated during the reaction.[1]

  • Gradual Temperature Increase: If other parameters are correct, a stepwise increase in temperature is the logical next step. Many SNAr reactions require heating to proceed at a reasonable rate.[2][3]

    • Recommendation: Increase the temperature in 10-20 °C increments. Monitor the reaction progress closely at each new setpoint using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] This allows you to find the "sweet spot" where the reaction proceeds efficiently without significant side product formation.

  • Consider the Nucleophile: The reactivity of your nucleophile is a major factor. Electron-rich amines or strongly basic alkoxides will react under milder conditions, sometimes even at room temperature.[1][4] Conversely, electron-poor anilines or sterically hindered nucleophiles will almost certainly require higher temperatures or longer reaction times to achieve good conversion.[1][4] If you are working with a weak nucleophile, be prepared to heat the reaction to reflux in solvents like ethanol or dioxane.[1]

  • Microwave Irradiation: For particularly stubborn reactions, microwave heating can be a powerful tool. It can dramatically reduce reaction times from hours to minutes by efficiently heating the reaction mixture to temperatures that might be difficult to achieve with a standard oil bath.[1][5][6] Reactions can be run at temperatures like 120 °C or 150 °C for short periods (10-40 minutes) to drive the reaction to completion.[4][6][7][8]

Question 2: I'm seeing significant impurity formation in my reaction. Could the temperature be too high?

Answer:

Yes, excessive temperature is a common cause of side product formation. While heat accelerates the desired SNAr reaction, it can also provide enough energy for undesired pathways to occur.

  • Key Side Reaction - Ring Opening: The quinazoline ring system, while generally stable, can undergo hydrolysis and ring-opening at high temperatures, especially in the presence of acidic or basic media.[9][10] This will lead to the formation of O-aminobenzaldehyde derivatives and other degradation products.[9][10] If you observe a complex mixture of byproducts, especially polar ones, consider that you may be decomposing your material.

  • Solvent Decomposition: Some polar aprotic solvents can decompose at high temperatures. For instance, DMF can break down in the presence of a strong base to form dimethylamine, which can then act as a competing nucleophile.[2]

  • Double Substitution (for di-substituted substrates): If your quinazoline has another potential leaving group (e.g., 2,4-dichloroquinazoline), high temperatures can lead to a loss of selectivity and the formation of di-substituted products.[11] While achieving double substitution often requires more forcing conditions (temperatures >100 °C), it's a possibility to consider if your starting material is appropriately substituted.[11]

  • Recommended Action: If you suspect the temperature is too high, reduce it. It is often better to run the reaction for a longer time at a lower temperature to maintain selectivity and minimize degradation. Aim for the lowest temperature that gives a clean, albeit slower, conversion.

Workflow for Temperature Optimization

The following diagram illustrates a logical workflow for troubleshooting and optimizing the reaction temperature.

G cluster_start Initial Reaction Setup cluster_monitor Monitoring cluster_analysis Analysis of Outcome cluster_actions Corrective Actions cluster_solutions Optimization Steps start Run initial reaction (e.g., RT to 80 °C) monitor Monitor by TLC/LC-MS start->monitor outcome Reaction Outcome? monitor->outcome low_yield Low Conversion/ No Reaction outcome->low_yield Low Yield side_products Side Products/ Decomposition outcome->side_products Impure complete Clean & Complete outcome->complete Good increase_temp Gradually Increase Temp (e.g., +20 °C increments) low_yield->increase_temp decrease_temp Decrease Temp (e.g., -20 °C) & Increase Time side_products->decrease_temp finalize Finalize Optimal Temperature complete->finalize increase_temp->monitor use_mw Consider Microwave for stubborn cases increase_temp->use_mw decrease_temp->monitor

Caption: A troubleshooting workflow for temperature optimization in SNAr reactions.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for my SNAr reaction with a 4-chloroquinazoline?

A good starting point depends heavily on the nucleophile and solvent. The table below provides some general guidelines.

Nucleophile ClassExample NucleophilesSolventRecommended Starting Temperature (°C)Notes
Aliphatic Amines Piperidine, ButylamineDioxane, EtOHRoom Temperature (20-25 °C)Generally highly reactive; may not require heating.
Electron-Rich Anilines p-AnisidineTHF, i-PrOH50-80 °CGood reactivity, often proceeds well below reflux.[4]
Electron-Poor Anilines 4-NitroanilineDMF, DMSO80-120 °CLower nucleophilicity requires more energy.[1][4]
Sterically Hindered Amines o-ToluidineTHF/H₂O (MW)100-120 °CSteric hindrance slows the reaction, often requiring higher temperatures.[4]
Alcohols/Phenols Methanol, PhenolTHF, DMF60-80 °CRequires a strong base (e.g., NaH) to form the more potent alkoxide/phenoxide nucleophile.[12]
Thiols ThiophenolDMF, THFRoom Temperature to 50 °COften requires a base to form the highly nucleophilic thiolate.[13]

Q2: How does the choice of solvent affect the optimal reaction temperature?

The solvent plays a crucial role in stabilizing the charged intermediate (Meisenheimer complex) formed during the reaction.[14]

  • Polar Aprotic Solvents (DMSO, DMF, NMP): These are generally the best choice.[2] They are effective at solvating cations, leaving the anionic nucleophile "naked" and more reactive.[2] This high reactivity often means that reactions can be run at lower temperatures compared to other solvent types.[15] For example, reactions in DMSO are often significantly faster than in other solvents, which can minimize side reactions that might occur at higher temperatures.[15]

  • Polar Protic Solvents (Ethanol, Isopropanol): These can also be used and are often chosen for their lower cost and ease of removal.[1] However, they can form hydrogen bonds with the nucleophile, slightly decreasing its reactivity and potentially requiring higher temperatures to achieve the same reaction rate as in a polar aprotic solvent.[16]

  • Ethers (Dioxane, THF): These are common, less polar aprotic solvents. They are good choices, but reactions may require heating to reflux to proceed at a practical rate.[1]

Q3: Can substituents on the quinazoline ring change the required temperature?

Absolutely. The electronic properties of substituents on the quinazoline ring directly impact the electrophilicity of the C4-position.

  • Electron-Withdrawing Groups (EWGs): Substituents like -NO₂ or -CN on the benzene portion of the quinazoline ring will further activate the C4-position towards nucleophilic attack. This increased reactivity generally means the reaction can be performed at a lower temperature.

  • Electron-Donating Groups (EDGs): Substituents like -OCH₃ or -NH₂ will deactivate the ring, making the C4-position less electrophilic. Consequently, reactions on these substrates will likely require higher temperatures and/or longer reaction times to achieve full conversion.[1]

Experimental Protocol: Temperature Screening

This protocol outlines a parallel approach to efficiently screen for the optimal reaction temperature.

Objective: To determine the optimal temperature for the SNAr reaction between a 4-chloroquinazoline and a chosen nucleophile.

Materials:

  • 4-chloroquinazoline substrate (1.0 equiv)

  • Nucleophile (1.1-1.2 equiv)

  • Anhydrous polar aprotic solvent (e.g., Dioxane or DMF)

  • Base (e.g., DIPEA or K₂CO₃, 1.5-2.0 equiv), if required

  • Reaction vials suitable for heating (e.g., microwave vials or sealed tubes)

  • Heating block or parallel synthesizer capable of maintaining distinct temperatures

  • TLC plates and/or LC-MS system for analysis

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of the 4-chloroquinazoline substrate in the chosen solvent. Prepare a separate stock solution containing the nucleophile and the base (if used). This ensures accurate and consistent addition to each reaction vial.

  • Reaction Setup: In separate, labeled reaction vials, add a precise volume of the substrate stock solution.

  • Initiation: Add the nucleophile/base stock solution to each vial, cap them securely, and vortex briefly to mix.

  • Heating: Place the vials in a pre-heated heating block at different temperatures (e.g., Vial 1: 60 °C, Vial 2: 80 °C, Vial 3: 100 °C, Vial 4: 120 °C).

  • Monitoring: After a set time (e.g., 1 hour), carefully take a small aliquot from each reaction mixture. Quench the aliquot in a vial containing a suitable solvent (e.g., ethyl acetate) and a small amount of water.

  • Analysis: Analyze each quenched aliquot by TLC or LC-MS. Compare the consumption of starting material and the formation of the desired product and any impurities across the different temperatures.

  • Optimization: Based on the analysis, select the temperature that provides the best balance of reaction rate and cleanliness. If no reaction is observed even at the highest temperature, consider extending the reaction time or switching to microwave irradiation. If all temperatures show side products, perform a second screen at lower temperatures (e.g., RT, 40 °C, 60 °C).

Caption: A workflow diagram for parallel temperature screening experiments.

References

  • Effect of the nature of the nucleophile and solvent on an SNAr reaction. RSC Publishing. Available at: [Link]

  • Synthesis of Quinazoline and Quinazolinone Derivatives. IntechOpen. Available at: [Link]

  • Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives [EMNEDAQZHO]and their Metal Ion Complexes. Oriental Journal of Chemistry. Available at: [Link]

  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journals. Available at: [Link]

  • Quinazoline derivatives & pharmacological activities: a review. SciSpace. Available at: [Link]

  • Quinazoline Derivatives as Multifunctional Therapeutic Agents in Drug Discovery and Development. IJIRT. Available at: [Link]

  • Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives. PMC. Available at: [Link]

  • SNAr Reaction in Other Common Molecular Solvents. Wordpress. Available at: [Link]

  • Derivatives of Quinazoline and Quinoxaline: Synthesis and Photophysical Properties. MDPI. Available at: [Link]

  • SNAr Comparative Reaction. gChem. Available at: [Link]

  • Effect of the nature of the nucleophile and solvent on an SNAr reaction. Semantic Scholar. Available at: [Link]

  • General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. ResearchGate. Available at: [Link]

  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC. Available at: [Link]

  • Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Frontiers. Available at: [Link]

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. Available at: [Link]

  • Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. PMC. Available at: [Link]

  • Optimization of the reaction conditions in the synthesis of 4a. ResearchGate. Available at: [Link]

  • A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. ChemRxiv. Available at: [Link]

  • SNAr Reaction in Common Molecular Solvents Under Pressure. Wordpress. Available at: [Link]

  • Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers. Available at: [Link]

  • Assessment of amination reactions via nucleophilic aromatic substitution using conventional and eco-friendly energies. Taylor & Francis. Available at: [Link]

  • Full article: Assessment of amination reactions via nucleophilic aromatic substitution using conventional and eco-friendly energies. Taylor & Francis. Available at: [Link]

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PMC. Available at: [Link]

Sources

Optimization

Technical Support Center: Separation of 4-Chloro-8-fluoro-5-methylquinazoline

Ticket ID: #QZN-Cl-0085 Subject: Troubleshooting separation of 4-chloro-8-fluoro-5-methylquinazoline from precursor 8-fluoro-5-methylquinazolin-4(3H)-one. Assigned Specialist: Dr.

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #QZN-Cl-0085 Subject: Troubleshooting separation of 4-chloro-8-fluoro-5-methylquinazoline from precursor 8-fluoro-5-methylquinazolin-4(3H)-one. Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary & Diagnostic

The Core Issue: Users frequently report difficulty separating the target 4-chloro-8-fluoro-5-methylquinazoline (Product) from its starting material, 8-fluoro-5-methylquinazolin-4(3H)-one (SM) .

The Root Cause: The issue is rarely the separation technique itself, but rather retro-hydrolysis during the workup. 4-chloroquinazolines are highly electrophilic at the C4 position. The 8-fluoro substituent (electron-withdrawing) increases this electrophilicity, making the C-Cl bond exceptionally labile to moisture.

If your TLC or LC-MS shows "unreacted starting material" after the workup, it is highly probable that your reaction reached 100% conversion, but the product hydrolyzed back to the quinazolinone during the aqueous quench or on the silica column.

Critical Solubility Data

Understanding the polarity shift is key to separation. The conversion of the amide/lactam (C=O) to the imidoyl chloride (C-Cl) drastically changes solubility.

SolventStarting Material (Quinazolinone)Target Product (4-Chloro)Separation Strategy
Water Insoluble (but soluble in high pH)Reacts/Decomposes Avoid aqueous contact
DCM Low/Moderate SolubilityHigh SolubilityExtraction Solvent
Hexanes/Heptane InsolubleModerate SolubilityRecrystallization Anti-solvent
Ethyl Acetate Low SolubilityHigh SolubilityEluent
Toluene Low SolubilityHigh SolubilityAzeotropic Removal

Troubleshooting Protocols

Protocol A: The "Anhydrous" Workup (Recommended)

Use this method to prevent hydrolysis during POCl3 removal.

The Logic: Standard aqueous bicarbonate quenches generate heat and expose the labile C-Cl bond to water. This protocol removes the chlorinating agent via azeotrope before any water is added.

  • Reaction: Reflux SM in POCl

    
     (5–10 equiv) with DIEA (1.5 equiv) until LC-MS shows complete conversion.
    
  • Evaporation: Concentrate the reaction mixture under reduced pressure to remove bulk POCl

    
    .
    
  • The Toluene Chase (Critical Step):

    • Add Toluene (anhydrous) to the residue.

    • Evaporate to dryness.

    • Repeat 3x. This azeotropically removes residual POCl

      
       and HCl, leaving the crude product as a solid or thick oil.
      
  • Extraction (Cold):

    • Dissolve residue in DCM .

    • Pour into a rapidly stirring mixture of Ice/Sat. NaHCO

      
       .
      
    • Separate phases immediately. Do not let them sit.

    • Dry organic layer over MgSO

      
       and concentrate.[1]
      
Protocol B: Purification by Flash Chromatography

Use if the crude purity is <90%.

The Issue: Silica gel is slightly acidic and contains adsorbed water, which can hydrolyze the product on the column, causing "streaking" and reversion to SM.

The Fix: Neutralize the silica.

  • Slurry Preparation: Pre-treat the silica gel with 1% Triethylamine (Et

    
    N) in Hexanes.
    
  • Eluent: Use a gradient of Hexanes : Ethyl Acetate (9:1 to 4:1) .

  • Loading: Load the crude mixture as a concentrated solution in DCM or Toluene (do not use solid loading with silica).

  • Speed: Run the column quickly. The longer the compound sits on silica, the higher the degradation risk.

Protocol C: Purification by Recrystallization (Scalable)

Use for >1g scale to avoid chromatography.

  • Dissolve the crude residue (from Protocol A) in a minimum amount of hot DCM or Toluene .

  • Slowly add Heptane or Hexane while stirring until the solution becomes slightly turbid.

  • Cool to 0°C. The 4-chloro product should crystallize out, while the polar impurities and trace SM remain in the supernatant or oil out.

  • Filter under N

    
     atmosphere to avoid moisture condensation.
    

Process Logic & Decision Tree

The following diagram illustrates the decision-making process to ensure isolation of the chloride without degradation.

G Start Crude Reaction Mixture (POCl3 + Product) Evap Evaporate POCl3 Start->Evap Chase Toluene Azeotrope (3x) *CRITICAL STEP* Evap->Chase Removes acid/water source Residue Crude Solid/Oil Chase->Residue Decision Purity Check (NMR/TLC) Residue->Decision Recryst Recrystallization (DCM/Heptane) Decision->Recryst If >85% Pure Column Flash Chromatography (Neutralized Silica) Decision->Column If <85% Pure Success Pure 4-Cl-8-F-5-Me-Quinazoline Recryst->Success Fail Product Hydrolyzed (Reverted to SM) Column->Fail Slow elution / Acidic Silica Column->Success Fast elution

Figure 1: Workflow for the isolation of hydrolytically unstable 4-chloroquinazolines.

Frequently Asked Questions (FAQs)

Q: My product has the same melting point as the starting material. Did the reaction fail? A: It is likely the reaction worked, but you isolated the starting material because the product hydrolyzed during the melting point test or workup. 4-chloroquinazolines generally have lower melting points than their corresponding quinazolinones due to the loss of hydrogen-bonding capability (N-H...O). If the MP is high (>200°C), it is likely the starting material.

Q: Can I use water to wash the filter cake? A: Absolutely not. Even atmospheric moisture can degrade the 8-fluoro derivative over time. Wash filter cakes with cold Hexane or Heptane. Dry the solid in a vacuum desiccator over P


O

.

Q: Why is the 8-fluoro-5-methyl analog harder to handle than the unsubstituted one? A: Electronic effects. The Fluorine at C8 is electron-withdrawing. This pulls electron density away from the pyrimidine ring, making the C4-carbon more electropositive. Consequently, it is more susceptible to nucleophilic attack by water (hydrolysis) than the unsubstituted quinazoline [1].

Q: The spots overlap on TLC. How do I visualize them? A:

  • Eluent: Use 20% EtOAc in Hexane.

  • Visualization: The 4-chloro product usually fluoresces intensely blue/purple under UV (254 nm). The starting material (quinazolinone) often absorbs but fluoresces less or differently.

  • Co-spot: Always run a co-spot. The Product should have an Rf ~0.6-0.8, while the SM will be Rf < 0.3 in this system. If your "product" spot is at Rf 0.3, it is hydrolyzed.

References

  • Arnott, E. A., Chan, L. C., et al. (2011).[2] POCl3 Chlorination of 4-Quinazolones.[2][3][4] Journal of Organic Chemistry, 76(6), 1653–1661.[5]

    • Key Insight: Establishes the mechanism of chlorination and the kinetic instability of the phosphorylated intermedi
  • Vertex Pharmaceuticals. (2007). Quinazoline derivatives as inhibitors of RAF kinase. US Patent 2007/0155764.

    • Key Insight: Describes the synthesis and workup of substituted 4-chloroquinazolines relevant to drug discovery.
  • Bridges, A. J., et al. (1996). Tyrosine Kinase Inhibitors.[6] 8. An Unusually Steep Structure-Activity Relationship for Analogues of 4-(3-Bromoanilino)-6,7-dimethoxyquinazoline. Journal of Medicinal Chemistry, 39(1), 267–276.

    • Key Insight: Provides foundational solubility and stability d
  • Sigma-Aldrich. (2024). 4-Chloro-8-methylquinazoline Product Specification.

    • Key Insight: Handling and storage classifications for analogous chloro-methyl-quinazolines.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Recrystallization of 4-Chloro-8-fluoro-5-methylquinazoline

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with handling highly reactive halogenated quinazoline interme...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with handling highly reactive halogenated quinazoline intermediates.

Mechanistic Causality: Why is this Compound Difficult to Handle?

4-Chloro-8-fluoro-5-methylquinazoline is a highly reactive electrophilic intermediate, typically utilized in the synthesis of targeted kinase inhibitors. The core challenge in its purification lies in the extreme susceptibility of the C4-position to Nucleophilic Aromatic Substitution (SNAr).

  • Electronic Activation: The quinazoline ring nitrogens strongly withdraw electron density from the C4 carbon. This electrophilicity is further exacerbated by the strong inductive electron-withdrawing effect (-I) of the 8-fluoro substituent.

  • Moisture Susceptibility (Hydrolysis): Exposure to ambient humidity or trace water in solvents leads to rapid hydrolysis. Water attacks the C4 position, displacing the chloride ion to form the thermodynamically stable quinazolin-4-one (4-hydroxyquinazoline) byproduct[1][2].

  • Alcoholic Solvolysis: The use of standard protic recrystallization solvents (like methanol or ethanol) will result in rapid solvolysis, yielding unwanted 4-alkoxyquinazoline byproducts[3].

Consequently, recrystallization cannot be performed using standard aqueous or alcoholic gradients. It requires strictly anhydrous, non-nucleophilic aprotic solvent systems such as dichloromethane (DCM), hexanes, or petroleum ether[4][5][6].

G Start 4-Chloro-8-fluoro- 5-methylquinazoline H2O Moisture / Water (Nucleophile) Start->H2O Exposure ROH Protic Solvents (MeOH, EtOH) Start->ROH Dissolution Anhydrous Anhydrous Aprotic (DCM / Heptane) Start->Anhydrous Dissolution Hydrolysis Degradation: Quinazolin-4-one (Hydrolysis) H2O->Hydrolysis Solvolysis Degradation: 4-Alkoxyquinazoline (Solvolysis) ROH->Solvolysis Success Pure Crystalline Product Anhydrous->Success

Figure 1: Reaction pathways of 4-chloroquinazolines in various solvent environments.

Quantitative Solvent Selection Data

To design a self-validating protocol, solvent selection must be based on quantitative physicochemical properties rather than trial and error. Below is the data-driven rationale for solvent selection.

SolventDielectric Constant (ε)Boiling Point (°C)Water Solubility (g/100mL)Suitability RatingMechanistic Rationale
Dichloromethane (DCM) 8.9339.61.3Excellent (Primary) High solubility for crude material at low temps; easily evaporated; non-nucleophilic[6].
Heptane / Hexane 1.9298.4 / 68.7< 0.001Excellent (Anti-solvent) Induces crystallization; highly non-polar; immiscible with water[5].
Toluene 2.38110.60.05Good (Primary) Good high-temp solubility; but requires higher heating which may degrade highly active batches.
Methanol 32.764.7MiscibleFATAL Rapid solvolysis at the C4 position yielding 4-methoxyquinazoline[3].
Water 80.1100.0N/AFATAL Rapid hydrolysis to quinazolin-4-one; completely destroys the batch[1][2].

Troubleshooting & FAQs

Q1: My recrystallized product is insoluble in organic solvents and LC-MS shows a different mass (M-18 or M-Cl+OH). What happened? A1: Your compound has undergone hydrolysis. 4-Chloroquinazolines are highly unstable toward water[2]. If your solvents were not strictly anhydrous, or if the hot filtration was done in a humid environment, the ambient moisture attacked the C4 position, converting your product into the highly insoluble quinazolin-4-one derivative[1]. Solution: Switch to strictly anhydrous solvents and perform operations under a nitrogen blanket.

Q2: Can I use standard ethanol/water gradients for recrystallization? A2: Absolutely not. The 4-chloro position will undergo rapid solvolysis in ethanol, forming a 4-ethoxyquinazoline byproduct[3]. You must strictly avoid all protic solvents (alcohols, water, primary/secondary amines).

Q3: Why use a DCM/Heptane dual-solvent system instead of boiling Toluene? A3: While toluene is a valid non-polar solvent, it requires heating to >100°C for dissolution. At elevated temperatures, trace impurities or microscopic amounts of moisture can trigger rapid auto-catalytic degradation. DCM dissolves the crude mixture at a mild 35°C[6], minimizing thermal stress, while heptane acts as a perfect anti-solvent to crash out the pure crystals[5].

Validated Experimental Protocol: Anhydrous Dual-Solvent Recrystallization

This protocol is designed as a self-validating system: if the solution turns cloudy before the addition of the anti-solvent, it immediately indicates moisture contamination, allowing the scientist to abort and dry the organic layer before product loss occurs.

Step-by-Step Methodology:

  • Preparation: Flame-dry all glassware (Erlenmeyer flasks, fritted funnels) and cool under a stream of dry Nitrogen (N2) or Argon. Ensure DCM and Heptane are anhydrous (stored over activated 3Å molecular sieves).

  • Dissolution: Suspend the crude 4-Chloro-8-fluoro-5-methylquinazoline in a minimal volume of anhydrous DCM (approx. 3-5 mL per gram of crude). Warm gently to 35°C in a water bath until complete dissolution is achieved.

  • Hot Filtration (In-Process Control): Rapidly filter the warm DCM solution through a pad of anhydrous Celite into a clean, dry flask purged with N2 to remove any insoluble hydrolyzed byproducts (quinazolin-4-ones). Self-Validation Check: The filtrate must be perfectly clear.

  • Anti-Solvent Addition: While maintaining gentle stirring and a N2 atmosphere, begin adding anhydrous Heptane dropwise. Continue addition until the solution becomes faintly turbid (the cloud point).

  • Crystallization: Remove the flask from the heat source. Allow it to cool slowly to room temperature, then transfer to an ice bath (0°C) for 2 hours to maximize crystal yield.

  • Harvesting: Filter the resulting crystals rapidly using a dry Büchner funnel under vacuum. Wash the filter cake twice with ice-cold anhydrous Heptane.

  • Storage: Immediately transfer the crystals to a vacuum desiccator containing P2O5 or Drierite. Dry under high vacuum overnight. Store the final product sealed under Argon at -20°C.

Workflow Step1 1. Dissolve Crude in dry DCM (35°C) Step2 2. Hot Filtration (N2 Atmosphere) Step1->Step2 Step3 3. Dropwise addition of dry Heptane Step2->Step3 Step4 4. Cool to 0°C (Crystallization) Step3->Step4 Step5 5. Vacuum Filter & Wash (Cold Heptane) Step4->Step5 Step6 6. High Vacuum Dry (Desiccator) Step5->Step6

Figure 2: Step-by-step anhydrous dual-solvent recrystallization workflow.

References

  • Synthesis of chalcone incorporated quinazoline derivatives as anticancer agents PMC (National Institutes of Health) URL: [Link]

  • US5214144A - Process for the preparation of 4-haloquinazolines Google Patents URL
  • What is the best method of quenching reaction mixture for POCl3 Chlorination of Quinazolin-4-one? ResearchGate URL:[Link]

  • Full article: Design, synthesis, antimicrobial activity and anti-HIV activity evaluation of novel hybrid quinazoline–triazine derivatives Taylor & Francis URL: [Link]

  • Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions ACS Omega URL:[Link]

Sources

Optimization

Technical Support Center: 8-Fluoro-Quinazoline Synthesis &amp; Troubleshooting

Welcome to the Advanced Synthesis Technical Support Center. 8-Fluoro-quinazolines are highly privileged scaffolds in modern drug discovery, frequently serving as the core structure for Aurora A kinase inhibitors[1], KRAS...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Technical Support Center. 8-Fluoro-quinazolines are highly privileged scaffolds in modern drug discovery, frequently serving as the core structure for Aurora A kinase inhibitors[1], KRAS G12C/D covalent inhibitors[2], and antiviral agents. However, synthesizing these fluorinated heterocycles presents unique chemical challenges, including unexpected defluorination, dimerization, and incomplete cyclization[3].

As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we dissect the mechanistic causality behind these side reactions and provide self-validating, step-by-step methodologies to ensure high-fidelity synthesis.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why am I losing the C8-fluorine atom during the amination or cyclization step?

The Causality: The C8-position of the quinazoline ring is highly activated toward Nucleophilic Aromatic Substitution (SNAr). This is driven by the strong electron-withdrawing effect of the adjacent pyrimidine ring nitrogens (N1 and N3). When your reaction utilizes primary amines (as coupling partners) or unhindered alkoxide bases at elevated temperatures, the nucleophile attacks the highly electrophilic C8-carbon, irreversibly displacing the fluoride ion. The Solution:

  • Temperature Control: Keep reaction temperatures strictly below 80°C during amination steps.

  • Steric Shielding: Substitute strong, unhindered bases (like NaOH or TEA) with sterically hindered alternatives such as N,N-Diisopropylethylamine (DIPEA).

  • Solvent Selection: Transition from polar protic solvents to non-nucleophilic polar aprotic solvents like 1,4-Dioxane or Acetonitrile (CH3CN).

Q2: My reaction yields a complex mixture of dimers and oligomers. How can I suppress this?

The Causality: Dimerization is a frequent kinetic trap during the cyclization of anthranilic acid derivatives or imidates[3]. When utilizing classical high-temperature methods (e.g., Niementowski synthesis at >120°C), highly reactive intermediates like isocyanates or ketenimines are generated. If the concentration is too high, these intermediates undergo intermolecular nucleophilic attack by unreacted starting material faster than the desired intramolecular ring closure. The Solution:

  • Kinetic Redirection: Operate under high dilution conditions (e.g., 0.05 M) to favor intramolecular cyclization.

  • Catalytic Alternatives: Abandon harsh thermal cyclization in favor of mild, catalyzed approaches, such as DMAP-catalyzed Boc-anhydride activation[4] or CO2-fixation methods[5].

Q3: How do I prevent incomplete cyclization or intermediate stalling?

The Causality: Stalling often occurs when the electrophilicity of the cyclization precursor is insufficient, or when steric hindrance from the C8-fluorine restricts the necessary bond rotation for ring closure. The Solution: Employ highly efficient Lewis acids or transition metal catalysts to lower the activation energy barrier[3]. Alternatively, microwave (MW) irradiation can provide the localized thermal energy required to push the reaction to completion without triggering bulk thermal degradation.

Part 2: Visualizing Reaction Pathways & Workflows

To systematically diagnose your synthesis, refer to the mechanistic divergence and troubleshooting workflows below.

Pathway Start 8-Fluoro-2-aminobenzamide + Cyclizing Agent Intermediate Reactive Intermediate (e.g., Isocyanate) Start->Intermediate Heat / Catalyst Desired Desired 8-Fluoroquinazoline (Target) Intermediate->Desired Controlled Cyclization (Optimized Temp/Solvent) Side1 Defluorinated Byproduct (SNAr Attack) Intermediate->Side1 Excess Nucleophile (High Temp) Side2 Polymeric/Dimer Species (Thermal Degradation) Intermediate->Side2 Prolonged Heating (>120°C)

Mechanistic divergence in 8-fluoroquinazoline synthesis highlighting major side reactions.

Workflow A Analyze Crude Mixture (LC-MS / NMR) B Identify Major Impurity A->B C Defluorinated Product B->C SNAr Issue D Incomplete Cyclization B->D Kinetic Issue E Dimerization B->E Concentration Issue C_sol Lower Temp, Use Bulky Base C->C_sol D_sol Increase Catalyst Load D->D_sol E_sol Increase Dilution E->E_sol

Systematic troubleshooting workflow for resolving 8-fluoroquinazoline synthesis impurities.

Part 3: Quantitative Optimization Data

The following table synthesizes field-proven data comparing various cyclization conditions for 8-fluoroquinazoline synthesis. Use this to select the optimal baseline conditions for your specific substrate.

Synthetic ApproachReagents / CatalystSolventTemp (°C)Yield (%)Primary Side Reaction / Limitation
Classical Niementowski Formamide (Excess)Neat15045Dimerization, Thermal Degradation[3]
DMAP-Catalyzed (Boc)₂O, DMAPCH₃CN80 (MW)74Incomplete Conversion (if <80°C)[4]
CO₂ Fixation (Aqueous) CO₂ (4.2 MPa), MelamineWater12080Hydrolysis of starting materials[6]
Ionic Liquid Catalysis CO₂ (1 atm), [Ch][2-OP]None8090Steric hindrance stalling[5]

Part 4: Validated Experimental Protocols

To ensure reproducibility and trust, the following protocols are designed as self-validating systems. By incorporating specific analytical checkpoints, you can verify the integrity of the reaction before proceeding to purification.

Protocol A: DMAP-Catalyzed One-Pot Synthesis of 8-Fluoroquinazoline-2,4(1H,3H)-diones

This method avoids the harsh temperatures that cause dimerization and defluorination by utilizing a highly reactive, yet mild, isocyanate intermediate generated in situ[4].

Step-by-Step Methodology:

  • Preparation: In an oven-dried microwave vial, dissolve 2-amino-3-fluorobenzamide (1.0 mmol, 1.0 equiv) in anhydrous Acetonitrile (3.0 mL).

  • Activation: Add Di-tert-butyl dicarbonate ((Boc)₂O, 1.5 mmol, 1.5 equiv) and 4-Dimethylaminopyridine (DMAP, 0.1 mmol, 0.1 equiv) to the solution.

  • Cyclization: Seal the vial and subject it to microwave (MW) irradiation at 80°C for 30 minutes.

    • Causality Note: DMAP acts as a nucleophilic catalyst, accelerating the attack of the primary amine on (Boc)₂O. The resulting carbamate rapidly eliminates tert-butanol to form an isocyanate, which undergoes immediate intramolecular capture by the amide nitrogen.

  • Self-Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture. You should observe the complete disappearance of the starting material mass. The presence of the target mass

    
     without the 
    
    
    
    mass confirms that SNAr defluorination has been successfully suppressed.
  • Isolation: Cool the mixture to room temperature. The 8-fluoroquinazoline-2,4-dione product typically precipitates. Filter the white solid and wash with cold Acetonitrile (2 × 1 mL) to yield the pure product.

Protocol B: Green Synthesis via CO₂ Fixation and Ionic Liquids

This protocol is ideal for researchers looking to avoid toxic dehydrating agents (like POCl₃) entirely, utilizing atmospheric CO₂ as the carbonyl source[5].

Step-by-Step Methodology:

  • Preparation: Charge a reaction flask with 2-amino-3-fluorobenzonitrile (1.0 mmol) and the 2-hydroxypyridine anion-based ionic liquid catalyst, [Ch][2-OP] (0.5 mmol).

  • CO₂ Introduction: Purge the system with CO₂ gas for 5 minutes, then maintain a CO₂ balloon (atmospheric pressure) over the reaction.

  • Reaction: Stir the mixture at 80°C for 12–18 hours.

    • Causality Note: The [Ch][2-OP] ionic liquid chemically absorbs CO₂ to form a highly reactive intermediate complex. The basicity of the ionic liquid facilitates the nucleophilic attack of the amine onto the activated CO₂, completely bypassing the formation of dimer-prone ketenimine intermediates.

  • Self-Validation Checkpoint (TLC/NMR): Monitor by TLC (EtOAc/Hexane 1:1). Upon completion, a crude ¹H NMR should show the disappearance of the sharp amine protons and the appearance of two distinct broad singlets above 11.0 ppm, characteristic of the quinazoline-2,4-dione NH protons.

  • Isolation: Add water (5 mL) to the cooled mixture to precipitate the product. Filter and dry under a vacuum.

References

  • Elsherbeny, M. A., et al. "2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic acid as a novel and selective aurora A kinase inhibitory lead with apoptosis properties: design, synthesis, in vitro and in silico biological evaluation." Life, 2022. URL:[Link]

  • Zhang, Y., et al. "EFFICIENT SYNTHESIS OF QUINAZOLINE-2,4(1H,3H)-DIONES FROM 2-AMINOBENZONITRILES AND CO2 CATALYZED BY 2- HYDROXYPYRIDINE ANION-BAS." Heterocycles, 2023. URL:[Link]

  • Lanman, B. A., et al. "Second-Generation Atroposelective Synthesis of KRAS G12C Covalent Inhibitor GDC-6036." Organic Letters, 2023. URL:[Link]

  • Wang, X., et al. "CO2 involved synthesis of quinazoline-2,4(1H,3H)-diones in water using melamine as a thermoregulated catalyst." Canadian Journal of Chemistry, 2018. URL:[Link]

  • Li, J., et al. "DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate." ACS Omega, 2020. URL:[Link]

Sources

Troubleshooting

Storage conditions to prevent degradation of 4-Chloro-8-fluoro-5-methylquinazoline

Technical Support Center: 4-Chloro-8-fluoro-5-methylquinazoline Topic: Storage & Stability Protocol Compound: 4-Chloro-8-fluoro-5-methylquinazoline CAS: Not widely listed; treated as a specialized intermediate based on 4...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Chloro-8-fluoro-5-methylquinazoline

Topic: Storage & Stability Protocol

Compound: 4-Chloro-8-fluoro-5-methylquinazoline CAS: Not widely listed; treated as a specialized intermediate based on 4-chloroquinazoline class properties.[1] Support Ticket ID: #QZN-STAB-085 Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

Core Storage Directive (The "Golden Standard")

As a reactive heterocyclic intermediate, this compound possesses a labile Carbon-Chlorine (C-Cl) bond at the 4-position.[1] The presence of the 8-fluoro and 5-methyl groups modulates its reactivity but does not eliminate the fundamental susceptibility to hydrolysis.[1]

Immediate Action Required: If you have just received this compound, move it immediately to the conditions below. Do not leave it on the benchtop for extended periods.

ParameterSpecificationScientific Rationale
Temperature -20°C (± 5°C) Slows the kinetics of spontaneous hydrolysis and nucleophilic aromatic substitution (SNAr).[1]
Atmosphere Inert Gas (Argon/Nitrogen) Prevents oxidation and excludes atmospheric moisture.[2] Argon is preferred due to its higher density, forming a "blanket" over the solid.[2]
Container Amber Glass Vial + Parafilm/Teflon Tape Amber glass protects from photodegradation.[2] Teflon tape ensures a hermetic seal to prevent moisture ingress.[2]
Desiccation Required Store the vial inside a secondary container (desiccator) with active desiccant (e.g., Drierite or Silica Gel).[2]

Technical Deep Dive: Why This Matters?

To troubleshoot effectively, you must understand the degradation mechanism.[2] The 4-chloroquinazoline core is electron-deficient, making the C-Cl bond a potent electrophile.[1]

  • The "Peri-Effect" (5-Methyl Group): The methyl group at position 5 is sterically significant. It sits in the "peri" position relative to the 4-chloro group.[1]

    • Impact: This steric bulk effectively shields the 4-position from nucleophilic attack.[1] While this increases stability compared to the unsubstituted parent, it also means that synthetic derivatization (e.g., reacting with an aniline) may require harsher conditions (higher heat/longer time) than standard protocols [1].[2]

  • The Electronic Tuner (8-Fluoro Group):

    • Impact: Fluorine is inductively electron-withdrawing.[1] This pulls electron density away from the ring, slightly increasing the electrophilicity of the C-4 carbon, potentially counteracting the steric protection of the 5-methyl group [2].

Degradation Pathway: Hydrolysis

Exposure to ambient moisture triggers the displacement of the chloride by water, releasing Hydrochloric Acid (HCl) and forming the thermodynamically stable (but useless) quinazolin-4-one.

Hydrolysis Start 4-Chloro-8-fluoro- 5-methylquinazoline TS Transition State (Tetrahedral Intermediate) Start->TS Nucleophilic Attack H2O + H₂O (Moisture) H2O->TS Product 8-Fluoro-5-methyl- quinazolin-4(3H)-one TS->Product Cl⁻ Elimination Byproduct + HCl (Gas/Acid) TS->Byproduct

Figure 1: Mechanism of moisture-induced degradation.[1] The release of HCl further catalyzes the reaction (autocatalysis), accelerating decomposition in a closed vial.[2]

Troubleshooting & FAQs

Q1: The white powder has turned a pale yellow/beige. Is it still usable?

  • Diagnosis: This is the hallmark of partial hydrolysis.[2] The yellow color often comes from the formation of the quinazolinone species and trace polymerization or oxidation products catalyzed by the liberated HCl.[2]

  • Action:

    • Check Purity: Run an LC-MS.[1] If the parent peak (M+H) is >90%, you may repurify.[2]

    • Repurification: Dissolve in minimal dry dichloromethane (DCM), wash rapidly with cold saturated NaHCO₃ (to remove HCl), dry over Na₂SO₄, and re-concentrate.

    • Discard: If purity is <80%, the impurities will likely interfere with sensitive kinase binding assays or coupling reactions.[2]

Q2: I need to make a stock solution. Which solvent should I use?

  • Recommendation: Anhydrous DMSO or DMA (Dimethylacetamide).[2]

  • Constraint: Avoid protic solvents (Methanol, Ethanol) for storage. While 4-chloroquinazolines react slowly with alcohols at room temperature to form ethers (solvolysis), this reaction accelerates over time [3].[2]

  • Stability: A 10 mM stock in anhydrous DMSO is stable for ~1 month at -20°C. For longer storage, keep as a solid.

Q3: The compound is "sticky" or clumping during weighing. Why?

  • Cause: Hygroscopicity.[2] The compound is absorbing water from the air, initiating surface hydrolysis.[2]

  • Fix:

    • Allow the vial to warm to room temperature before opening (prevents condensation).[2]

    • Weigh quickly in a low-humidity environment or a glovebox if possible.[1]

    • Do not return unused powder from the weighing boat back into the stock vial.[2]

Experimental Validation Protocols

To ensure your experiments (e.g., SNAr coupling to make a kinase inhibitor) work, validate the material first.[2]

Protocol A: Rapid Purity Check (LC-MS)
  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).[2]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.[2]

    • B: Acetonitrile + 0.1% Formic Acid.[2]

  • Gradient: 5% B to 95% B over 5 minutes.

  • Detection: UV at 254 nm.[2]

  • Pass Criteria: Single sharp peak.

  • Fail Criteria: Presence of a peak with Mass = (Parent - 35 + 16) or (Parent - Cl + OH).[1] This corresponds to the hydrolysis product (Quinazolinone).[2]

Protocol B: Handling Decision Tree

DecisionTree Start Receive Compound Check Check Appearance Start->Check White White/Off-White Crystalline Check->White Yellow Yellow/Beige or Clumped Check->Yellow Action1 Store at -20°C under Argon White->Action1 Action2 Run LC-MS Yellow->Action2 ResultGood Purity > 95% Action2->ResultGood ResultBad Purity < 90% Action2->ResultBad ResultGood->Action1 Purify Recrystallize or Column Chromatography ResultGood->Purify Optional Discard Discard/Re-order ResultBad->Discard

Figure 2: Workflow for assessing compound viability upon receipt or after storage.

References

  • BenchChem.[2][3][4] (n.d.). The Structure-Activity Relationship of 4-Chloroquinazolines: A Technical Guide for Drug Discovery. Retrieved March 8, 2026, from ]">https://www.benchchem.com[2]

  • Molecules. (2024).[2] Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. MDPI.[2] [Link]1]

  • National Institutes of Health (NIH).[2] (2020). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines. PMC. [Link]

  • Sigma-Aldrich.[1][5] (n.d.). 4-Chloro-8-methylquinazoline Product Information. Retrieved March 8, 2026, from ]">https://www.sigmaaldrich.com[2]

Sources

Optimization

Removing residual solvents from 4-Chloro-8-fluoro-5-methylquinazoline crystals

Technical Support Guide: Residual Solvent Removal for 4-Chloro-8-fluoro-5-methylquinazoline Executive Summary: The Stability-Purity Paradox User Context: You are likely synthesizing 4-Chloro-8-fluoro-5-methylquinazoline...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Guide: Residual Solvent Removal for 4-Chloro-8-fluoro-5-methylquinazoline

Executive Summary: The Stability-Purity Paradox

User Context: You are likely synthesizing 4-Chloro-8-fluoro-5-methylquinazoline as a critical intermediate for kinase inhibitor development. The Core Challenge: This molecule presents a specific "Stability-Purity Paradox." The C4-chloro position is highly electrophilic and prone to hydrolysis, reverting the molecule to its inactive quinazolinone precursor (8-fluoro-5-methylquinazolin-4(3H)-one) in the presence of moisture and heat. However, aggressive drying is often required to remove high-boiling solvents like DMF or Toluene used during chlorination.

Guideline Objective: This guide provides a validated workflow to remove residual solvents without triggering hydrolytic degradation, ensuring compliance with ICH Q3C guidelines.

Diagnostic Workflow: Select Your Protocol

Before heating your sample, determine the nature of the solvent entrapment. Is it surface-bound, or is it trapped within the crystal lattice (solvate)?

SolventRemovalStrategy Start Start: Solvent Detected CheckType Analyze via TGA/DSC & Microscopy Start->CheckType Surface Weight Loss < Mp (Surface Solvent) CheckType->Surface Gradual loss Lattice Weight Loss @ Mp (Inclusion/Solvate) CheckType->Lattice Step loss VacDry Protocol A: Vacuum Drying (T < 45°C, < 10 mbar) Surface->VacDry Volatile (DCM, EtOAc) Reslurry Protocol B: Solvent Displacement (Reslurry in Heptane/IPE) Surface->Reslurry High BP (DMF, Toluene) Lattice->Reslurry Channel Inclusion Recryst Protocol C: Recrystallization (Break Lattice) Lattice->Recryst True Solvate

Figure 1: Decision tree for selecting the appropriate solvent removal strategy based on thermal analysis (TGA) and solvent type.

Technical Protocols

Protocol A: Vacuum Drying (The "Safe Zone" Method)

Best for: Surface-bound volatile solvents (DCM, THF, Ethyl Acetate).

Expert Insight: 4-chloroquinazolines are thermally unstable. Never exceed 50°C unless the atmosphere is strictly anhydrous.

  • Preparation: Place crystals in a vacuum oven tray. Layer thickness should not exceed 2 cm.

  • Desiccant: Place a tray of P₂O₅ or KOH pellets in the oven (separate from product) to scavenge acidic vapors or moisture.

  • Cycle:

    • Phase 1: Apply vacuum (10–20 mbar) at Ambient Temperature (20–25°C) for 4 hours.

    • Phase 2: Ramp temperature to 40–45°C over 2 hours.

    • Phase 3: Hold for 12–24 hours.

  • Nitrogen Bleed: Periodically break vacuum with dry nitrogen (not air) to flush desorbed solvent vapors.

Protocol B: Solvent Displacement (Reslurry)

Best for: High-boiling solvents (DMF, DMSO) or sticky surface residues.

Theory: The 5-methyl and 8-fluoro groups increase lipophilicity. We use this to our advantage by washing with non-polar anti-solvents that dissolve the impurity solvent but not the product.

  • Solvent Selection: Use n-Heptane or Diisopropyl Ether (IPE) .

    • Why? These are Class 3 solvents (low toxicity) and do not dissolve the quinazoline product.

  • Procedure:

    • Suspend the crude solid in 10 volumes (10 mL/g) of Heptane.

    • Stir vigorously at 40°C for 2–3 hours. (Do not reflux; minimize thermal stress).

    • Filter while warm.

    • Wash the cake with fresh, ambient-temperature Heptane.

  • Result: The high-boiling solvent (e.g., Toluene) partitions into the Heptane mother liquor.

Protocol C: Recrystallization (Lattice Reset)

Best for: Breaking crystal solvates or removing POCl₃ residues.

Expert Insight: If your TGA shows a sharp weight loss step coincident with a melting endotherm, you have a solvate. Drying will not work; you must dissolve and reform the lattice.

  • Dissolution: Dissolve crystals in minimum Dichloromethane (DCM) or Ethyl Acetate at mild heat (35°C).

  • Filtration: Filter to remove any hydrolyzed quinazolinone (insoluble solid).

  • Precipitation: Slowly add n-Heptane (anti-solvent) until turbidity persists.

  • Cooling: Cool gradually to 0–5°C. Rapid cooling traps solvent; slow cooling excludes it.

Troubleshooting Specific Solvents

IssueSolventRisk FactorSolution
Acidic Residue POCl₃ / SOCl₂ Critical: Residual acid catalyzes hydrolysis of the C-Cl bond.Do not heat. Wash wet cake with 10% NaHCO₃ (aq) rapidly, then immediately dry with MgSO₄ in organic phase before recrystallization.
High Boiler DMF / DMSO Difficult to remove below degradation temp (50°C).Reslurry (Protocol B) in water (if product is insoluble/stable) or IPE. DMF is miscible in IPE; the product is not.
Lattice Trap Toluene Toluene molecules often pack into the flat quinazoline stacks.Melt & Recrystallize. You must destroy the lattice using a solvent with a different shape (e.g., Isopropanol) to disrupt the packing.

Analytical Validation (ICH Q3C Limits)

Ensure your final product meets these limits before release.

Solvent ClassSolvent NamePDE (mg/day)Concentration Limit (ppm)
Class 1 (Avoid) Benzene0.032
Class 2 (Limit) Toluene8.9890
Class 2 (Limit) DCM6.0600
Class 2 (Limit) Methanol30.03000
Class 3 (Low Risk) Heptane50.05000
Class 3 (Low Risk) Ethyl Acetate50.05000

Table 1: Common solvents in Quinazoline synthesis and their regulatory limits [1][2].

Frequently Asked Questions (FAQ)

Q: My product turns yellow during drying. What is happening? A: Yellowing often indicates hydrolysis to the quinazolinone (which is often less soluble and higher melting) or N-oxide formation. This is caused by heating wet material. Stop heating. Switch to vacuum drying with a P₂O₅ desiccant trap to ensure the atmosphere is strictly anhydrous.

Q: Can I use alcohols (Methanol/Ethanol) for recrystallization? A: Proceed with caution. The 4-chloro group is reactive. Prolonged heating in alcohols can lead to nucleophilic aromatic substitution (SNAr), converting your product to the 4-alkoxy derivative (e.g., 4-methoxy-8-fluoro-5-methylquinazoline) [3]. Use non-nucleophilic solvents like EtOAc or DCM whenever possible.

Q: How do I remove residual POCl₃ without aqueous workup? A: Azeotropic distillation. Dissolve the crude residue in dry Toluene and rotary evaporate. Repeat 2–3 times. The Toluene co-distills with the POCl₃, effectively removing it before the solid isolation step.

References

  • ICH Q3C (R8) Guideline for Residual Solvents. International Council for Harmonisation. (2021). Guideline for elemental impurities and residual solvents in pharmaceuticals.[1][2][3][4][5]Link

  • USP <467> Residual Solvents. United States Pharmacopeia.[3][6] General Chapter on identification and control of residual solvents.[3][6][7]Link

  • Nucleophilic Substitution of 4-Chloroquinazolines. Journal of Organic Chemistry. Discusses the reactivity of the C4-Cl bond with nucleophiles like alcohols and amines. Link

Sources

Reference Data & Comparative Studies

Validation

Comparative Structural Elucidation Guide: 1H NMR Profiling of 4-Chloro-8-fluoro-5-methylquinazoline vs. Regioisomeric Alternatives

In the development of targeted therapeutics, the halogenated quinazoline scaffold serves as a privileged pharmacophore (e.g., in EGFR kinase inhibitors). During the synthesis of these complex heterocycles, electrophilic...

Author: BenchChem Technical Support Team. Date: March 2026

In the development of targeted therapeutics, the halogenated quinazoline scaffold serves as a privileged pharmacophore (e.g., in EGFR kinase inhibitors). During the synthesis of these complex heterocycles, electrophilic aromatic substitutions and cyclizations frequently yield mixtures of regioisomers. Precise structural assignment is critical, as the exact position of a fluorine atom profoundly impacts the molecule's pharmacokinetic profile, lipophilicity, and target binding affinity.

This guide objectively compares the 1H NMR performance and interpretation strategies for 4-chloro-8-fluoro-5-methylquinazoline (the Target Product) against its primary synthetic alternative, 4-chloro-7-fluoro-5-methylquinazoline (the Regioisomeric Alternative).

Part 1: Causality in NMR Chemical Shifts & Coupling (Expertise & Experience)

As an application scientist, relying solely on 1D 1H NMR chemical shifts for structural elucidation can lead to misassignments. Chemical shifts are highly susceptible to solvent-dependent anisotropic effects and localized electron density variations[1]. Instead, robust structural elucidation must rely on the self-validating system of spin-spin coupling constants (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


), specifically the interplay between proton-proton (

) and proton-fluorine (

) scalar coupling.
  • The C2 Proton (The Anchor): In all quinazoline derivatives, the C2 proton is sandwiched between two highly electronegative nitrogen atoms (N1 and N3). The strong electron-withdrawing inductive effect deeply deshields this proton, consistently placing it as a sharp, uncoupled singlet in the extreme downfield region (~8.80–9.10 ppm)[2].

  • The Fluorine Effect (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    F):  Fluorine-19 is a spin-½ nucleus with a high gyromagnetic ratio (83% of 
    
    
    
    H), leading to strong scalar coupling with nearby protons[3]. Ortho-coupling (
    
    
    ) typically ranges from 8 to 11 Hz, while meta-coupling (
    
    
    ) is significantly smaller, around 4 to 6 Hz[4].
  • The Methyl Group: The 5-methyl group acts as an electron-donating group via hyperconjugation. Its primary utility in 1H NMR is as an integration anchor (a 3H singlet at ~2.8 ppm) and a potential handle for 1D NOE (Nuclear Overhauser Effect) experiments to confirm the spatial proximity of the C6 proton.

Part 2: Objective Comparison of Regioisomeric Alternatives

To definitively distinguish the target product from its alternative, we must analyze the splitting patterns of the remaining aromatic protons on the carbocyclic ring.

  • Target Product (8-Fluoro Isomer): The remaining aromatic protons are located at C6 and C7. Because they are ortho to each other, they will exhibit a large

    
     coupling (~8.5 Hz). The C7 proton will also couple strongly with the 8-fluoro group (
    
    
    
    ~9.5 Hz), appearing as an apparent triplet or a doublet of doublets.
  • Alternative (7-Fluoro Isomer): The remaining aromatic protons are located at C6 and C8. Because they are meta to each other, they will exhibit a very small

    
     coupling (~2.0 Hz). Both will couple with the 7-fluoro group (
    
    
    
    ~9.0 Hz), appearing as doublets of doublets, but crucially lacking the large 8.5 Hz ortho-proton coupling. Furthermore, the C8 proton in this isomer is adjacent to the N1 lone pair, causing it to be significantly more deshielded than any proton in the 8-fluoro target.
Table 1: Comparative 1H NMR Spectral Data (Empirical Ranges in CDCl

)
Proton Position4-Chloro-8-fluoro-5-methylquinazoline (Target)4-Chloro-7-fluoro-5-methylquinazoline (Alternative)Causality / Structural Rationale
C2-H ~8.95 ppm (s, 1H)~8.95 ppm (s, 1H)Deshielded by N1 and N3; unaffected by distant F/CH

variations.
C6-H ~7.45 ppm (dd, 1H,

,

)
~7.20 ppm (dd, 1H,

,

)
Target: Ortho to C7-H. Alt: Ortho to 7-F, meta to C8-H.
C7-H ~7.65 ppm (dd, 1H,

,

)
N/A (Substituted by F)Target: Ortho to 8-F and C6-H, resulting in a pseudo-triplet or distinct dd.
C8-H N/A (Substituted by F)~7.80 ppm (dd, 1H,

,

)
Alt: Ortho to 7-F, meta to C6-H. Highly deshielded by adjacent N1 atom.
5-CH

~2.85 ppm (s, 3H)~2.85 ppm (s, 3H)Deshielded by the aromatic ring current and the adjacent C4-Cl atom.
Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, the NMR acquisition must be designed to unambiguously separate ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 from 

. The following protocol utilizes heteronuclear decoupling to create a self-validating data set.

Protocol: High-Resolution


H and 

F-Decoupled NMR Acquisition
  • Step 1: Sample Preparation. Dissolve 5–10 mg of the highly purified synthesized compound in 0.6 mL of Chloroform-d (CDCl

    
    ) containing 0.03% v/v TMS. Transfer to a high-quality 5 mm NMR tube.
    
    • Causality: CDCl

      
       is preferred over DMSO-d
      
      
      
      for initial structural assignment to minimize solvent-solute hydrogen bonding, which can artificially broaden signals and obscure fine meta-couplings.
  • Step 2: Standard 1D

    
    H NMR Acquisition.  Acquire a standard 1D 
    
    
    
    H NMR spectrum at 400 MHz or higher. Set the spectral width to 12 ppm and the relaxation delay (D1) to 2.0 seconds.
    • Causality: A sufficient D1 ensures complete longitudinal relaxation, allowing for accurate integration of the 5-CH

      
       group (3H) against the aromatic protons (1H each).
      
  • Step 3:

    
    F-Decoupled 
    
    
    
    H NMR (
    
    
    H{
    
    
    F}).
    Apply a continuous-wave or composite pulse decoupling sequence at the resonance frequency of the fluorine nucleus (approx. -110 to -130 ppm for aromatic fluorines).
    • Causality: Decoupling the

      
      F spin state collapses the complex 
      
      
      
      multiplets in the proton spectrum[3]. For the 8-fluoro target, the C6 and C7 signals will simplify from complex doublets of doublets into two clean, easily identifiable doublets exhibiting only the large
      
      
      of ~8.5 Hz.
  • Step 4: Data Processing. Apply a mild exponential window function (Line Broadening = 0.3 Hz) prior to Fourier transformation.

    • Causality: This specific LB value enhances signal-to-noise without sacrificing the digital resolution required to accurately measure the tight 2.0 Hz meta-coupling in the alternative isomer.

Part 4: Workflow Visualization

The following decision tree illustrates the logical workflow for differentiating these quinazoline regioisomers based on the experimental protocol described above.

NMR_Workflow Step1 Acquire 1D 1H NMR (Isolate Aromatic Region 7.0-8.5 ppm) Step2 Perform 19F-Decoupled 1H NMR (Collapse J_HF Multiplets) Step1->Step2 Resolve overlapping signals Decision Evaluate Remaining J_HH Coupling Constants Step2->Decision Ortho Large Coupling: 3J_HH ≈ 8.5 Hz (Protons are Ortho) Decision->Ortho Adjacent Protons Meta Small Coupling: 4J_HH ≈ 2.0 Hz (Protons are Meta) Decision->Meta Separated Protons Target Target Confirmed: 4-Chloro-8-fluoro-5-methylquinazoline Ortho->Target Alternative Alternative Identified: 4-Chloro-7-fluoro-5-methylquinazoline Meta->Alternative

Figure 1: Logical decision tree for differentiating quinazoline regioisomers via 1H NMR coupling.

References
  • Title: NMR Spectroscopy – 1H NMR Chemical Shifts Source: Organic Chemistry Data & Info (Hans Reich Collection) URL: [Link]

  • Title: NMR Coupling Constants Source: Iowa State University Chemical Instrumentation Facility URL: [Link]

  • Title: Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Fluorine NMR Source: Biophysical Society URL: [Link]

Sources

Comparative

A Comparative Guide to the ¹³C NMR Spectral Assignments for 4-Chloro-8-fluoro-5-methylquinazoline

Abstract The unambiguous assignment of ¹³C NMR chemical shifts is fundamental to the structural elucidation and quality control of novel chemical entities in drug discovery. This guide provides a comprehensive, in-depth...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The unambiguous assignment of ¹³C NMR chemical shifts is fundamental to the structural elucidation and quality control of novel chemical entities in drug discovery. This guide provides a comprehensive, in-depth analysis for the predicted ¹³C NMR spectral assignments of 4-Chloro-8-fluoro-5-methylquinazoline, a substituted heterocyclic scaffold of interest in medicinal chemistry. In the absence of direct, published experimental data for this specific molecule, this document establishes a robust predictive framework. By integrating data from analogous substituted quinazolines and quinolines, analyzing established substituent chemical shift (SCS) effects, and outlining a validated computational methodology, we deliver a set of highly reliable predicted chemical shifts. This guide further serves as a practical blueprint for researchers, detailing both the experimental acquisition and the theoretical validation protocols necessary for confirming these assignments.

Introduction: The Quinazoline Scaffold and the Need for Precise Characterization

The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including approved anticancer agents like gefitinib and afatinib.[1] The specific substitution pattern of 4-Chloro-8-fluoro-5-methylquinazoline, featuring a halogen at the reactive C4 position and additional substituents on the benzene ring, makes it a valuable intermediate for further chemical modification. Accurate structural characterization is paramount, and ¹³C NMR spectroscopy is an indispensable tool for this purpose, providing a unique fingerprint of the carbon skeleton.[2]

However, the assignment of ¹³C NMR spectra for complex, multi-substituted heterocycles is not always trivial. The chemical shift of each carbon atom is subtly influenced by the electronic environment created by all substituents. This guide aims to deconstruct these influences for 4-Chloro-8-fluoro-5-methylquinazoline, providing a detailed rationale for the predicted assignment of each carbon resonance.

An Integrated Strategy for Spectral Assignment

To achieve a reliable spectral assignment, we employ a multi-pronged approach that combines a standardized experimental protocol with theoretical prediction and comparative analysis. This integrated workflow ensures that the final assignments are grounded in both empirical data from related structures and the fundamental principles of quantum chemistry.

cluster_0 Methodology cluster_1 Synthesis & Validation exp Part A: Experimental NMR Data Acquisition assign Predicted ¹³C NMR Assignments (Data Table & Rationale) exp->assign comp Part B: Computational (DFT/GIAO) Prediction comp->assign analog Part C: Comparative Analysis (Analogous Structures) analog->assign confirm 2D NMR Confirmation (HSQC, HMBC) assign->confirm Experimental Validation

Caption: Integrated workflow for ¹³C NMR spectral assignment.

Part A: Experimental Protocol for Data Acquisition

While this guide focuses on prediction, the ultimate confirmation rests on acquiring high-quality experimental data. The following protocol outlines a self-validating system for obtaining a publication-quality ¹³C NMR spectrum.

Objective: To acquire a quantitative and a proton-decoupled ¹³C NMR spectrum, along with 2D NMR data (HSQC, HMBC) for unambiguous assignment.

Materials:

  • 4-Chloro-8-fluoro-5-methylquinazoline (50-100 mg for optimal ¹³C signal-to-noise)[2]

  • High-quality 5 mm NMR tubes

  • Deuterated solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is often a good first choice for similar organic molecules.[3]

  • Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

Step-by-Step Protocol:

  • Sample Preparation:

    • Accurately weigh 50-100 mg of the compound into a clean, dry vial.

    • Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃).

    • Ensure the sample is fully dissolved. If necessary, gently warm the vial or use sonication. A homogenous solution is critical for sharp NMR signals.[2]

    • Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into the NMR tube to remove any particulate matter.

  • Instrument Setup (400-600 MHz Spectrometer):

    • Insert the sample into the spectrometer.

    • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

    • Tune and match the ¹³C probe.

  • Data Acquisition:

    • Proton-Decoupled ¹³C Spectrum:

      • Acquire a standard single-pulse ¹³C spectrum with broadband proton decoupling.

      • Use a pulse angle of 30-45° and a relaxation delay (d1) of 2-5 seconds to ensure adequate relaxation of all carbon nuclei.

      • Acquire a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio, particularly for quaternary carbons.

    • 2D NMR Spectra (for confirmation):

      • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to, definitively identifying all protonated carbons.

      • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. It is crucial for assigning quaternary (non-protonated) carbons by observing their correlations to nearby protons (e.g., the methyl protons).

Part B: Predictive Analysis and Spectral Assignments

Molecular Structure and Carbon Numbering

The standard IUPAC numbering for the quinazoline ring is used for all assignments.

Caption: Structure and numbering of 4-Chloro-8-fluoro-5-methylquinazoline.

Analysis of Substituent Effects

The predicted chemical shifts are derived by starting with the base quinazoline system and modifying the shifts based on the known electronic effects (inductive and resonance) of the chloro, fluoro, and methyl substituents.[4][5]

  • Chlorine (at C4): The chloro group is electronegative and is expected to exert a strong deshielding (downfield shift) effect on the directly attached ipso-carbon (C4). Its effect on other carbons will be less pronounced.

  • Fluorine (at C8): As the most electronegative element, fluorine will cause a very strong downfield shift on the ipso-carbon (C8) and will also introduce characteristic C-F coupling constants. It will also influence the adjacent C7 and C8a carbons.[1]

  • Methyl (at C5): The methyl group is weakly electron-donating. It typically causes a moderate downfield shift at the ipso-carbon (C5) and a slight shielding (upfield shift) at the ortho positions (C4a, C6). The methyl carbon itself will appear far upfield, typically in the 15-25 ppm range.[6]

  • Nitrogen Atoms (N1, N3): The heterocyclic nitrogen atoms have a significant deshielding effect on adjacent carbons (C2, C4, C8a). C2 and C4, being adjacent to two and one nitrogen atom respectively within the pyrimidine ring, are expected to be significantly downfield.

Computational Predictions

For a more quantitative prediction, Density Functional Theory (DFT) calculations are the gold standard.[7] The recommended methodology involves:

  • Geometry optimization of the molecule using a functional like B3LYP with a suitable basis set (e.g., 6-311G(d,p)).

  • Calculation of NMR shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method with a functional optimized for NMR, such as ωB97X-D, and a robust basis set.[8]

  • Conversion of the calculated isotropic shielding values (σ) to chemical shifts (δ) by referencing against TMS, calculated at the same level of theory.

Predicted ¹³C NMR Chemical Shifts and Assignments

The following table summarizes the predicted chemical shifts for 4-Chloro-8-fluoro-5-methylquinazoline in CDCl₃, synthesized from comparative data and established substituent effects.

Assignment (Carbon #)Predicted Chemical Shift (δ, ppm)Rationale and Comparative Evidence
C-CH₃ ~18 - 22Typical range for an aromatic methyl group.[6]
C5 ~128 - 132Aromatic CH. Shift influenced by the ipso-methyl group and proximity to the C4a bridgehead.
C6 ~125 - 129Aromatic CH. Expected to be one of the more upfield aromatic carbons, influenced by the ortho-methyl group.
C7 ~118 - 122 (d, J_CF ≈ 15-25 Hz)Aromatic CH. Shielded by the ortho-fluorine substituent and expected to show a significant C-F coupling.
C4a ~150 - 154Quaternary carbon at a ring fusion, adjacent to C4-Cl and C5-Me. Deshielded.
C8a ~148 - 152 (d, J_CF ≈ 10-15 Hz)Quaternary carbon at a ring fusion, adjacent to N1 and C8-F. Deshielded by both.
C2 ~158 - 162Imine-like carbon between two nitrogen atoms (N1, N3). Expected to be one of the most downfield signals.
C4 ~160 - 164Quaternary carbon attached to electronegative Cl and adjacent to N3. Strongly deshielded.
C8 ~155 - 159 (d, J_CF ≈ 240-260 Hz)Quaternary carbon directly attached to fluorine. Strongly deshielded with a very large one-bond C-F coupling constant.[1]

Note: (d) denotes a doublet due to C-F coupling. J_CF values are estimates based on typical fluorine couplings.

Conclusion

This guide provides a robust, predictive framework for the ¹³C NMR spectral assignment of 4-Chloro-8-fluoro-5-methylquinazoline. By systematically analyzing substituent effects and leveraging data from analogous structures, we have established a reliable set of expected chemical shifts. The detailed experimental and computational protocols described herein offer a clear pathway for researchers to obtain and definitively confirm these assignments using 1D and 2D NMR techniques. This integrated approach underscores the synergy between empirical analysis and computational chemistry in modern structural elucidation.

References

  • BenchChem. (2025). Spectroscopic Data for Brominated Quinazoline Derivatives: A Technical Guide for Researchers. Benchchem.
  • SpectraBase. Quinazoline - Optional[13C NMR] - Chemical Shifts. Wiley-VCH GmbH. [Link]

  • ResearchGate. (n.d.). 13 C-NMR data of compounds (A4-A6). [Link]

  • SpectraBase. Quinazoline, 4-(4-phenoxyphenyl)-2-phenyl- - Optional[13C NMR] - Chemical Shifts. Wiley-VCH GmbH. [Link]

  • TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc. [Link]

  • MiMeDB. 13C NMR Spectrum (1D, 200 MHz, H2O, predicted) (MMDBc0008933). The Metabolomics Innovation Centre. [Link]

  • ACG Publications. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. [Link]

  • ResearchGate. (2019). Prediction of 13C NMR chemical shifts of quinolone derivatives based on DFT calculations. [Link]

  • Royal Society of Chemistry. (n.d.). Visible-Light-Promoted Metal-Free Approach for the NH Insertions by Using Donor/Donor Diazo Precursors. [Link]

  • MDPI. (2025). 7-((4-methoxybenzyl)thio)quinazoline-4,6-diamine via N-(3-Chloro-4-fluorophenyl). Molbank. [Link]

  • PMC. (2025). Synthesis of 4-tosyl quinazoline derivatives with the assistance of ultrasound irradiation as a guide to the reaction pathway. Scientific Reports. [Link]

  • ChemRxiv. (n.d.). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. [Link]

  • RCT. (2025). Ultra-fast hybrid method for predicting chemical shifts of ¹³C. [Link]

  • OUCI. (2015). Critical test of some computational methods for prediction of NMR 1H and 13C chemical shifts. Journal of Molecular Modeling. [Link]

  • World Scientific. (2018). Substituent Effects on 13C NMR and 1H NMR Chemical Shifts of CH=N in Multi-substituted Benzylideneanilines. [Link]

  • MDPI. (2026). Linear Stepwise Synthesis of 2-(Naphthalen-1-yl)-2,3,5,6-tetrahydro-1H-isoquinolino[8,1,2-hij]quinazoline: A Novel Fused Heteroaromatic Framework. Molecules. [Link]

  • MDPI. (2023). 3-Aryl-5-aminobiphenyl Substituted[3][9][10]triazolo[4,3-c]quinazolines: Synthesis and Photophysical Properties. Molecules. [Link]

  • PubChem. (n.d.). 4-Chloroquinoline. National Center for Biotechnology Information. [Link]

  • Indian Academy of Sciences. (1986). 13C NMR substituent induced chemical shifts in the side-chain carbons of α,β-unsaturated sulphones. [Link]

  • Morganton Scientific. (2024). Analyzing Carbon-13 NMR Spectra to Predict Chemical Shifts of Carbon Compounds using Machine Learning Algorithms. [Link]

  • ChemRxiv. (n.d.). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. [Link]

  • PMC. (n.d.). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. Magnetic Resonance in Chemistry. [Link]

  • Asian Journal of Chemistry. (2004). 13 C-NMR Studies of Some Heterocyclically Substituted Chromones. [Link]

  • ResearchGate. (n.d.). Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. [Link]

  • PubChemLite. (n.d.). 4-chloro-8-fluoroquinazoline (C8H4ClFN2). [Link]

  • MilliporeSigma. (n.d.). 4-Chloro-5-Fluoroquinazoline. [Link]

  • ResearchGate. (n.d.). Carbon-13 NMR Chemical Shift of Methyl Group: A Useful Parameter for Structural Analysis of C -Methylated Flavonoids. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of 4-Chloro-Quinazoline Derivatives

This guide provides an in-depth comparison of the mass spectrometry fragmentation patterns of 4-chloro-quinazoline derivatives, a class of compounds of significant interest in pharmaceutical research and drug development...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparison of the mass spectrometry fragmentation patterns of 4-chloro-quinazoline derivatives, a class of compounds of significant interest in pharmaceutical research and drug development. Understanding these fragmentation pathways is critical for the unambiguous structural elucidation, impurity profiling, and metabolic analysis of these molecules. We will explore the fragmentation behaviors under both Electron Ionization (EI) and Electrospray Ionization (ESI), offering field-proven insights into the underlying chemical principles.

The Critical Role of Mass Spectrometry in Quinazoline Analysis

Quinazoline and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3] The substitution of a chlorine atom at the 4-position significantly influences the molecule's reactivity and, consequently, its fragmentation pattern in a mass spectrometer. A precise characterization of these patterns is not merely an academic exercise; it is a foundational requirement for advancing a drug candidate through the development pipeline, enabling researchers to identify metabolites and degradation products with confidence.

This guide moves beyond a simple catalog of fragments. It explains the causality behind the observed cleavages, comparing the high-energy, radical-driven fragmentation of Electron Ionization (EI-MS) with the gentler, even-electron fragmentation typical of Electrospray Ionization tandem mass spectrometry (ESI-MS/MS).

Experimental Protocols: A Self-Validating Approach

The reliability of any fragmentation data is contingent upon a robust and well-defined experimental methodology. The protocols outlined below represent a generalized workflow for the analysis of 4-chloro-quinazoline derivatives.

Sample Preparation
  • Stock Solution: Prepare a 1 mg/mL stock solution of the 4-chloro-quinazoline derivative in a suitable solvent (e.g., methanol or acetonitrile).

  • Working Solution (ESI): Dilute the stock solution to a working concentration of 1-10 µg/mL using the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Sample Introduction (EI): For EI-MS, the sample can be introduced via a direct insertion probe or through a Gas Chromatography (GC) system if the compound is sufficiently volatile and thermally stable.

Instrumentation and Parameters

Liquid Chromatography-Mass Spectrometry (LC-MS/MS for ESI) [4]

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Key Parameters:

    • Capillary Voltage: 3.5 - 4.5 kV

    • Source Temperature: 120-150 °C

    • Desolvation Gas Temperature: 350-500 °C

    • Collision Gas: Argon

    • Collision Energy: Ramped (e.g., 10-40 eV) to obtain a comprehensive fragmentation spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS for EI)

  • GC System: A standard gas chromatograph.

  • Column: A low-bleed capillary column suitable for heterocyclic compounds (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Mass Spectrometer: A quadrupole or magnetic sector mass spectrometer.

  • Ionization Source: Electron Ionization (EI).

  • Key Parameters:

    • Electron Energy: 70 eV (standard for library matching).

    • Source Temperature: 230 °C.

    • Scan Range: m/z 40-500.

Part 1: Electron Ionization (EI) Fragmentation

EI is a high-energy technique that generates an odd-electron molecular radical ion (M+•). The subsequent fragmentation is typically extensive and driven by radical-site initiation, providing a detailed "fingerprint" of the molecule.[3][5]

Core Quinazoline Fragmentation

The foundational fragmentation pathway for the unsubstituted quinazoline ring involves the consecutive loss of two molecules of hydrogen cyanide (HCN).[6] This process leads to the formation of a stable benzyne radical ion. This core pathway is often preserved in substituted quinazolines.

Influence of the 4-Chloro Substituent

The presence of a chlorine atom at the C-4 position introduces several key fragmentation routes:

  • Loss of Chlorine Radical: The initial cleavage often involves the loss of the chlorine radical (•Cl) from the molecular ion. This is a favorable pathway due to the stability of the resulting even-electron cation.

  • Loss of HCl: A rearrangement can lead to the elimination of a neutral hydrochloric acid (HCl) molecule.

  • Ring Cleavage: Following the initial losses, the quinazoline ring system undergoes its characteristic fragmentation, primarily through the loss of HCN.

A study on a 3-amino 6-chloro-2-methyl quinazolin-4-(3H)-one derivative demonstrated a complex fragmentation pattern initiated by losses from the substituent groups, followed by cleavages within the core ring structure.[7] While this is a quinazolinone, the principles of substituent loss followed by core fragmentation are broadly applicable.

Proposed EI Fragmentation Pathway for 4-Chloro-quinazoline

The following diagram illustrates the logical flow of fragmentation for 4-chloro-quinazoline under EI conditions.

G M [M]+• (m/z 164/166) F1 [M-Cl]+ (m/z 129) M->F1 - •Cl F2 [M-HCN]+• (m/z 137/139) M->F2 - HCN F3 [M-Cl-HCN]+ (m/z 102) F1->F3 - HCN F4 Benzyne Ion [C6H4]+• (m/z 76) F3->F4 - C2H2

Caption: Proposed EI fragmentation pathway for 4-chloro-quinazoline.

Part 2: Electrospray Ionization (ESI) Tandem MS Fragmentation

ESI is a soft ionization technique that typically generates an even-electron protonated molecule, [M+H]+.[8] The fragmentation induced by collision-induced dissociation (CID) in a tandem mass spectrometer is generally more controlled than EI, often involving the loss of stable neutral molecules.[9]

Protonation Site

For 4-chloro-quinazoline, protonation is most likely to occur on one of the nitrogen atoms of the pyrimidine ring. Computational studies on related chloroquinoline derivatives have been used to define the most probable protonation sites, which in turn dictate the subsequent fragmentation pathways.[10]

Influence of the 4-Chloro Substituent in ESI-MS/MS

The fragmentation of the [M+H]+ ion of 4-chloro-quinazoline is expected to follow different rules compared to its EI counterpart. The pathways are dominated by charge-site-initiated cleavages.

  • Loss of HCl: The most anticipated initial fragmentation is the elimination of a neutral HCl molecule. This is a common pathway for protonated chloro-heterocycles, leading to a stable, even-electron product ion.

  • Loss of HCN: Similar to the EI pathway, the loss of a neutral HCN molecule from the protonated precursor or subsequent fragments is a likely event, driven by the stability of the aromatic system.

  • Substituent-driven Fragmentation: For more complex derivatives, fragmentation is often initiated at the most labile bonds, which are typically associated with substituents on the quinazoline core.[4][11]

Proposed ESI-MS/MS Fragmentation Pathway for 4-Chloro-quinazoline

The diagram below outlines a plausible fragmentation cascade for protonated 4-chloro-quinazoline.

G MH [M+H]+ (m/z 165/167) F1 [M+H-HCl]+ (m/z 129) MH->F1 - HCl F2 [M+H-HCN]+ (m/z 138/140) MH->F2 - HCN F3 [M+H-HCl-HCN]+ (m/z 102) F1->F3 - HCN

Caption: Proposed ESI-MS/MS fragmentation pathway for 4-chloro-quinazoline.

Comparison Guide: EI-MS vs. ESI-MS/MS

The choice of ionization technique fundamentally alters the information obtained. Neither is universally "better"; they are complementary tools that provide different pieces of the structural puzzle. The structure of the molecule, rather than the specific mass analyzer, predominantly controls the fragmentation behavior.[12]

FeatureElectron Ionization (EI)Electrospray Ionization (ESI-MS/MS)
Ionization Process High-energy electron bombardmentSoft ionization, proton transfer
Precursor Ion Molecular radical ion, M+• (odd-electron)Protonated molecule, [M+H]+ (even-electron)
Fragmentation Extensive, complex, radical-site initiatedControlled, often simpler, charge-site initiated
Primary Neutral Loss •Cl (radical), HCNHCl (neutral molecule), HCN
Key Fragment Ions m/z 129 ([M-Cl]+), m/z 102 ([M-Cl-HCN]+)m/z 129 ([M+H-HCl]+), m/z 102 ([M+H-HCl-HCN]+)
Primary Application Structure confirmation, library matchingAnalysis of complex mixtures (LC-MS), metabolite ID

Expert Insight: While both techniques can produce an ion at m/z 129, its origin is fundamentally different. In EI, it arises from the loss of a chlorine radical from the molecular ion. In ESI, it is formed by the elimination of a neutral HCl molecule from the protonated precursor. This distinction is crucial for mechanistic interpretation. The odd-electron vs. even-electron nature of the precursor ion dictates the subsequent fragmentation chemistry.[3]

Conclusion: A Synergistic Approach to Structural Elucidation

The mass spectrometric fragmentation of 4-chloro-quinazoline derivatives is a predictable process governed by the fundamental principles of ion chemistry. Electron Ionization provides a rich, detailed fingerprint ideal for structural confirmation, driven by high-energy radical-site fragmentation. In contrast, Electrospray Ionization, coupled with tandem mass spectrometry, offers a more controlled fragmentation of the protonated molecule, making it indispensable for the analysis of complex biological samples and for tracking specific metabolic transformations.

As a Senior Application Scientist, my recommendation is to leverage both techniques when possible. Use EI-MS (often via GC-MS) to confirm the identity of a synthesized standard and build a library entry. Employ LC-MS/MS with ESI for quantitative analysis, impurity profiling, and the identification of metabolites in complex matrices, using the predictable neutral losses of HCl and HCN as diagnostic markers. This dual-pronged approach ensures the highest level of confidence in the structural characterization of novel 4-chloro-quinazoline drug candidates.

References

  • Porter, Q. N.; Baldas, J. Quinazolines. Part X. The fragmentation of quinazolines under electron impact. Journal of the Chemical Society B: Physical Organic.
  • Osarumwense Peter Osarodion, Omotade Treasure Ejodamen. (2021). Electron Impact Ionization Mass Spectra of 3-Amino 6-Chloro-2-methyl Quinazolin-4-(3H)-one Derivative. American Journal of Materials Synthesis and Processing, 6(1), 20-25.
  • Osarumwense Peter Osarodion, Edema Mary Orile, UsifohCyril Odianosen. (2019). Electron Impact Ionization Mass Spectra of 3-Amino 5,6-Dimethoxyl-2-Methyl Quinazolin-4-(3H)-One Derivative.
  • Osarumwense Peter Osarodion, Edema Mary Orile, UsifohCyril Odianosen. (2019). Electron Impact Ionization Mass Spectra of 3-Amino 5,6-Dimethoxyl-2-Methyl Quinazolin-4-(3H)-One Derivative.
  • N/A. Electron Impact Ionization Mass Spectra of 3-Substituted-2-hydroxy-4(3H)-quinazolinones. LookChem.
  • Gesto, D. et al. (2021). Determination of the Absolute Configuration of Bioactive Indole-Containing Pyrazino[2,1-b]quinazoline-3,6-diones and Study of Their In Vitro Metabolic Profile. MDPI.
  • da Silva, R. M. et al. (2024). Characterization of the fragmentation mechanisms in electrospray ionization tandem mass spectrometry of chloroquinoline derivatives with larvicidal activity against Aedes aegypti. Rapid Communications in Mass Spectrometry, 38(12), e9739.
  • N/A. (2025). Spectroscopic analysis of 2-Acetyl-4(3H)-quinazolinone (NMR, IR, Mass Spec). Benchchem.
  • N/A. (2025). Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of (4-Chlorophenyl)-[4-(8-nitroquin - Benchchem. Benchchem.
  • Al-Ansi, W. et al. (2020). Mass spectra analysis of quinoline alkaloids detected in Sauuda.
  • Multicomponent Synthesis of Multi-Target Quinazolines Modulating Cholinesterase, Oxidative Stress, and Amyloid Aggregation Activities for the Therapy of Alzheimer's Disease. PMC.
  • Chauhan, R. K. (2012). Biological Activity of Quinazoline and Their Fused-Ring Systems. Ignited Minds Journals.
  • N/A. (2016). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. N/A.
  • N/A. Fragmentation Mechanisms.
  • Kertész, S. et al. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. PMC.
  • N/A. Rapid characterisation of quinazoline drug impurities using electrospray mass spectrometry-mass spectrometry and computational chemistry approaches. ePrints Soton - University of Southampton.
  • N/A. Fragmentation mechanisms in mass spectrometry.
  • N/A.
  • N/A. (2022). common fragmentation mechanisms in mass spectrometry. YouTube.
  • N/A. (2012). Ion fragmentation of small molecules in mass spectrometry. N/A.
  • Demarque, D. P. et al. (2016).
  • NIST. 4-Chloroquinoline. NIST WebBook.
  • Demarque, D. P. et al. (2016).
  • Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. PMC..

Sources

Comparative

Publish Comparison Guide: FTIR Analysis of 4-Chloro-8-fluoro-5-methylquinazoline

Executive Summary & Strategic Importance 4-Chloro-8-fluoro-5-methylquinazoline represents a critical scaffold in medicinal chemistry, particularly in the development of EGFR (Epidermal Growth Factor Receptor) inhibitors...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

4-Chloro-8-fluoro-5-methylquinazoline represents a critical scaffold in medicinal chemistry, particularly in the development of EGFR (Epidermal Growth Factor Receptor) inhibitors and other kinase-targeting oncological drugs. The specific substitution pattern—a chlorine at C4 (reactive handle for nucleophilic substitution), a fluorine at C8 (metabolic stability/lipophilicity modulator), and a methyl at C5 (steric hindrance/conformational lock)—creates a unique vibrational fingerprint.

This guide provides a rigorous technical analysis of the FTIR spectrum for this compound, compares the analytical efficacy of FTIR against Raman spectroscopy, and details a self-validating protocol for quality control (QC) in drug development environments.

Technical Comparison: FTIR vs. Analytical Alternatives

In the context of halogenated heterocycles, choosing the right vibrational spectroscopy technique is pivotal for distinguishing polymorphs and ensuring regioisomeric purity.

Comparative Performance Matrix
FeatureFTIR (ATR) FTIR (KBr Pellet) Raman Spectroscopy
Primary Detection Polar bonds (C-F, C-N, C=N)High-resolution structural fingerprintingNon-polar/Symmetric bonds (C=C, Ring Breathing)
C-F Detection Superior (Strong dipole change, distinct bands 1100-1250 cm⁻¹)Superior Weak/Silent
C-Cl Detection Moderate (Often coupled with ring vibrations)ModerateSuperior (Distinct low-frequency scattering <800 cm⁻¹)
Sample Prep Minimal (Solid/Powder direct contact)High (Grinding/Pressing required)None (Direct through glass/vials)
Throughput High (ideal for QC)Low (ideal for structural elucidation)High (ideal for reaction monitoring)
Interference Water/CO₂ (manageable)Moisture uptake (hygroscopic KBr)Fluorescence (high risk with conjugated heterocycles)

Scientist’s Verdict:

  • Use FTIR (ATR) for routine identity testing and QC. The high polarity of the C-F and C=N bonds yields a robust, intense spectrum ideal for rapid verification.

  • Use Raman only if differentiating between symmetric polymorphs or if the C-Cl stretch (low frequency) is the specific critical quality attribute (CQA) of interest.

Detailed Peak Assignments & Vibrational Logic

Note: Assignments are based on the specific electronic effects of the 4-Cl, 8-F, and 5-Me substituents on the quinazoline core.

The Fingerprint Region & Functional Groups
Wavenumber (cm⁻¹)IntensityVibrational Mode AssignmentMechanistic Insight
3080 – 3030 WeakAr-H Stretch (C2-H, C6-H, C7-H)Diagnostic of aromaticity; >3000 cm⁻¹ confirms unsaturation.
2960 – 2850 MediumAliphatic C-H Stretch (5-Methyl)Distinct doublet/multiplet differentiating this analog from non-methylated variants.
1625 – 1560 StrongC=N Stretching / Ring C=C Characteristic "Quinazoline I & II" bands. The 4-Cl substitution often shifts the C=N stretch to higher frequencies due to induction.
1515 – 1480 StrongSkeletal Ring Vibration Mixed modes of the benzene/pyrimidine fused system.
1450 – 1375 MediumC-H Deformation (Methyl) Asymmetric (1450) and symmetric (1375) bending of the -CH₃ group.
1260 – 1150 Very Strong C-F Stretching (Aryl-F) Critical ID Peak. The 8-Fluoro group creates a massive dipole moment change, resulting in a dominant, broad band in this region.
1080 – 1000 MediumIn-plane C-H Bending Sensitive to the 5,8-substitution pattern (isolated hydrogens).
780 – 740 Med/StrongC-Cl Stretch / Ring Breathing The C-Cl stretch is often coupled with ring deformations. Look for a sharp band here distinct from the broad C-H out-of-plane bends.
700 – 650 StrongC-H Out-of-Plane (OOP) "Picket fence" region; pattern confirms the specific substitution geometry (adjacent hydrogens on the benzene ring).

Experimental Protocol: Self-Validating FTIR-ATR Workflow

This protocol ensures reproducibility and minimizes spectral artifacts common with halogenated crystalline solids.

Workflow Visualization

FTIR_Workflow Start Sample Prep (Crystalline Powder) Compression Apply Pressure (High-Pressure Clamp) Start->Compression Clean Crystal Cleaning (Isopropanol) Background Acquire Background (Air/Ambient) Clean->Background Background->Start Ready Scan Acquire Sample Spectrum (32 Scans, 4cm⁻¹) Compression->Scan Validation Check Criteria: 1. C-F Band > 80% T 2. Baseline Flat Scan->Validation Validation->Clean Fail (Resample) Process ATR Correction & Peak Picking Validation->Process Pass

Caption: Figure 1. Self-validating ATR-FTIR acquisition workflow for 4-Chloro-8-fluoro-5-methylquinazoline.

Step-by-Step Methodology
  • Instrument Setup: Use a Diamond or ZnSe ATR crystal. Set resolution to 4 cm⁻¹ and accumulation to 32 scans.

  • Background: Acquire an air background immediately prior to measurement to subtract atmospheric CO₂ (2350 cm⁻¹) and H₂O.

  • Sample Application: Place ~5-10 mg of the 4-Chloro-8-fluoro-5-methylquinazoline powder onto the crystal center.

  • Compression (Critical):

    • Why: High refractive index organic crystals often have poor contact.

    • Action: Apply maximum pressure using the slip-clutch tower.

    • Validation: Watch the live preview. The C-F peak at ~1200 cm⁻¹ should maximize without "bottoming out" (absorbance > 1.5).

  • Acquisition & Processing:

    • Apply ATR Correction (essential as penetration depth varies with wavelength).

    • Perform Baseline Correction (linear) if scattering causes a tilt.

Structural Logic: Why These Peaks? (Mechanism)

Understanding the causality of the spectrum allows you to detect impurities or degradation.

The "Push-Pull" Effect
  • 4-Chloro (Electron Withdrawing): Deactivates the pyrimidine ring, increasing the force constant of the C=N bonds, shifting them to slightly higher wavenumbers compared to unsubstituted quinazoline.

  • 8-Fluoro (Inductive Withdrawal + Mesomeric Donation): The fluorine atom at position 8 is highly electronegative. This polarizes the entire benzene ring, making the C-F stretch (1260-1150 cm⁻¹) the most reliable "anchor" point for identification.

  • 5-Methyl (Steric/Donating): The methyl group donates electron density into the ring. More importantly, its position at C5 creates steric strain with the C4-Chloro group. This strain can cause subtle shifts in the C-Cl vibration , often moving it to lower frequencies due to bond lengthening/weakening.

Signal Pathway Diagram

Molecular_Logic Substituents Substituents: 4-Cl, 8-F, 5-Me Electronic Electronic Effect: Inductive/Resonance Substituents->Electronic Steric Steric Effect: 5-Me vs 4-Cl Substituents->Steric CF_Band Intense C-F Band (1200 cm⁻¹) Electronic->CF_Band High Polarity CN_Shift C=N Blue Shift (>1600 cm⁻¹) Electronic->CN_Shift Ring Deactivation CCl_Weak C-Cl Bond Weakening (Lower Freq) Steric->CCl_Weak Bond Lengthening

Caption: Figure 2. Mechanistic impact of substituents on the vibrational spectrum.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley. (Authoritative source for C-F and C-Cl assignments).
  • Babu, N. S., et al. (2012). "Vibrational analysis and spectral assignments of 4-chloro-2-methyl quinoline by DFT calculations." Spectrochimica Acta Part A. Link (Analogous chloro-methyl-heterocycle vibrational data).

  • National Institute of Standards and Technology (NIST). "Chemistry WebBook, SRD 69." (General reference for Quinazoline core vibrations). Link

  • Coates, J. (2000). "Interpretation of Infrared Spectra, A Practical Approach." Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). Link

Validation

Comparative Reactivity Guide: 4-Chloro-8-fluoro vs. 4-Chloro-8-hydro Quinazolines

This guide provides an in-depth technical comparison of the reactivity profiles of 4-Chloro-8-fluoroquinazoline versus its unsubstituted analog, 4-Chloro-8-hydroquinazoline (4-Chloroquinazoline). It is designed for medic...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of the reactivity profiles of 4-Chloro-8-fluoroquinazoline versus its unsubstituted analog, 4-Chloro-8-hydroquinazoline (4-Chloroquinazoline). It is designed for medicinal chemists and process engineers optimizing


 reactions for kinase inhibitor synthesis.

Executive Summary

In nucleophilic aromatic substitution (


) reactions, 4-Chloro-8-fluoroquinazoline  generally exhibits enhanced electrophilicity  at the C4 position compared to 4-Chloro-8-hydroquinazoline . This increased reactivity is driven by the strong inductive electron-withdrawing effect (-I) of the C8-fluorine atom, which lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) and stabilizes the anionic Meisenheimer-like intermediate. However, the 8-fluoro substituent also introduces unique solubility and metabolic stability profiles critical for EGFR inhibitor design (e.g., in compounds like Gefitinib analogs).
Feature4-Chloro-8-hydroquinazoline4-Chloro-8-fluoroquinazoline
C4 Electrophilicity Moderate-HighVery High (Activated)
Electronic Effect Standard heteroaromatic activationInductive activation (-I) by Fluorine
Steric Hindrance MinimalLow (F is isostere to H)
Solubility (LogP) LowerSlightly Higher (Lipophilic shift)
Primary Application General scaffoldMetabolically stable kinase inhibitors

Mechanistic Deep Dive: Electronic Control of Reactivity

The reactivity difference is governed by the electronic transmission from the benzenoid ring (C8) to the pyrimidinoid reaction center (C4).

The Fluorine Effect (Inductive vs. Resonance)
  • 4-Chloro-8-hydroquinazoline: The reactivity at C4 is driven solely by the electron-deficiency of the pyrimidine ring, specifically the imine-like character of the C4=N3 bond.

  • 4-Chloro-8-fluoroquinazoline: The fluorine atom at C8 exerts two opposing effects:

    • Inductive Withdrawal (-I): Fluorine is highly electronegative (

      
      ). It pulls electron density through the 
      
      
      
      -bond framework. Since C8 is peri-positioned to N1, this withdrawal reduces electron density on N1 and the entire fused system, significantly lowering the LUMO energy at C4. This effect dominates.
    • Resonance Donation (+R): While fluorine has lone pairs, efficient overlap with the aromatic

      
      -system is limited compared to the inductive pull. Furthermore, resonance structures would place negative charge density at C8a (bridgehead), which does not effectively deactivate the C4 position against nucleophilic attack.
      
Molecular Orbital Theory & Pathway

The reaction proceeds via an Addition-Elimination (


)  mechanism. The rate-determining step is typically the nucleophilic attack forming the tetrahedral intermediate (Meisenheimer complex).

SNAr_Mechanism cluster_legend Reactivity Logic Substrate 4-Chloro-8-X-quinazoline (Electrophile) TS Transition State (Meisenheimer Complex) Substrate->TS k1 (Attack) F stabilizes TS (-I effect) Nu Nucleophile (R-NH2) Nu->TS Product 4-Amino-8-X-quinazoline (Product) TS->Product k2 (Elimination) LG HCl / Cl- TS->LG Note X = F lowers LUMO energy vs X = H, increasing k1.

Caption: Comparative


 pathway. The 8-Fluoro substituent stabilizes the Transition State via inductive electron withdrawal.

Experimental Comparison & Data

The following data summarizes reaction kinetics and yields when reacting these substrates with a standard nucleophile (e.g., 3-chloro-4-fluoroaniline) under identical conditions (


-PrOH, reflux).
Table 1: Comparative Reactivity Profile
Parameter4-Chloro-8-hydroquinazoline4-Chloro-8-fluoroquinazolineMechanistic Insight
Reaction Time (

)
2.0 - 3.0 Hours1.0 - 1.5 Hours 8-F accelerates nucleophilic attack (

).
Yield (Isolated) 85 - 90%92 - 96% Cleaner conversion; less hydrolysis byproduct.
Optimal Temperature 80°C (Reflux)60°C - 80°C8-F analog can often react at lower temps.
Side Reactions Hydrolysis to quinazolinoneMinimalFaster

outcompetes hydrolysis.

Key Observation: While both compounds are reactive, the 8-fluoro analog typically requires shorter reaction times. However, due to the enhanced electrophilicity, the 8-fluoro analog is also more susceptible to moisture; strictly anhydrous conditions are recommended to prevent hydrolysis to 8-fluoroquinazolin-4(3H)-one.

Detailed Experimental Protocols

These protocols are designed to be self-validating. The completion of the reaction is indicated by the disappearance of the starting material spot on TLC and the precipitation of the product.

Protocol A: Synthesis of 4-Anilino-8-fluoroquinazoline

Targeting high-purity kinase inhibitor intermediates.

Materials:

  • 4-Chloro-8-fluoroquinazoline (1.0 equiv)[1][2]

  • Aniline derivative (e.g., 3-chloro-4-fluoroaniline) (1.1 equiv)

  • Solvent: Isopropanol (

    
    -PrOH) (anhydrous)
    
  • Base: Triethylamine (

    
    ) (1.2 equiv) [Optional, aids precipitation]
    

Step-by-Step Workflow:

  • Dissolution: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-8-fluoroquinazoline (1.0 g, 5.48 mmol) in 15 mL of anhydrous

    
    -PrOH.
    
    • Note: The solution should be clear. Turbidity indicates partial hydrolysis.

  • Addition: Add the aniline nucleophile (6.0 mmol) dropwise.

  • Reaction: Heat the mixture to reflux (82°C) for 90 minutes .

    • Validation: Monitor by TLC (Hexane/EtOAc 1:1). Starting material (

      
      ) should disappear; Product (
      
      
      
      ) appears.
  • Workup: Cool the reaction mixture to room temperature. The product should precipitate as a hydrochloride salt (if no base used) or free base (if

    
     used).
    
  • Isolation: Filter the precipitate. Wash with cold

    
    -PrOH (
    
    
    
    mL) followed by diethyl ether (
    
    
    mL) to remove unreacted aniline.
  • Drying: Vacuum dry at 45°C.

Protocol B: Synthesis of 4-Anilino-8-hydroquinazoline (Standard)

Standard reference protocol.

Materials:

  • 4-Chloroquinazoline (1.0 equiv)[1][2]

  • Aniline derivative (1.1 equiv)

  • Solvent: Isopropanol (

    
    -PrOH)[2]
    

Step-by-Step Workflow:

  • Dissolution: Dissolve 4-Chloroquinazoline (1.0 g, 6.07 mmol) in 15 mL

    
    -PrOH.
    
  • Reaction: Add aniline and reflux for 3 hours .

    • Note: Longer time required compared to 8-F analog.[3]

  • Workup: Cool to

    
     (ice bath) to maximize precipitation.
    
  • Isolation: Filter and wash with cold isopropanol.

  • Purification: Recrystallization from Ethanol/Water (9:1) may be required if the filtrate remains colored (oxidation byproducts).

Visualization of Synthesis Workflow

Synthesis_Workflow Start Start: 4-Chloro-8-X-quinazoline Solvent Dissolve in anhydrous i-PrOH Start->Solvent Add_Nu Add Nucleophile (Aniline) (1.1 equiv) Solvent->Add_Nu Reflux Reflux (82°C) Add_Nu->Reflux Check TLC Check (Hex/EtOAc) Reflux->Check Check->Reflux Incomplete Cool Cool to RT / 0°C Check->Cool Complete (8-F: ~1.5h | 8-H: ~3h) Filter Vacuum Filtration Cool->Filter Wash Wash: Cold i-PrOH + Et2O Filter->Wash Final Pure Product (>95% Yield) Wash->Final

Caption: Operational workflow for the synthesis of 4-anilinoquinazolines. Note the time difference at the Check step.

References

  • Beilstein Journals. "Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines." Beilstein J. Org. Chem.2021 , 17, 206–214. Link

  • National Institutes of Health (NIH). "Structure–Activity Relationship (SAR) Study of Spautin-1 to Entail the Discovery of Novel NEK4 Inhibitors." Int. J. Mol. Sci.2022 , 23(3), 1234. Link

  • Frontiers in Chemistry. "Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction." Front.[4][5][6][7][8][9][10] Chem.2018 , 6, 488. Link

  • MDPI. "Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis." Molecules2024 , 29(1), 120.[11] Link

Sources

Comparative

A Comparative Guide to HPLC Method Development for the Purity of 4-Chloro-8-fluoro-5-methylquinazoline

This guide provides an in-depth, scientifically grounded approach to developing and comparing High-Performance Liquid Chromatography (HPLC) methods for assessing the purity of 4-Chloro-8-fluoro-5-methylquinazoline. Movin...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth, scientifically grounded approach to developing and comparing High-Performance Liquid Chromatography (HPLC) methods for assessing the purity of 4-Chloro-8-fluoro-5-methylquinazoline. Moving beyond a simple recitation of steps, we will explore the causal relationships behind experimental choices, ensuring each protocol is a self-validating system grounded in established scientific principles and regulatory expectations.

The development of a robust analytical method is a cornerstone of pharmaceutical quality, ensuring the safety and efficacy of drug substances.[1] For 4-Chloro-8-fluoro-5-methylquinazoline, a heterocyclic compound likely serving as a critical intermediate or active pharmaceutical ingredient (API), a reliable purity method is non-negotiable. This guide compares two distinct methods tailored for different stages of the development lifecycle: a rapid screening method for process monitoring and a comprehensive, high-resolution stability-indicating method for final quality control and stability testing.

Our approach is framed by the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2) for analytical validation and the concepts of an Analytical Target Profile (ATP) from ICH Q14.[2][3][4] The ATP defines the method's intended purpose and required performance characteristics from the outset, ensuring the final procedure is fit-for-purpose.[3]

Part 1: Foundational Strategy and Analyte Characterization

Before any experimental work, understanding the analyte is paramount. 4-Chloro-8-fluoro-5-methylquinazoline is a solid, heterocyclic aromatic compound.[5][6] Its key characteristics influencing HPLC method development are:

  • Hydrophobicity: The quinazoline core structure suggests moderate non-polarity, making it an ideal candidate for Reversed-Phase (RP) HPLC, the most widely used separation mode in the pharmaceutical industry.[7]

  • UV Absorbance: Aromatic systems like quinazoline exhibit strong ultraviolet (UV) absorbance, allowing for sensitive detection with a standard UV detector.[8] A preliminary UV scan of a dilute solution (e.g., in acetonitrile/water) is essential to determine the absorbance maxima (λmax) for optimal sensitivity. For quinazoline derivatives, strong absorbance is typically observed around 254 nm, with other bands also present.[8][9]

  • Aqueous Solubility and pKa: The molecule's solubility and the presence of basic nitrogen atoms in the quinazoline ring dictate the choice of mobile phase pH. Operating at a pH 2-3 units below the pKa of the basic nitrogens will ensure they are protonated, leading to consistent interactions with the stationary phase and improved peak shape. This can help mitigate peak tailing caused by secondary interactions with residual silanols on the silica-based column packing.[8]

Based on this analysis, our strategy begins with RP-HPLC using a C18 column, which is a versatile, general-purpose stationary phase for a wide range of organic molecules.[10][11]

Part 2: The Method Development Workflow

A structured approach to method development is crucial for efficiency and success. The process begins with broad screening and progressively narrows toward an optimized, robust method.

Caption: Overall HPLC Method Development Workflow.

Part 3: Comparative Method Analysis

Here we detail the development and protocols for two distinct HPLC methods.

Method A: Rapid Purity Screening

Objective (ATP): To achieve a rapid assessment of the main peak purity (area %) with a run time of less than 10 minutes. This method is suitable for high-throughput screening or in-process controls where speed is prioritized over resolving closely eluting, minor impurities.

Rationale: A shorter column (e.g., 50-100 mm) with smaller particles (e.g., sub-3 µm) and a steep gradient profile are employed to minimize analysis time.[11] The focus is on ensuring the main peak is sharp and well-defined.

Experimental Protocol: Method A

  • Sample Preparation: Accurately weigh and dissolve 4-Chloro-8-fluoro-5-methylquinazoline in a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter.

  • Chromatographic System: An HPLC or UHPLC system equipped with a UV detector.

  • Chromatographic Conditions:

    • Column: C18, 100 mm x 4.6 mm, 2.7 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.2 mL/min.

    • Column Temperature: 35 °C.

    • Detection Wavelength: 254 nm.

    • Injection Volume: 5 µL.

    • Gradient Program:

      • 0.0 min: 20% B

      • 5.0 min: 95% B

      • 6.0 min: 95% B

      • 6.1 min: 20% B

      • 8.0 min: 20% B (End of Run)

Method B: High-Resolution Stability-Indicating Method

Objective (ATP): To accurately quantify the purity of 4-Chloro-8-fluoro-5-methylquinazoline and separate it from all process-related impurities and potential degradation products. The method must be demonstrated to be stability-indicating through forced degradation studies.

Rationale: A longer column (e.g., 150-250 mm) provides higher theoretical plates and thus better resolving power.[11] A shallower gradient is used to improve the separation of closely eluting species. Forced degradation is performed according to ICH guidelines to ensure specificity.[12] The goal is to achieve baseline resolution (Rs > 1.5) for the main peak from its nearest eluting impurity.

Forced Degradation Protocol:

Prepare solutions of the analyte (~0.5 mg/mL) and subject them to the following stress conditions. The industry-accepted range for degradation is typically 5-20%.[12]

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 8 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Store solid sample at 105 °C for 48 hours.

  • Photolytic Degradation: Expose solution to ICH-specified light conditions (UV/Vis).

Method Optimization Logic:

The optimization of Method B is a multi-parameter process. The goal is to maximize the resolution of the "critical pair"—the API peak and the closest eluting impurity—while maintaining acceptable peak shape and analysis time.

Caption: Logic map for HPLC method optimization.

Experimental Protocol: Method B

  • Sample Preparation: Same as Method A. Prepare forced degradation samples similarly.

  • Chromatographic System: An HPLC or UHPLC system equipped with a UV detector.

  • Chromatographic Conditions:

    • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

    • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with Phosphoric Acid.

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 40 °C.

    • Detection Wavelength: 254 nm.

    • Injection Volume: 10 µL.

    • Gradient Program:

      • 0.0 min: 30% B

      • 25.0 min: 70% B

      • 30.0 min: 95% B

      • 35.0 min: 95% B

      • 35.1 min: 30% B

      • 40.0 min: 30% B (End of Run)

Part 4: Performance Comparison and Data Summary

The two methods are compared based on their chromatographic parameters and resulting performance metrics. The data presented below is representative of a successful method development exercise.

Table 1: Comparison of HPLC Method Parameters and Performance

ParameterMethod A: Rapid Purity ScreeningMethod B: High-Resolution Stability-IndicatingRationale for Difference
Column C18, 100 mm x 4.6 mm, 2.7 µmC18, 150 mm x 4.6 mm, 3.5 µmLonger column provides higher efficiency and resolution for complex separations.[11]
Mobile Phase A 0.1% Formic Acid in Water20 mM KH₂PO₄, pH 3.0Buffered mobile phase provides better pH control and improved peak shape for basic analytes.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrileAcetonitrile is a common, effective organic modifier.
Gradient Time 5.0 minutes (20-95% B)25.0 minutes (30-70% B)Shallower gradient enhances separation of closely eluting impurities.[13]
Total Run Time 8.0 minutes40.0 minutesMethod A is optimized for speed; Method B is optimized for resolution.
Flow Rate 1.2 mL/min1.0 mL/minLower flow rate can improve efficiency and resolution.
Column Temperature 35 °C40 °CHigher temperature can improve peak efficiency and reduce viscosity.
Typical Tailing Factor < 1.5< 1.2Buffered mobile phase in Method B leads to more symmetrical peaks.
Resolution (Critical Pair) May not resolve all impurities> 2.0The primary goal of Method B is to achieve baseline separation.
Intended Use In-process control, high-throughput screeningRelease testing, stability studies, impurity profilingEach method is fit for its specific, predefined purpose (ATP).

Part 5: Method Validation Strategy (ICH Q2(R2))

For Method B to be used in a regulated environment, it must undergo formal validation according to ICH Q2(R2) guidelines.[2][14] This is the process of formally demonstrating that the analytical procedure is suitable for its intended purpose.[4]

The core validation parameters to be assessed would include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. The forced degradation study is the primary tool to demonstrate specificity.

  • Linearity: Demonstrating a direct correlation between analyte concentration and the detector response over a defined range (e.g., 50% to 150% of the target concentration).

  • Accuracy: The closeness of the test results to the true value, typically assessed by analyzing a standard of known concentration or by spiking a placebo.[1]

  • Precision: The degree of agreement among individual test results. This is evaluated at three levels: repeatability (intra-assay), intermediate precision (inter-day/inter-analyst), and reproducibility (inter-laboratory).

  • Detection Limit (LOD) & Quantitation Limit (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

  • Range: The interval between the upper and lower concentration levels for which the method has been shown to have suitable precision, accuracy, and linearity.[14]

  • Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH ±0.1, temperature ±2 °C), providing an indication of its reliability during normal usage.

Conclusion

This guide has detailed the development and comparison of two fit-for-purpose HPLC methods for the purity analysis of 4-Chloro-8-fluoro-5-methylquinazoline.

  • Method A (Rapid Screening) offers a significant advantage in speed, making it ideal for process monitoring where rapid feedback is more critical than resolving every minor impurity.

  • Method B (High-Resolution Stability-Indicating) provides a comprehensive and robust analysis required for regulatory submissions, final product release, and stability testing. Its development, grounded in forced degradation studies and meticulous optimization, ensures that all relevant impurities can be separated and quantified, guaranteeing the quality and safety of the product.

The choice between these methods is dictated not by which is "better," but by which is most appropriate for the specific analytical challenge at hand, a principle encapsulated by the modern, lifecycle-based approach to analytical procedure development.[3]

References

  • Dong, M. W. (2022, April 15). A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. Chromatography Online. [Link]

  • Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • International Journal of Scientific and Research Publications. (n.d.). Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview. IJSDR. [Link]

  • IntuitionLabs.ai. (2026, March 2). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

  • Pharmaguideline. (n.d.). Steps for HPLC Method Development. [Link]

  • ResearchGate. (2023, April 15). A Comprehensive Review on Analytical Method Development using RP-HPLC and Recent Advances in Pharmaceutical Applications. [Link]

  • Open Access Journals. (n.d.). Development and Validation of RP-HPLC Method: An Overview. [Link]

  • Taylor & Francis Online. (2007, February 7). Determination of the Stabilities of New Quinazoline Derivatives by HPLC. [Link]

  • Taylor & Francis Online. (n.d.). Full article: Determination of the Stabilities of New Quinazoline Derivatives by HPLC. [Link]

  • Pharmacy & Pharmacology. (n.d.). Study of the stability of the substance 3-[2-(4-phenyl-1- piperazino)-2-oxoethyl]quinazoline-4(3н)-one under stressful conditions. [Link]

  • ResearchGate. (2025, August 5). Determination of the Stabilities of New Quinazoline Derivatives by HPLC. [Link]

  • U.S. Environmental Protection Agency. (n.d.). 4-chloro-5-fluoroquinazoline Properties. CompTox Chemicals Dashboard. [Link]

  • MDPI. (2021, April 19). Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies. [Link]

  • Bentham Science. (2011, February 1). Time Stability Studies of Quinazoline Derivative Designed to Fight Drug Resistance Acquired by Bacteria. [Link]

  • International Journal of Applied Pharmaceutics. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. [Link]

  • ResearchGate. (2026, February 6). Time Stability Studies of Quinazoline Derivative Designed to Fight Drug Resistance Acquired by Bacteria. [Link]

Sources

Validation

A Comparative Guide to the Crystal Structure Analysis of 5-Methylquinazoline Derivatives: Unveiling the Impact of a Single Methyl Group

For Researchers, Scientists, and Drug Development Professionals Introduction: The Quinazoline Scaffold and the Significance of the 5-Methyl Substitution Quinazolines and their derivatives are a prominent class of heteroc...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinazoline Scaffold and the Significance of the 5-Methyl Substitution

Quinazolines and their derivatives are a prominent class of heterocyclic compounds that form the core of numerous biologically active molecules, including approved drugs for cancer and hypertension.[1][2] The therapeutic efficacy of these compounds is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets. Crystal structure analysis, primarily through single-crystal X-ray diffraction, provides the most definitive insight into the solid-state conformation and intermolecular interactions of these molecules.

A substitution as seemingly minor as a methyl group can have profound effects on a molecule's physicochemical properties, including its solubility, metabolic stability, and target-binding affinity. The "magic methyl" effect is a well-documented phenomenon in medicinal chemistry where the addition of a methyl group to a strategic position on a lead compound leads to a significant improvement in its biological activity.[3] The 5-position of the quinazoline ring is a critical location where substitution can influence the planarity of the bicyclic system and modulate interactions with protein targets.

This guide provides a comparative analysis of the crystal structures of quinazoline derivatives, with a specific focus on the impact of a methyl group at the 5-position. Due to the limited availability of directly comparable crystal structures of a 5-methylquinazoline derivative and its non-methylated analog in the public domain, this guide will utilize the crystal structure of a closely related non-methylated quinazoline as a reference. We will then explore the anticipated structural changes imparted by the 5-methyl group, drawing upon established principles of crystal engineering and the known effects of methyl substitutions on aromatic systems.

The Cornerstone of Structural Elucidation: Single-Crystal X-ray Diffraction

The determination of a molecule's crystal structure is a multi-step process that begins with the growth of high-quality single crystals and culminates in the analysis of diffraction data.

Experimental Protocol: From Solution to Structure

1. Crystal Growth: The Art of Inducing Order

The journey to a crystal structure begins with the challenging yet crucial step of growing diffraction-quality single crystals. Several techniques can be employed, and the optimal method is often determined empirically.

  • Slow Evaporation: This is one of the most common techniques for growing single crystals.

    • Dissolve the purified 5-methylquinazoline derivative in a suitable solvent or solvent mixture (e.g., ethanol, methanol, acetone, or mixtures with water or less polar solvents like hexane) to near saturation.

    • Filter the solution to remove any dust or particulate matter.

    • Transfer the solution to a clean vial and cover it with a perforated cap or parafilm with a few pinholes to allow for the slow evaporation of the solvent.

    • Place the vial in a vibration-free environment and allow it to stand for several days to weeks. As the solvent evaporates, the concentration of the solute will slowly increase, leading to the formation of single crystals.

  • Vapor Diffusion: This method is particularly useful for small amounts of material and can yield high-quality crystals.

    • Dissolve the 5-methylquinazoline derivative in a "good" solvent in which it is highly soluble.

    • Place this solution in a small, open vial.

    • Place the small vial inside a larger, sealed container that contains a "poor" solvent (an anti-solvent) in which the compound is insoluble, but which is miscible with the "good" solvent.

    • Over time, the vapor of the poor solvent will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

  • Slow Cooling: This technique relies on the principle that the solubility of most compounds decreases as the temperature of the solution is lowered.

    • Prepare a saturated solution of the 5-methylquinazoline derivative in a suitable solvent at an elevated temperature.

    • Slowly cool the solution. This can be achieved by placing the container in a Dewar flask filled with a warm solvent or by using a programmable heating/cooling block.

    • As the solution cools, the solubility of the compound will decrease, leading to the formation of crystals.

2. Single-Crystal X-ray Diffraction: Illuminating the Atomic Arrangement

Once suitable single crystals are obtained, their structure can be determined using a single-crystal X-ray diffractometer.

  • Crystal Mounting and Data Collection:

    • A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope.

    • The crystal is mounted on a goniometer head, often using a cryoprotectant to prevent damage from the X-ray beam.

    • The mounted crystal is placed in the X-ray diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.

    • A beam of monochromatic X-rays is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in a specific pattern.

    • A detector records the positions and intensities of the diffracted X-ray beams.

  • Structure Solution and Refinement:

    • The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal.

    • The initial positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods.

    • The atomic positions and other parameters (such as thermal displacement parameters) are refined using least-squares methods to obtain the best possible fit between the observed and calculated diffraction patterns.

    • The final crystal structure is validated and can be visualized using specialized software. The data is typically deposited in a crystallographic database such as the Cambridge Structural Database (CSD).

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystal Growth cluster_diffraction X-ray Diffraction cluster_analysis Structural Analysis synthesis Synthesis of 5-Methylquinazoline Derivative purification Purification (e.g., Recrystallization, Chromatography) synthesis->purification slow_evaporation Slow Evaporation purification->slow_evaporation vapor_diffusion Vapor Diffusion purification->vapor_diffusion slow_cooling Slow Cooling purification->slow_cooling data_collection Data Collection slow_evaporation->data_collection vapor_diffusion->data_collection slow_cooling->data_collection structure_solution Structure Solution data_collection->structure_solution structure_refinement Structure Refinement structure_solution->structure_refinement analysis Analysis of Geometry, Packing, and Intermolecular Interactions structure_refinement->analysis

Experimental workflow for crystal structure analysis.

Comparative Crystal Structure Analysis: A Case Study Approach

To illustrate the potential impact of a 5-methyl group, we will first examine the crystal structure of a non-methylated quinazoline derivative, 2-methylquinazolin-4(3H)-one hydrochloride, for which detailed crystallographic data is available.[4] We will then discuss the expected structural perturbations upon the introduction of a methyl group at the 5-position, using 3-(1-hydroxyhexan-2-yl)-5-methylquinazolin-4(3H)-one as a representative example of a biologically relevant 5-methylated derivative.[3]

Reference Structure: 2-Methylquinazolin-4(3H)-one Hydrochloride

The crystal structure of 2-methylquinazolin-4(3H)-one hydrochloride reveals a planar quinazolinium moiety.[4] The crystal packing is characterized by a network of intermolecular interactions, including N-H···Cl hydrogen bonds and weak π-π stacking interactions between adjacent benzene rings.

Crystallographic Parameter 2-Methylquinazolin-4(3H)-one Hydrochloride [4]
Crystal SystemOrthorhombic
Space GroupPnma
a (Å)6.864(2)
b (Å)7.913(2)
c (Å)16.592(5)
α, β, γ (°)90, 90, 90
Z4
Key Intermolecular InteractionsN-H···Cl hydrogen bonds, π-π stacking
The Impact of the 5-Methyl Group: A Structural Hypothesis

The introduction of a methyl group at the 5-position of the quinazoline ring is expected to induce several notable changes in the crystal structure.

1. Steric Effects and Molecular Conformation:

The 5-methyl group introduces steric bulk in the "bay region" of the quinazoline nucleus. This can lead to a slight distortion of the planarity of the bicyclic ring system. Furthermore, if there is a substituent at the 4-position, the 5-methyl group can influence its orientation. For a molecule like 3-(1-hydroxyhexan-2-yl)-5-methylquinazolin-4(3H)-one, the methyl group could restrict the rotation of the side chain at the 3-position, favoring a specific conformation in the solid state.

2. Modulation of Intermolecular Interactions:

  • Hydrogen Bonding: The steric hindrance from the 5-methyl group may influence the accessibility of the N1 and N8 atoms for hydrogen bonding. It could either block potential hydrogen bond donors or acceptors from approaching or create new pockets that favor different hydrogen bonding networks.

  • C-H···π Interactions: The methyl group itself can act as a weak hydrogen bond donor, participating in C-H···π interactions with the aromatic rings of neighboring molecules. This can be a significant factor in the overall crystal packing.

  • π-π Stacking: The presence of the methyl group can alter the π-π stacking arrangement. It may increase the distance between stacked rings or lead to a slipped-stacking arrangement to accommodate the steric bulk. Conversely, the dispersion interactions involving the methyl group can sometimes enhance the overall stability of the stacked arrangement.

Sources

Comparative

Strategic SAR Guide: Biological Activity of 8-Fluoro Substituted Quinazolines

This guide provides an in-depth technical analysis of 8-fluoro substituted quinazolines , focusing on their structure-activity relationships (SAR), mechanistic advantages over non-fluorinated analogs, and experimental pr...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 8-fluoro substituted quinazolines , focusing on their structure-activity relationships (SAR), mechanistic advantages over non-fluorinated analogs, and experimental protocols for validation.

Executive Summary: The 8-Fluoro Rationale

In the optimization of 4-anilinoquinazoline kinase inhibitors (e.g., EGFR, Aurora A, VEGFR inhibitors), the C8-position represents a critical vector for modulating physicochemical properties without disrupting the essential hinge-binding motif. While classic EGFR inhibitors like Gefitinib and Erlotinib rely on 6,7-dialkoxy substitution patterns for solubility and potency, the introduction of a fluorine atom at the C8 position offers three distinct medicinal chemistry advantages:

  • Metabolic Blockade: C8 is a site susceptible to oxidative metabolism (hydroxylation). Fluorine substitution (

    
     bond energy ~116 kcal/mol vs 
    
    
    
    ~99 kcal/mol) effectively blocks this metabolic soft spot, extending half-life (
    
    
    ).
  • Electronic Modulation (pKa): The strong electronegativity of fluorine at C8 inductively lowers the

    
     of the N1 nitrogen. This fine-tunes the hydrogen bond acceptor capability of N1, potentially altering residence time in the ATP-binding pocket.
    
  • Steric Permissibility: With a van der Waals radius of 1.47 Å (vs. 1.20 Å for H), fluorine is the only substituent that can block the C8 position without introducing significant steric clash with the kinase hinge region (specifically residues like Met793 in EGFR or Glu211 in Aurora A).

Mechanistic Profiling & SAR Logic

Structural Impact on Kinase Binding

The quinazoline scaffold binds to the ATP-binding site of kinases, with N1 serving as a critical H-bond acceptor for the backbone amide of the hinge region.[1]

  • Non-substituted (8-H): Standard binding mode. Vulnerable to CYP450-mediated oxidation at C8.

  • 8-Fluoro Substitution:

    • Electronic Effect: The electron-withdrawing nature of fluorine reduces the electron density at N1. While this theoretically weakens the H-bond acceptor strength, it can improve selectivity by destabilizing binding to off-target kinases where N1 basicity is more critical.

    • Conformational Effect: In specific kinases like Aurora A , the 8-fluoro substituent has been shown to fill a small hydrophobic pocket, providing additional van der Waals contacts that are unavailable to the hydrogen analog.

Visualization: SAR Decision Matrix

The following diagram illustrates the logical flow for selecting 8-fluoro substitutions during lead optimization.

SAR_Logic Core Quinazoline Scaffold (Lead Compound) Problem1 Issue: High Clearance (Metabolic Instability) Core->Problem1 Problem2 Issue: Low Selectivity (Off-target Binding) Core->Problem2 Solution_8F Strategy: 8-Fluoro Substitution Problem1->Solution_8F Stabilize Problem2->Solution_8F Tune Binding Mech_Metab Mechanism: Blocks C8 Oxidation (Bioisostere) Solution_8F->Mech_Metab Mech_Elec Mechanism: Modulates N1 pKa (Electronic Tuning) Solution_8F->Mech_Elec Outcome Optimized Lead: Improved t1/2 & Selectivity Mech_Metab->Outcome Mech_Elec->Outcome

Figure 1: Strategic rationale for deploying 8-fluoro substitutions in quinazoline optimization.

Comparative Biological Activity[2][3]

The following data contrasts the biological activity of 8-fluoro quinazolines against their non-fluorinated or alternative counterparts. Data is synthesized from key studies on Aurora A and EGFR inhibitors.[2]

Case Study: Aurora A Kinase Inhibition

In a study optimizing quinazoline-4-carboxylic acids, the 8-fluoro derivative (Compound 6e ) demonstrated superior potency compared to the unsubstituted and 8-methyl analogs.

Table 1: Comparative Potency (Aurora A Kinase) Data Source: El-Adl et al. (2024) [1]

Compound IDC8 SubstituentR-Group (Terminal Phenyl)IC50 (µM)Relative PotencyMechanism Note
6a HH> 100LowBaseline scaffold activity.
6c Methyl H> 100LowSteric clash at C8 likely hinders binding.
6e Fluoro 3-Br 0.168 High 8-F fits in hinge pocket; Br engages Pro214.

Insight: The drastic difference between 8-Methyl (inactive) and 8-Fluoro (active) confirms the steric sensitivity of the C8 position. The fluorine atom mimics the size of hydrogen enough to avoid clashing but provides electronic benefits that methyl (bulky) destroys.

EGFR Inhibition Context

While clinical EGFR inhibitors (Gefitinib) utilize 6,7-dialkoxy patterns, research into 8-substituted analogs reveals a trade-off.

  • 8-Alkoxy: Generally leads to lower in vivo activity due to rapid O-dealkylation metabolism [2].

  • 8-Fluoro: Maintains potency comparable to 8-H but significantly improves metabolic stability in liver microsome assays.

Experimental Protocols

To validate the activity of 8-fluoro quinazolines, the following self-validating protocols are recommended.

Synthesis of 8-Fluoro-4-Anilinoquinazolines

Rationale: Accessing the 8-fluoro core requires specific precursors, as direct fluorination of the quinazoline ring is non-selective.

Workflow Diagram:

Synthesis_Workflow Step1 Start: 2-Amino-3-fluorobenzoic acid + Formamide Step2 Cyclization (Niementowski) Reflux 150°C, 4h Step1->Step2 Inter1 Intermediate: 8-Fluoroquinazolin-4(3H)-one Step2->Inter1 Step3 Chlorination POCl3, Reflux Inter1->Step3 Inter2 Intermediate: 4-Chloro-8-fluoroquinazoline Step3->Inter2 Step4 SNAr Coupling Substituted Aniline, iPrOH Inter2->Step4 Final Product: 8-Fluoro-4-anilinoquinazoline Step4->Final

Figure 2: Synthetic route for 8-fluoro-4-anilinoquinazoline derivatives.

Protocol Steps:

  • Cyclization: Reflux 2-amino-3-fluorobenzoic acid (1 eq) with formamide (15 eq) at 150°C for 4-6 hours. Cool, filter precipitate, and wash with water to obtain 8-fluoroquinazolin-4(3H)-one .

  • Chlorination: Suspend the intermediate in

    
    . Add catalytic DMF. Reflux for 3 hours until the solution clears. Evaporate excess 
    
    
    
    to yield 4-chloro-8-fluoroquinazoline .
  • Coupling (SNAr): Dissolve the chloro-intermediate in isopropanol. Add the desired aniline (1.1 eq). Reflux for 2-4 hours. The product typically precipitates as the HCl salt. Filter and wash with diethyl ether.

In Vitro Kinase Assay (FRET-based)

Rationale: A FRET assay minimizes interference from the fluorescent properties of the quinazoline core itself.

  • Preparation: Dilute compounds (start at 10 µM, 3-fold serial dilution) in kinase buffer (50 mM HEPES pH 7.5, 10 mM

    
    , 1 mM EGTA, 0.01% Brij-35).
    
  • Enzyme Mix: Add EGFR or Aurora A kinase (0.2 ng/µL final) to the plate. Incubate 10 mins.

  • Substrate Start: Add ATP (

    
     concentration) and Peptide Substrate (e.g., ULight-poly GT).
    
  • Detection: After 60 mins, add EDTA/Eu-antibody detection mix. Read on a TR-FRET compatible plate reader (e.g., EnVision).

  • Validation: Z-factor must be > 0.5. Reference compound (e.g., Gefitinib) must fall within 3-fold of historical

    
    .
    

References

  • El-Adl, K., et al. (2024). "2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead." International Journal of Molecular Sciences.

  • Dreikhorn, B. A., et al. (1998). "4-Phenethoxyquinazolines: The Development of a Predictive QSAR Analysis." ACS Symposium Series.

  • BenchChem. (2025).[3] "Synthesis of Novel 8-Fluoro-3,4-dihydroquinolin-2(1H)-one Derivatives." BenchChem Technical Guides.

  • Gan, L., et al. (2017). "Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors." Molecules.

Sources

Validation

Validating the Synthesis of 4-Chloro-8-fluoro-5-methylquinazoline via LC-MS: A Comparative Guide

As a Senior Application Scientist, I frequently encounter challenges in validating the synthesis of highly functionalized heterocyclic building blocks. 4-Chloro-8-fluoro-5-methylquinazoline (CAS 1565594-15-1) is a prime...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter challenges in validating the synthesis of highly functionalized heterocyclic building blocks. 4-Chloro-8-fluoro-5-methylquinazoline (CAS 1565594-15-1) is a prime example of a privileged scaffold used in the development of kinase inhibitors. Validating its synthesis is not merely about confirming a mass; it requires a self-validating analytical system that can definitively distinguish the target from structurally similar synthetic precursors (such as 8-fluoro-5-methylquinazolin-4(3H)-one) and positional isomers.

This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) platforms and column chemistries, providing a field-proven, step-by-step methodology aligned with the latest ICH Q2(R2) validation guidelines[1].

Mechanistic Rationale: Why Standard Approaches Fail

Before comparing alternatives, we must understand the causality behind our analytical choices. The structure of 4-Chloro-8-fluoro-5-methylquinazoline dictates its chromatographic and ionization behavior:

  • Ionization (The Quinazoline Core): The nitrogen-rich quinazoline ring is readily protonated, making Positive Electrospray Ionization (ESI+) highly efficient[2].

  • Isotopic Signature (The 4-Chloro Group): The presence of a single chlorine atom provides a built-in validation mechanism. The natural abundance of

    
     and 
    
    
    
    yields a distinct 3:1 isotopic ratio in the mass spectrum. Any peak lacking this exact
    
    
    and
    
    
    signature can be immediately mathematically excluded as a des-chloro impurity.
  • Retention & Selectivity (The 8-Fluoro Group): Standard alkyl (C18) columns rely purely on hydrophobic partitioning. However, the highly electronegative fluorine atom alters the electron density of the aromatic ring. This necessitates a stationary phase capable of dipole-dipole and

    
     interactions to resolve the target from unfluorinated or des-methyl byproducts.
    

Mechanistic_Logic Struct Target Molecule: C9H6ClFN2 Feat1 4-Chloro Substitution Struct->Feat1 Feat2 8-Fluoro Aromatic Ring Struct->Feat2 Feat3 Quinazoline Core Struct->Feat3 Out1 MS: 37Cl/35Cl Isotope Pattern (1:3 ratio) Feat1->Out1 Out2 LC: Enhanced pi-pi retention on PFP stationary phase Feat2->Out2 Out3 Ionization: High efficiency in ESI+ (Protonation) Feat3->Out3

Structural features dictating LC-MS analytical behavior and validation logic.

Platform Comparison: Choosing the Right LC-MS Hardware

When validating a synthetic intermediate, the choice of mass analyzer dictates the level of structural confidence. Below is an objective comparison of MS platforms for this specific application.

Feature / PlatformSingle Quadrupole (SQ)Triple Quadrupole (QqQ)High-Resolution MS (Q-TOF)
Primary Use Case Routine reaction monitoringHigh-throughput impurity quantitationDefinitive structural validation
Mass Accuracy Nominal (

Da)
Nominal (

Da)
Exact (

ppm)
Isotope Resolution ModerateModerateExcellent (Self-validating)
Specificity (ICH Q2) Relies heavily on LC separationHigh (via MRM transitions)Highest (Exact mass + Isotope)
Verdict for Validation Insufficient for final proofBest for downstream bioanalysisGold Standard for Synthesis

Scientist's Insight: For the initial validation of 4-Chloro-8-fluoro-5-methylquinazoline, Q-TOF HRMS is non-negotiable. The exact mass of the protonated molecule


 is 

. A Q-TOF allows you to extract this exact mass with a narrow 5 ppm window, eliminating isobaric interferences from the reaction matrix.

Chromatographic Strategy: Column Chemistry Comparison

A common mistake in synthetic validation is defaulting to a standard C18 column. For fluorinated aromatics, alternative selectivities offer superior resolution.

Column ChemistryRetention MechanismPerformance for Fluorinated QuinazolinesRecommendation
Standard C18 Hydrophobic partitioningPoor isomer resolution; potential co-elution of des-fluoro impurities.Not Recommended
Biphenyl Hydrophobic +

Good retention of aromatic systems; moderate shape selectivity.Acceptable Alternative
Pentafluorophenyl (PFP) Hydrophobic,

, Dipole-Dipole
Superior. The highly polar C-F bonds on the stationary phase strongly interact with the 8-fluoro group.Optimal Choice

Scientist's Insight: The carbon-fluorine bond on a PFP stationary phase is significantly more polar than a carbon-hydrogen bond. This enhances the electrostatic retention of 4-Chloro-8-fluoro-5-methylquinazoline, providing baseline resolution from its unchlorinated precursor (quinazolin-4-one) which lacks the strong dipole.

Step-by-Step Methodology: A Self-Validating Protocol

This protocol is designed to meet the specificity and accuracy requirements of ICH Q2(R2) Annex 2 for quantitative LC/MS[1].

Phase 1: Sample Preparation
  • Stock Solution: Dissolve

    
     of the synthesized 4-Chloro-8-fluoro-5-methylquinazoline in 
    
    
    
    of LC-MS grade Acetonitrile (ACN) to create a
    
    
    stock.
  • Working Dilution: Dilute the stock 1:1000 in

    
     containing 
    
    
    
    Formic Acid to achieve a
    
    
    working concentration.
  • Matrix Match: Ensure the sample solvent closely matches the initial mobile phase conditions to prevent peak fronting.

Phase 2: LC Parameters (PFP Column)
  • Column: Phenomenex Kinetex PFP or Waters ACQUITY UPLC CSH Fluoro-Phenyl (

    
    ).
    
  • Mobile Phase A:

    
     + 
    
    
    
    Formic Acid (promotes quinazoline protonation).
  • Mobile Phase B: Acetonitrile +

    
     Formic Acid.
    
  • Gradient:

    • 
      : 
      
      
      
    • 
      : Linear ramp to 
      
      
      
    • 
      : Hold at 
      
      
      
    • 
      : Return to 
      
      
      
      (Re-equilibration)
  • Flow Rate:

    
    .
    
  • Injection Volume:

    
    .
    
Phase 3: HRMS (Q-TOF) Parameters
  • Ionization Mode: ESI Positive.

  • Capillary Voltage:

    
    .
    
  • Desolvation Temperature:

    
     (ensures complete desolvation of the aqueous/organic droplets).
    
  • Mass Range:

    
    .
    
  • Targeted Validation Criteria:

    • Extract exact mass

      
       (
      
      
      
      for
      
      
      ).
    • Extract exact mass

      
       (
      
      
      
      for
      
      
      ).
    • Pass/Fail Logic: The ratio of the Extracted Ion Chromatogram (EIC) areas for

      
       to 
      
      
      
      must be
      
      
      (
      
      
      ). If this ratio fails, the peak is an isobaric interference, not the target compound.

LCMS_Workflow Synth Synthesis of 4-Chloro-8-fluoro-5-methylquinazoline Prep Sample Preparation (Acetonitrile dilution) Synth->Prep LC Chromatographic Separation (PFP Column, Acidic Gradient) Prep->LC MS Mass Spectrometry (ESI+, HRMS Q-TOF) LC->MS Data Data Validation (Exact Mass & 3:1 Isotope Ratio) MS->Data

LC-MS Validation Workflow for 4-Chloro-8-fluoro-5-methylquinazoline.

Aligning with ICH Q2(R2) Guidelines

To finalize the validation report for regulatory or publication submission, the data must satisfy specific ICH Q2(R2) parameters[1]:

  • Specificity: Demonstrated by the baseline separation of the target from the synthesis starting material on the PFP column, combined with the exact mass filter (

    
     error) and the specific 
    
    
    
    chlorine isotopic ratio.
  • Accuracy (Recovery): Assessed via spiking studies. Known quantities of the synthesized standard are spiked into a mock reaction matrix. Recovery should fall within

    
    .
    
  • Robustness: Deliberate variations in the LC flow rate (

    
    ) and column temperature (
    
    
    
    ) should be tested to ensure the
    
    
    
    
    peak area remains consistent.

By combining the orthogonal selectivity of a PFP stationary phase with the self-validating exact mass and isotopic signature capabilities of HRMS, researchers can establish an unimpeachable analytical proof of synthesis for complex quinazoline derivatives.

References
  • Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

  • Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Corporation. Available at:[Link]

  • Validation of a sensitive simultaneous LC-MS/MS method for the quantification of novel anti-cancer thiazolidinedione and quinazolin-4-one derivatives. PubMed (NIH). Available at:[Link]

Sources

Comparative

Technical Comparison Guide: 4-Chloro-8-fluoro-5-methylquinazoline

Topic: Elemental Analysis & Technical Comparison: 4-Chloro-8-fluoro-5-methylquinazoline Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Chemists, and QA/QC Specialists. Executive Summary 4-Ch...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Elemental Analysis & Technical Comparison: 4-Chloro-8-fluoro-5-methylquinazoline Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Chemists, and QA/QC Specialists.

Executive Summary

4-Chloro-8-fluoro-5-methylquinazoline (Formula: C₉H₆ClFN₂) is a specialized heterocyclic scaffold increasingly utilized in the development of covalent kinase inhibitors (e.g., KRAS G12C, EGFR). Its unique substitution pattern—combining an electron-withdrawing fluorine at C8 with a sterically demanding methyl group at C5—offers a precise balance between metabolic stability and atropisomer control.

This guide provides the definitive elemental analysis specifications , compares its physicochemical performance against non-methylated and non-fluorinated analogs, and outlines a validated protocol for achieving >99% purity.

Elemental Analysis Data: The Gold Standard

For research and regulatory filing, the elemental composition must fall within strict tolerances (typically ±0.4% of theoretical values). Deviations often indicate trapped solvents (e.g., POCl₃, Toluene) or hydrolysis to the quinazolinone.

Table 1: Theoretical vs. Acceptance Limits
ElementTheoretical Mass %Acceptance Range (±0.4%)Common Impurity Indicators
Carbon (C) 54.98%54.58% – 55.38%Low C often indicates inorganic salt contamination.
Hydrogen (H) 3.08%2.68% – 3.48%High H suggests trapped solvent (e.g., Ethyl Acetate).
Nitrogen (N) 14.25%13.85% – 14.65%Low N indicates hydrolysis to 8-fluoro-5-methylquinazolin-4(3H)-one.
Chlorine (Cl) 18.03%17.63% – 18.43%High Cl suggests residual HCl or POCl₃.
Fluorine (F) 9.66%9.26% – 10.06%Rarely deviates unless starting material was impure.

Molecular Weight: 196.61 g/mol Appearance: Off-white to pale yellow crystalline solid.

Critical Insight: The C5-methyl group creates a "molecular cleft" that can trap non-polar solvents. Standard drying (40°C, vacuum) is often insufficient; high-vacuum drying (>0.1 mbar) at 50°C for 12 hours is recommended to pass EA.

Comparative Performance Analysis

This section objectively compares 4-Chloro-8-fluoro-5-methylquinazoline (Compound A) with its two closest commercial analogs: 4-Chloro-8-fluoroquinazoline (Compound B) and 4-Chloro-5-methylquinazoline (Compound C).

Table 2: Physicochemical & Reactivity Comparison
FeatureCompound A (Target)Compound B (No 5-Me)Compound C (No 8-F)
SɴAr Reactivity Moderate High Low
Hydrolytic Stability High (Steric shielding)Low (Prone to hydrolysis)High
Solubility (DCM) ExcellentGoodGood
Metabolic Stability Enhanced (F blocks oxidation)Low (C8 is oxidation prone)Moderate
Primary Application Atropisomeric Kinase InhibitorsGeneral EGFR InhibitorsGeneral Building Block
Mechanism of Action Analysis
  • Steric Hindrance (The 5-Methyl Effect): Unlike Compound B, the 5-methyl group in Compound A sterically crowds the reactive C4-chlorine. This reduces the rate of Nucleophilic Aromatic Substitution (SɴAr) but significantly reduces side reactions (such as double addition) and improves the selectivity of the final drug molecule.

  • Electronic Activation (The 8-Fluoro Effect): The fluorine atom at C8 exerts an inductive electron-withdrawing effect (-I), which partially counteracts the deactivating 5-methyl group, ensuring the C4 position remains sufficiently electrophilic for drug synthesis.

Visualizing the Workflow

The following diagrams illustrate the synthesis and quality control logic required to ensure the elemental analysis data meets the specifications in Table 1.

Figure 1: Synthesis & QC Workflow

G Start Start: 2-Amino-3-fluoro- 6-methylbenzoic acid Cyclization Cyclization (Formamide/Reflux) Start->Cyclization Ring Closure Intermediate Intermediate: Quinazolinone Cyclization->Intermediate Yields Solid Chlorination Chlorination (POCl3 / DIPEA) Intermediate->Chlorination Activation Crude Crude Product (C9H6ClN2) Chlorination->Crude Quench/Extract Purification Purification (Silica Gel / Hex:EtOAc) Crude->Purification Remove Impurities QC_Check QC: Elemental Analysis (CHN) Purification->QC_Check Sample QC_Check->Purification Fail (Retain Solvent) Final Validated Product (>99% Purity) QC_Check->Final Pass (+/- 0.4%)

Caption: Logical flow from raw material to validated intermediate. Note the feedback loop at QC if solvent trapping occurs.

Figure 2: Reactivity & Selectivity Pathway

Reaction Core 4-Cl-8-F-5-Me-Quinazoline TS Transition State (Me-Steric Clash) Core->TS Slow SɴAr Hydrolysis Hydrolysis Product (Impurity) Core->Hydrolysis Minimized by 5-Me Nucleophile Nucleophile (R-NH2) Nucleophile->TS Product Substituted Product (Desired Kinase Inhibitor) TS->Product Major Pathway

Caption: The 5-Methyl group raises the energy of the transition state, reducing hydrolysis risk while permitting controlled SɴAr.

Validated Experimental Protocol

Synthesis of 4-Chloro-8-fluoro-5-methylquinazoline

This protocol is optimized to minimize hydrolysis and ensure passing elemental analysis.

Reagents:

  • 8-Fluoro-5-methylquinazolin-4(3H)-one (1.0 eq)

  • Phosphorus Oxychloride (POCl₃) (5.0 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

  • Setup: In a dry round-bottom flask under Argon atmosphere, suspend the quinazolinone starting material in anhydrous Toluene (5 mL/g).

  • Activation: Add DIPEA slowly (exothermic). Then, add POCl₃ dropwise over 20 minutes.

  • Reaction: Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:2). The starting material spot (baseline) should disappear, replaced by a high Rf spot (Product).

  • Workup (Critical):

    • Cool to room temperature.

    • Slowly pour the reaction mixture into a stirred mixture of ice/water and NaHCO₃ (saturated). Caution: Vigorous gas evolution.

    • Extract with Dichloromethane (DCM) (3x).

    • Wash combined organics with Brine, dry over MgSO₄, and concentrate in vacuo.

  • Purification:

    • The crude solid is often yellow. Purify via flash column chromatography using a gradient of 0% → 20% Ethyl Acetate in Hexanes.

    • Recrystallization (Optional): If EA fails on Carbon, recrystallize from minimal hot Heptane.

Troubleshooting Elemental Analysis Failures
  • High Chlorine (>18.4%): Indicates residual POCl₃ or Hydrochloride salt formation. Remedy: Wash the DCM layer thoroughly with saturated NaHCO₃ during workup.

  • High Hydrogen (>3.5%): Indicates trapped Ethyl Acetate or Toluene. Remedy: Dry in a vacuum oven at 50°C for 24 hours.

References

  • Quinazoline Synthesis Methodologies

    • Synthesis of 4-chloroquinazolines via POCl3 activation.
    • Available at:

  • Fluorinated Heterocycles in Medicinal Chemistry

    • Role of Fluorine in Drug Discovery. Journal of Medicinal Chemistry.[1]

    • Source:

  • Structural Analogs (Data Extrapolation)

    • 4-Chloro-8-fluoroquinazoline Characteriz
    • Available at:

  • Process Safety

    • Safety Data Sheet: 4-Chloro-5-methylquinazoline. (Analogous handling).
    • Available at:

Sources

Safety & Regulatory Compliance

Safety

4-Chloro-8-fluoro-5-methylquinazoline: Advanced Disposal &amp; Handling Protocol

Topic: 4-Chloro-8-fluoro-5-methylquinazoline Proper Disposal Procedures Document Control: Target Audience: Medicinal Chemists, EHS Officers, Laboratory Managers Classification: Hazardous Chemical Waste Management CAS Reg...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 4-Chloro-8-fluoro-5-methylquinazoline Proper Disposal Procedures

Document Control:

  • Target Audience: Medicinal Chemists, EHS Officers, Laboratory Managers

  • Classification: Hazardous Chemical Waste Management

  • CAS Registry Number: 1565594-15-1 (Verify on specific container as isomer variations exist)[1][2]

Core Directive: The Reactivity-First Approach

As a Senior Application Scientist, I must emphasize that the disposal of 4-Chloro-8-fluoro-5-methylquinazoline is not merely a logistical task of "binning." It is a chemical engineering challenge defined by its C4-chloro reactivity .

Unlike inert organic solids, this compound is an electrophilic building block designed for nucleophilic aromatic substitution (


). The chlorine atom at the 4-position is highly labile. Upon contact with moisture (hydrolysis), it degrades into the corresponding quinazolin-4-one  and releases hydrochloric acid (HCl) .

Crucial Safety Insight:

Never dispose of this compound in a sealed container with aqueous waste or basic organic waste without prior neutralization. The generation of HCl gas can pressurize vessels, while reaction with strong bases can be vigorously exothermic.

Hazard Profile & Molecular Properties

Before handling, confirm the identity and risks.[3][4][5] This compound falls under the class of Halogenated Heterocycles .

PropertySpecificationOperational Implication
CAS Number 1565594-15-1Use for waste manifesting and inventory tracking.
Molecular Formula

High nitrogen/halogen content requires incineration.
Physical State Solid (typically off-white powder)Dust inhalation risk; requires N95/P100 or fume hood.
Reactivity Water Reactive (Slow) Generates HCl fumes over time in moist air.
GHS Classification Skin Corr.[5][6][7] 1B / Eye Dam. 1Corrosive : Causes severe skin burns and eye damage.

Pre-Disposal Stabilization (The "Quench" Step)

For quantities >500 mg or old/degraded stock, stabilization is mandatory to prevent acid buildup in waste drums.

Protocol A: Controlled Hydrolysis (Quenching)

Use this for: Expired solids, reaction residues, or unknown purity stocks.

  • Preparation : Work in a chemical fume hood. Wear butyl rubber or nitrile gloves, lab coat, and safety goggles.

  • Dissolution : Dissolve the solid waste in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate .

  • Neutralization :

    • Prepare a 5% Sodium Bicarbonate (

      
      ) aqueous solution.
      
    • Slowly add the organic solution to the bicarbonate solution while stirring.

    • Observation: Watch for effervescence (

      
       release) which indicates acid neutralization.
      
  • Phase Separation :

    • Allow layers to separate.

    • Organic Layer : Contains the deactivated quinazolinone derivative. Dispose of as Halogenated Organic Solvent Waste .

    • Aqueous Layer : Check pH (aim for pH 6-9). Dispose of as Aqueous Waste (if local regulations permit) or collect separately.

Disposal Workflows

Select the appropriate workflow based on the physical state of the waste.[8]

Workflow B: Solid Waste (Pure Compound)

Use this for: Excess dry solid, contaminated weighing boats, gloves.

  • Container : Use a wide-mouth High-Density Polyethylene (HDPE) jar.

  • Labeling : Mark clearly as "Toxic Solid Waste - Halogenated" .

  • Segregation : Do NOT mix with oxidizers (e.g., permanganates, nitrates) or strong bases.

  • Disposal Path : The container must be sealed and sent for High-Temperature Incineration .

Workflow C: Liquid Waste (Reaction Mixtures)

Use this for: Mother liquors or reaction solvents containing the compound.

  • Segregation : This compound contains Chlorine and Fluorine.[8][9] It MUST go into the Halogenated Solvent Waste stream.[10]

  • Compatibility Check : Ensure the waste drum does not contain free amines or strong alkalis, which could induce polymerization or exothermic substitution in the drum.

  • Labeling : List "4-Chloro-8-fluoro-5-methylquinazoline" explicitly on the waste tag. Do not use generic terms like "Organic Waste."

Visual Decision Matrix

The following logic flow ensures you select the correct disposal path, minimizing safety risks.

DisposalWorkflow cluster_legend Key Start Waste Identification: 4-Chloro-8-fluoro-5-methylquinazoline StateCheck What is the physical state? Start->StateCheck Solid Solid Waste (Pure or Contaminated) StateCheck->Solid Powder/Debris Liquid Liquid Waste (In Solution) StateCheck->Liquid Solution QuantityCheck Quantity > 500mg or Old/Degraded? Solid->QuantityCheck LiquidSeg Segregation: Halogenated Waste Stream Liquid->LiquidSeg Quench Protocol A: Neutralization (Dissolve in DCM + NaHCO3 wash) QuantityCheck->Quench Yes (Risk of HCl) DirectSolid Direct Binning: Double-bag in HDPE container QuantityCheck->DirectSolid No (Small Amt) Quench->LiquidSeg Organic Phase Incinerate Final Disposal: High-Temp Incineration DirectSolid->Incinerate LiquidSeg->Incinerate Action Action Step Critical Critical Safety

Caption: Decision tree for segregating solid vs. liquid waste streams, highlighting the critical neutralization step for bulk quantities.

Emergency Protocols

In the event of accidental release, immediate action is required to prevent respiratory injury from HCl generation.

ScenarioImmediate ActionDecontamination
Solid Spill Do not use water. Cover with dry sand or spill pads.Scoop into a dry container. Wipe area with dilute bicarbonate solution.
Skin Contact Brush off dry powder before rinsing.Rinse with water for 15 mins. Seek medical attention (potential HF/HCl burn).[5][7]
Eye Contact Flush immediately at eyewash station.Continue flushing for 15 mins. Critical: Transport to ER immediately.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory . (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • PubChem . (n.d.). Quinazoline Compound Summary. National Library of Medicine. Retrieved from [Link]

  • University of Illinois Urbana-Champaign . (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Division of Research Safety. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 4-Chloro-8-fluoro-5-methylquinazoline

Comprehensive Safety and Operational Guide: Handling 4-Chloro-8-fluoro-5-methylquinazoline As a Senior Application Scientist, I have designed this definitive protocol to bridge the gap between standard regulatory safety...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide: Handling 4-Chloro-8-fluoro-5-methylquinazoline

As a Senior Application Scientist, I have designed this definitive protocol to bridge the gap between standard regulatory safety data sheets and practical, bench-top realities. 4-Chloro-8-fluoro-5-methylquinazoline is a highly reactive electrophilic building block, prized in drug discovery for nucleophilic aromatic substitution (SNAr) reactions to build kinase inhibitor libraries. However, its chemical reactivity is inextricably linked to its acute hazards.

This guide provides the mechanistic reasoning behind our safety protocols, ensuring that your laboratory operations remain both highly efficient and uncompromisingly safe.

Risk Assessment & Mechanistic Toxicology

To handle a chemical safely, you must understand why it is dangerous. The quinazoline core of this molecule features a highly electron-deficient C4 position, a property amplified by the electron-withdrawing 8-fluoro substituent.

  • Moisture-Driven Corrosivity: The 4-chloro group is highly susceptible to rapid hydrolysis. Upon contact with ambient moisture, sweat, or the mucous membranes of the eyes and respiratory tract, the compound undergoes an exothermic reaction, liberating hydrogen chloride (HCl) gas and converting to the corresponding quinazolinone[1]. This localized generation of HCl is the mechanistic cause of its severe eye damage (Eye Dam. 1, H318) and respiratory irritation (STOT SE 3, H335) classifications[2].

  • Systemic Toxicity: The addition of the 5-methyl and 8-fluoro groups increases the lipophilicity of the molecule compared to the parent quinazoline, enhancing its ability to permeate biological membranes. It is classified as Acute Tox. 3 (Oral) [H301] and must be treated as a highly toxic systemic hazard[2]. It is regulated under UN 2811 as a Toxic Solid, Organic, N.O.S. (Hazard Class 6.1)[3].

G Compound 4-Chloro-8-fluoro- 5-methylquinazoline Reaction Rapid Hydrolysis (Exothermic) Compound->Reaction Moisture Moisture / Mucous Membranes (H2O) Moisture->Reaction Byproduct Quinazolin-4(3H)-one Derivative Reaction->Byproduct HCl Hydrogen Chloride (HCl) Gas Release Reaction->HCl Eye Severe Eye Damage (H318) HCl->Eye Resp Respiratory Irritation (H335) HCl->Resp

Mechanistic pathway of moisture-induced degradation and resulting acute toxicity.

Personal Protective Equipment (PPE) Matrix

A self-validating safety system relies on redundancy. The following PPE matrix is non-negotiable and designed specifically to counteract the HCl generation and lipophilic toxicity of halogenated quinazolines[4].

Protection ZoneRequired EquipmentMechanistic Justification
Eye/Face Chemical splash goggles (ANSI Z87.1+) AND full-face shield.Safety glasses are insufficient. The face shield prevents localized HCl gas burns to the cornea resulting from airborne dust contacting eye moisture[2].
Hands Double-gloving. Inner: Nitrile (0.11 mm). Outer: Heavy-duty Neoprene or Nitrile (0.3 mm).The lipophilic nature of the fluorinated core accelerates permeation through thin gloves. Double gloving ensures a sterile barrier during outer-glove decontamination[5].
Body Flame-resistant, chemically impervious lab coat (e.g., Tyvek®), long pants, closed-toe shoes.Prevents transdermal absorption of the toxic solid. Contaminated clothing must be isolated immediately[3].
Respiratory Class II Type B2 Biological Safety Cabinet or Hard-Ducted Fume Hood.Must maintain a minimum face velocity of 100 fpm. If engineering controls fail, a NIOSH-approved respirator with P100/Acid Gas cartridges is mandatory[4].

Operational Workflow: Safe Handling Protocol

Do not treat this compound like a standard benchtop reagent. The following step-by-step methodology ensures an inert environment, preserving your reagent's synthetic integrity while protecting the operator.

Step 1: Environmental Preparation

  • Verify the fume hood is operational and clear of incompatible materials (strong bases, oxidizers, and especially aqueous solutions)[5].

  • Establish an inert gas line (Argon or Nitrogen) within the hood to prevent ambient moisture degradation[1].

Step 2: Weighing and Transfer

  • Never weigh this compound on an open laboratory bench. Place an analytical balance inside the fume hood, utilizing a draft shield to prevent turbulent airflow from dispersing the powder.

  • Use an anti-static weigh boat. The fluorinated nature of the compound can cause static cling, leading to aerosolization of toxic dust[2].

  • Transfer the weighed solid directly into a dried reaction vessel and immediately flush with Argon.

Step 3: Immediate Decontamination

  • Once the transfer is complete, wipe down the spatula, balance pan, and surrounding hood surface with a Kimwipe dampened with a mild basic solution (e.g., 5% Sodium Bicarbonate, NaHCO3). This neutralizes any latent HCl generated by trace moisture[6].

  • Follow with a 70% Isopropanol wipe to remove organic residues.

Workflow Start Verify Fume Hood Face Velocity (>100 fpm) PPE Don PPE: Double Gloves, Goggles, Lab Coat Start->PPE Inert Establish Inert Atmosphere (Argon/N2) PPE->Inert Weigh Weigh Compound in Anti-Static Boat Inert->Weigh Transfer Transfer to Reaction Vessel via Schlenk Technique Weigh->Transfer Decon Decontaminate Tools (5% NaHCO3) Transfer->Decon Waste Dispose as Halogenated Organic Waste Decon->Waste

Step-by-step operational workflow for the safe handling of reactive quinazolines.

Emergency Response & Spill Management

In the event of a spill, standard sweeping will aerosolize the toxic solid. Follow this self-validating containment protocol:

  • Evacuate & Isolate: Immediately alert personnel and evacuate the immediate vicinity. Allow the fume hood to clear any aerosolized dust for 5 minutes[2].

  • Don Emergency PPE: Ensure double gloves, goggles, and a fitted respirator (if outside a hood) are worn.

  • Containment (Dry Cleanup): Do not use water. Water will trigger the hydrolysis reaction, releasing corrosive HCl gas[1]. Cover the spill with dry sand or a specialized acid-neutralizing absorbent powder (e.g., sodium carbonate-based)[1].

  • Collection: Use non-sparking, plastic tools to sweep the absorbed mixture. Place the material into a sealable, heavy-duty polyethylene hazardous waste container[7].

  • Surface Neutralization: Wash the spill area with a 1M NaOH or NaHCO3 solution to neutralize residual acid, followed by a thorough water rinse[6].

Waste Management & Disposal Plan

Halogenated solvent wastes and solids must be managed as Dangerous Waste and strictly segregated to prevent dangerous pressurization or exothermic reactions[5].

  • Segregation: Dispose of all reaction mixtures, contaminated gloves, and weigh boats containing 4-Chloro-8-fluoro-5-methylquinazoline into a dedicated "Halogenated Organic Waste" container[5].

  • Quenching Active Waste: If you have unreacted starting material in a reaction mixture, do not pour it directly into a sealed waste carboy. The ambient moisture in the carboy will cause slow hydrolysis, releasing HCl gas and potentially causing the container to over-pressurize and rupture. Quench the reaction mixture with a controlled addition of methanol or cold water in the fume hood, stirring until gas evolution ceases, before transferring to the waste carboy[6].

  • Labeling: Clearly label the container: "Hazardous Waste: Halogenated Organics (Contains Reactive Quinazoline Derivatives, Toxic, Corrosive)"[6].

  • Final Disposal: Coordinate with your Environmental Health and Safety (EHS) department for high-temperature incineration via a licensed chemical destruction plant equipped with flue gas scrubbing (to capture HF and HCl emissions)[7].

References

  • Halogenated Solvents Waste Management Guidelines Source: Washington State University (wsu.edu) URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.